Calcium borogluconate

• CAS: 5743-34-0

Core Science & Biosynthesis

Synthesis and Characterization of Calcium Borogluconate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Calcium borogluconate (B8569688) is a complex salt synthesized from calcium gluconate and boric acid. It is valued in veterinary medicine for its high solubility and bioavailability as a source of calcium. This technical guide provides a comprehensive overview of the synthesis and characterization of calcium borogluconate, offering detailed experimental protocols and summarizing key analytical data. The methodologies covered include spectroscopic, thermal, and elemental analysis techniques essential for the quality control and further development of calcium borogluconate-based therapeutic agents.

Introduction

Calcium borogluconate is primarily utilized for the treatment of hypocalcemia (milk fever) in cattle. Its enhanced solubility compared to calcium gluconate allows for the administration of a more concentrated solution, making it a preferred choice in veterinary formulations. The complexation of calcium gluconate with boric acid is the key to its improved physicochemical properties. Understanding the synthesis process and the detailed characterization of this compound is crucial for ensuring its quality, safety, and efficacy. This guide outlines the fundamental procedures for its preparation and the analytical techniques for its thorough characterization.

Synthesis of Calcium Borogluconate

The synthesis of calcium borogluconate involves the reaction of calcium gluconate with boric acid in an aqueous solution.[1] The boric acid acts as a solubilizing agent, forming a more soluble complex with calcium gluconate.[1]

Synthesis Workflow

Caption: Synthesis workflow for calcium borogluconate.

Experimental Protocol

This protocol is based on established laboratory procedures for the synthesis of calcium borogluconate.

Materials:

• Calcium gluconate monohydrate

• Boric acid (technical grade)

• Purified water

Equipment:

• Glass reactor or beaker

• Magnetic stirrer with heating plate

• Thermometer

• Weighing balance

Procedure:

• Reactant Preparation: Weigh calcium gluconate monohydrate and boric acid in a 5:1 mass ratio. For a representative synthesis, use 860.5 grams of calcium gluconate monohydrate and 244 grams of boric acid.[2]

• Dissolution: To 1100 grams of purified water at room temperature, add the weighed calcium gluconate monohydrate and boric acid.[2]

• Reaction: Stir the mixture continuously and warm the solution to approximately 50°C.[2] Maintain this temperature until all solids have dissolved and a clear, dark brown solution is obtained.

• Cooling: Allow the solution to cool down to room temperature.

• Product: The resulting solution is calcium borogluconate. It can be used as is or evaporated to obtain a brownish solid.[2] A 20% aqueous solution of the product is expected to have a pH of approximately 3.5.[3]

Characterization of Calcium Borogluconate

A thorough characterization of calcium borogluconate is essential to confirm its identity, purity, and structural properties. The following sections detail the experimental protocols for various analytical techniques.

Characterization Workflow

Caption: Analytical workflow for calcium borogluconate characterization.

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is used to identify the functional groups present in the molecule, confirming the formation of the borogluconate complex.

Experimental Protocol:

• Instrument: A standard FTIR spectrometer.

• Sample Preparation: Prepare a potassium bromide (KBr) pellet containing a small amount of the dried calcium borogluconate sample. Alternatively, use an Attenuated Total Reflectance (ATR) accessory.

• Analysis: Record the spectrum in the mid-infrared range (typically 4000-400 cm⁻¹).

• Data Processing: Perform baseline correction and peak picking on the obtained spectrum.

Expected Data: While a specific FTIR spectrum for calcium borogluconate is not readily available in the searched literature, the spectrum is expected to show characteristic peaks from the gluconate and borate (B1201080) moieties. Key vibrational bands to look for would be:

• Broad O-H stretching vibrations from hydroxyl groups and residual water.

• C-H stretching vibrations.

• C=O stretching from the carboxylate group.

• B-O stretching vibrations, indicative of the borate complex formation.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the molecular structure in solution. Both ¹H and ¹³C NMR would be valuable.

Experimental Protocol:

• Instrument: A high-field NMR spectrometer.

• Sample Preparation: Dissolve the calcium borogluconate sample in a suitable deuterated solvent, such as deuterium (B1214612) oxide (D₂O).

• Analysis: Acquire ¹H and ¹³C NMR spectra.

• Data Processing: Reference the spectra to an appropriate internal standard and analyze the chemical shifts, coupling constants, and peak integrations.

Expected Data: Specific NMR data for calcium borogluconate is not available in the provided search results. The spectra would be complex due to the gluconate backbone. The chemical shifts of the protons and carbons in the gluconate moiety would be expected to shift upon complexation with boric acid and the calcium ion.

Thermal Analysis (TGA/DSC)

Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) are used to study the thermal stability and phase transitions of the compound.

Experimental Protocol:

• Instrument: A simultaneous TGA/DSC analyzer.

• Sample Preparation: Place a small, accurately weighed amount of the dried calcium borogluconate sample into an alumina (B75360) or platinum crucible.

• Analysis: Heat the sample under a controlled atmosphere (e.g., nitrogen or air) at a constant heating rate (e.g., 10 °C/min) over a defined temperature range (e.g., 25-1000 °C).

• Data Processing: Analyze the TGA curve for weight loss steps and the DSC curve for endothermic or exothermic peaks.

Expected Data: Although specific TGA/DSC data for calcium borogluconate is not provided in the search results, a typical analysis would likely reveal:

• Initial weight loss corresponding to the dehydration of the sample.

• Subsequent decomposition steps at higher temperatures, corresponding to the breakdown of the organic gluconate moiety and the borate complex.

• DSC peaks corresponding to these thermal events.

X-Ray Diffraction (XRD)

XRD is used to determine the crystalline or amorphous nature of the solid calcium borogluconate.

Experimental Protocol:

• Instrument: A powder X-ray diffractometer.

• Sample Preparation: Finely grind the dried calcium borogluconate sample and mount it on a sample holder.

• Analysis: Scan the sample over a specific 2θ range (e.g., 5-80°) using a monochromatic X-ray source (e.g., Cu Kα).

• Data Processing: Analyze the resulting diffractogram for sharp peaks (crystalline) or a broad halo (amorphous).

Expected Data: The search results indicate that the precursor, calcium gluconate, is crystalline. The complexation with boric acid might result in a crystalline or an amorphous solid. A crystalline sample would exhibit a characteristic diffraction pattern with peaks at specific 2θ angles, which could be used for phase identification.

Inductively Coupled Plasma - Optical Emission Spectrometry (ICP-OES)

ICP-OES is a highly sensitive technique for determining the elemental composition of the sample, specifically the concentrations of calcium and boron.

Experimental Protocol:

• Instrument: An ICP-OES spectrometer.

• Sample Preparation:

  • Accurately weigh a small amount of the calcium borogluconate sample.

  • Digest the sample in a suitable acid matrix (e.g., nitric acid) to ensure complete dissolution. Microwave digestion is often employed for this purpose.

  • Dilute the digested sample to a known volume with deionized water to bring the element concentrations within the linear range of the instrument.

• Analysis:

  • Calibrate the instrument using a series of certified standards for calcium and boron.

  • Aspirate the prepared sample solution into the plasma.

  • Measure the emission intensities at the characteristic wavelengths for calcium and boron.

• Data Processing: Quantify the concentrations of calcium and boron in the sample based on the calibration curves.

Data Summary

The following tables summarize the key physicochemical and analytical data for calcium borogluconate based on the available literature.

Table 1: Physicochemical Properties of Calcium Borogluconate

Property	Value	Reference(s)
Chemical Formula	C₁₂H₂₀B₂CaO₁₆	[3]
pH (20% aq. solution)	~3.5	[3]

Table 2: Elemental Composition of Calcium Borogluconate

Element	Theoretical Mass %
Carbon (C)	29.89%
Hydrogen (H)	4.18%
Boron (B)	4.49%
Calcium (Ca)	8.31%
Oxygen (O)	53.12%

Conclusion

This technical guide has provided a detailed overview of the synthesis and characterization of calcium borogluconate. The synthesis is a straightforward reaction between calcium gluconate and boric acid in an aqueous medium. A comprehensive characterization using a suite of analytical techniques including FTIR, NMR, TGA/DSC, XRD, and ICP-OES is necessary to ensure the quality and consistency of the final product. The provided experimental protocols and expected data serve as a valuable resource for researchers and professionals in the field of drug development and veterinary medicine. Further research to obtain and publish detailed spectral and thermal data for calcium borogluconate would be beneficial to the scientific community.

References

• 1. sibran.ru [sibran.ru]
• 2. umw.edu.pl [umw.edu.pl]
• 3. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Chemical Structure and Properties of Calcium Borogluconate

For Researchers, Scientists, and Drug Development Professionals

Abstract

Calcium borogluconate (B8569688) is a complex salt widely utilized in veterinary medicine for the treatment of hypocalcemia. Its enhanced solubility and bioavailability compared to other calcium salts make it a subject of interest for researchers and drug development professionals. This technical guide provides a comprehensive overview of the chemical structure, physicochemical properties, and synthesis of calcium borogluconate. It also delves into the established and putative signaling pathways associated with its constituent components, calcium and boron, and presents detailed experimental protocols for its preparation and analysis.

Chemical Structure and Composition

Calcium borogluconate is not a simple salt but rather a complex of calcium, boric acid, and gluconic acid. The generally accepted understanding is that it is a calcium salt of a boric acid ester of gluconic acid. The borogluconate anion acts as a chelating agent, forming a stable, water-soluble complex with the calcium ion.[1] This chelation involves the coordination of the calcium ion with oxygen atoms from the hydroxyl and carboxyl groups of the gluconate moiety, as well as the boron component.[1]

The precise stoichiometry can vary depending on the preparation method, but a common form is calcium diborogluconate.[2]

Table 1: Chemical Identification of Calcium Borogluconate

Identifier	Value
Chemical Name	Calcium borogluconate
CAS Number	5743-34-0[2]
Molecular Formula	C₁₂H₂₀B₂CaO₁₆[2]
Molecular Weight	482.0 g/mol [2]

Physicochemical Properties

The key property of calcium borogluconate that underpins its therapeutic efficacy is its high solubility in water, which allows for the preparation of concentrated solutions for injection.[1][3] This enhanced solubility is a direct result of the chelation of calcium by the borogluconate anion, which prevents the precipitation of calcium ions.[1]

Table 2: Physicochemical Properties of Calcium Borogluconate

Property	Value	Reference
Appearance	White to off-white crystalline powder	[4]
Solubility in Water	Freely soluble	[5]
pH of 20% Aqueous Solution	Approximately 3.5	[5]
Bioavailability	High, with rapid absorption	[3]

Synthesis and Formulation

Calcium borogluconate is typically prepared by the reaction of calcium gluconate and boric acid in an aqueous solution.[2][5] The ratio of the reactants is crucial for forming a stable and soluble complex. A commonly cited ratio is five parts calcium gluconate to one part boric acid.[1] Commercial veterinary formulations are often available as sterile solutions for injection, with concentrations typically around 23% or 40% w/v.[3][6]

Experimental Protocol: Preparation of a Calcium Borogluconate Solution

This protocol is adapted from a patented method for preparing a stable calcium borogluconate solution.[7]

Materials:

• Calcium gluconate: 100-150 g

• Boric acid: 10-25 g

• Paraben (p-hydroxybenzoate): 0.2-0.5 g

• Purified water: 200-350 mL

• pH regulator (e.g., sodium hydroxide)

• Activated carbon

Procedure:

• Accurately weigh all components.

• In a suitable vessel, heat 50-80% of the total volume of purified water to 60-100 °C.

• With continuous stirring, successively add the boric acid, calcium gluconate, and paraben to the heated water.

• Continue heating and stirring until all components are fully dissolved.

• Seal the vessel and continue to boil the solution for 20-40 minutes to ensure complete complexation.

• Add a small amount of activated carbon to the solution and stir for approximately 30 minutes for decolorization and purification.

• Cool the solution to approximately 40-50 °C.

• Adjust the pH of the solution to 5.5-5.8 using a suitable pH regulator.

• Add the remaining purified water to reach the final desired volume.

• Filter the solution to remove the activated carbon and any other particulate matter.

• Dispense the final solution into sterile containers.

Logical Workflow for Synthesis

Figure 1: Logical workflow for the synthesis of a calcium borogluconate solution.

Analytical Methods

The quality control of calcium borogluconate formulations involves the quantification of its elemental components. Inductively Coupled Plasma Emission Spectrometry (ICP-ES) is a suitable method for this purpose.

Experimental Protocol: Elemental Analysis by ICP-ES

This protocol provides a general outline for the determination of calcium, boron, phosphorus, and magnesium in veterinary calcium borogluconate preparations.

Instrumentation:

• Inductively Coupled Plasma Emission Spectrometer

Procedure:

• Sample Preparation: Accurately dilute the calcium borogluconate sample with deionized water and acidify with a suitable acid (e.g., nitric acid) to prevent precipitation and ensure elemental stability.

• Standard Preparation: Prepare a series of calibration standards containing known concentrations of calcium, boron, phosphorus, and magnesium in a similar matrix to the diluted sample.

• ICP-ES Analysis: Aspirate the prepared samples and standards into the plasma of the ICP-ES instrument.

• Data Acquisition: Measure the emission intensity for each element at its characteristic wavelength.

• Quantification: Construct a calibration curve for each element by plotting the emission intensity versus the concentration of the standards. Determine the concentration of each element in the sample by interpolating its emission intensity on the calibration curve.

Signaling Pathways and Mechanism of Action

The primary mechanism of action of calcium borogluconate is the rapid elevation of plasma calcium levels to treat hypocalcemia.[3][5] The high solubility and bioavailability of the complex ensure efficient delivery of calcium ions into the bloodstream.[3] While specific signaling pathways for the intact calcium borogluconate complex have not been elucidated, the physiological effects can be understood by considering the well-established roles of its constituent ions, calcium and boron, in cellular signaling.

Calcium Signaling

Upon administration, calcium borogluconate dissociates, leading to an increase in extracellular calcium concentration. This increase can activate the Calcium-Sensing Receptor (CaSR), a G-protein coupled receptor (GPCR) that plays a crucial role in maintaining calcium homeostasis.

Figure 2: Putative signaling pathway initiated by increased extracellular calcium.

Boron's Role in Signaling

While the direct signaling role of the borogluconate moiety is unknown, boron itself is recognized as a bioactive element. It can influence cell membrane function and transmembrane signaling. Boron has been shown to affect the metabolism of several substances, including calcium, and may play a role in modulating the response to hormonal signals.

Conclusion

Calcium borogluconate remains a critical therapeutic agent in veterinary medicine due to its superior solubility and bioavailability. This technical guide has provided a detailed overview of its chemical structure, properties, and methods of preparation and analysis. While the primary mechanism of action is the rapid replenishment of systemic calcium, the potential for the borogluconate complex to influence cellular signaling pathways presents an intriguing area for future research. A deeper understanding of its interactions at the molecular level could lead to the development of new therapeutic applications for this versatile compound.

References

• 1. Calcium borogluconate | 5743-34-0 | Benchchem [benchchem.com]
• 2. globalcalcium.com [globalcalcium.com]
• 3. wbcil.com [wbcil.com]
• 4. caringsunshine.com [caringsunshine.com]
• 5. ams.usda.gov [ams.usda.gov]
• 6. bimedacanada.com [bimedacanada.com]
• 7. CN103191053A - Calcium borogluconate solution and preparation method thereof - Google Patents [patents.google.com]

The Dawn of a Modern Veterinary Treatment: Unraveling the Early Research and Discovery of Calcium Borogluconate

A Technical Whitepaper for Researchers, Scientists, and Drug Development Professionals

Introduction

In the annals of veterinary medicine, the development of calcium borogluconate (B8569688) stands as a landmark achievement, transforming the prognosis for parturient paresis, commonly known as milk fever, in ruminants. This once-fatal metabolic disorder, characterized by acute hypocalcemia, became a manageable condition with the advent of a stable, injectable calcium solution. This technical guide delves into the core of the early research and discovery of calcium borogluconate, providing a detailed account of the foundational experiments, the scientific minds behind them, and the nascent understanding of calcium metabolism that paved the way for this therapeutic innovation.

The Etiological Groundwork: Identifying Hypocalcemia as the Culprit

Prior to the 1920s, the cause of milk fever was a subject of much speculation. The breakthrough came from the pioneering work of Scottish veterinarians Henry Dryerre and J. Russell Greig. In 1925, their research established a definitive link between the clinical signs of milk fever and a sharp decrease in blood calcium levels.[1] This discovery shifted the focus of research towards developing an effective method for restoring normal blood calcium concentrations in affected animals.

Initial therapeutic attempts involved the administration of calcium chloride. However, this compound, while effective at raising blood calcium, was highly irritant to tissues, making it unsuitable for subcutaneous or intramuscular injection and risky even for intravenous use. The search was on for a safer, more stable, and highly soluble calcium compound. This quest led to the investigation of calcium gluconate, which, while less irritating, had its own limitations in terms of solubility and the stability of its solutions.

The Synthesis and Characterization of Calcium Borogluconate: The Contribution of Macpherson and Stewart

The seminal work that introduced calcium borogluconate to the world was published in 1938 by H. T. Macpherson and J. Stewart of the Moredun Institute's Animal Diseases Research Association.[2] Their research, detailed in "Investigations on the nature of calcium borogluconate," provided the first comprehensive description of its synthesis and properties.

Experimental Protocols

Synthesis of Calcium Borogluconate (Macpherson and Stewart, 1938)

The method developed by Macpherson and Stewart aimed to create a highly soluble and stable calcium solution. The protocol was as follows:

• Reactants: Calcium gluconate and boric acid were the primary reactants.

• Ratio: A specific molar ratio of calcium gluconate to boric acid was crucial for the formation of the desired complex. While the 1938 paper focused on the nature of the compound, later practical formulations often cited a ratio of approximately five parts calcium gluconate to one part boric acid.[3]

• Procedure:

  • An aqueous solution of calcium gluconate was prepared.

  • Boric acid was then added to the calcium gluconate solution.

  • The mixture was heated to facilitate the reaction and complete dissolution of the solids.

  • The resulting solution was then cooled and could be sterilized for parenteral administration.

This process yielded a solution in which the calcium was held in a complex with borogluconate, significantly enhancing its solubility and stability compared to a simple calcium gluconate solution.

Determination of Blood Calcium: The Clark-Collip Method

In the era of this early research, the standard method for determining blood calcium levels was the Clark-Collip method, a titrimetric procedure.[4][5] Understanding this method is key to appreciating the quantitative data generated in these early studies.

• Precipitation: Calcium in a serum sample was precipitated as calcium oxalate (B1200264) by the addition of ammonium (B1175870) oxalate.

• Isolation: The calcium oxalate precipitate was then separated by centrifugation and washed to remove any interfering substances.

• Dissolution: The precipitate was dissolved in sulfuric acid, which converted the calcium oxalate to oxalic acid.

• Titration: The oxalic acid was then titrated with a standardized solution of potassium permanganate (B83412). The amount of potassium permanganate required to reach the endpoint was directly proportional to the amount of calcium in the original serum sample.

Data Presentation

The early papers laid the groundwork for understanding the efficacy of calcium borogluconate. While extensive tabulated data as seen in modern publications is less common in these foundational papers, the quantitative findings were clear. The research by Greig in 1930, following the initial discovery of hypocalcemia's role, demonstrated the dramatic effect of calcium salt administration on blood calcium levels.

Parameter	Pre-treatment (Milk Fever Cow)	Post-treatment (Calcium Salt Infusion)	Normal Range
Serum Calcium (mg/100ml)	3.0 - 5.0	9.0 - 12.0	9.0 - 11.0

This table represents typical values reported in the early literature on milk fever treatment, illustrating the profound hypocalcemia and the restorative effect of calcium therapy.

Mandatory Visualizations

Logical Relationship of Early Milk Fever Research

References

• 1. Papers Relating to Milk Fever Research | ArchivesSpace Public Interface [archives.collections.ed.ac.uk]
• 2. Investigations on the nature of calcium borogluconate - PMC [pmc.ncbi.nlm.nih.gov]
• 3. academic.oup.com [academic.oup.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Solubility and Stability of Calcium Borogluconate Solutions

For Researchers, Scientists, and Drug Development Professionals

Introduction

Calcium borogluconate (B8569688) is a complex of calcium, boric acid, and gluconic acid, widely utilized in veterinary medicine for the parenteral treatment of hypocalcemia, particularly milk fever in cattle. Its therapeutic success is intrinsically linked to its high aqueous solubility, which allows for the administration of concentrated calcium solutions, and its stability, which ensures product quality and safety. This technical guide provides a comprehensive overview of the critical aspects of calcium borogluconate's solubility and stability, including quantitative data, detailed experimental protocols, and an exploration of the underlying chemical principles.

Chemical Structure and Equilibrium in Solution

Calcium borogluconate is not a simple salt but a complex formed through the interaction of calcium gluconate and boric acid in an aqueous solution. The generally accepted stoichiometry for its preparation involves the reaction of five parts of calcium gluconate with one part of boric acid.[1] Boric acid acts as a chelating agent, forming a more soluble complex with calcium gluconate.[2] In solution, a dynamic equilibrium exists between the uncomplexed calcium, gluconate, and borate (B1201080) ions, and the formed calcium borogluconate complex. The stability of this complex is crucial for preventing the precipitation of less soluble calcium salts.

The formation of this complex significantly enhances the solubility of calcium gluconate. While calcium gluconate itself has limited solubility in water, the addition of boric acid leads to the formation of a more water-soluble complex, allowing for the preparation of stable, concentrated injectable solutions.[2]

Solubility of Calcium Borogluconate

The enhanced solubility of calcium borogluconate compared to calcium gluconate is a key attribute for its therapeutic application. This section details its solubility characteristics and the methodologies for its determination.

Quantitative Solubility Data

The solubility of calcium borogluconate in water is temperature-dependent. The following table summarizes the available quantitative data:

Temperature (°C)	Solubility ( g/100 mL)
15	100
100	280

This data is based on available literature and may vary depending on the specific formulation and experimental conditions.

Experimental Protocol for Solubility Determination (Shake-Flask Method)

The shake-flask method is a widely accepted technique for determining the equilibrium solubility of a substance.[3][4][5][6]

Objective: To determine the saturation concentration of calcium borogluconate in water at a specific temperature.

Materials:

• Calcium borogluconate powder

• Purified water (or other solvent of interest)

• Temperature-controlled orbital shaker

• Volumetric flasks and pipettes

• Centrifuge or filtration apparatus (e.g., 0.45 µm syringe filters)

• Analytical instrument for quantification (e.g., HPLC-UV, Atomic Absorption Spectroscopy)

Procedure:

• Preparation of Supersaturated Solution: Add an excess amount of calcium borogluconate powder to a known volume of purified water in a sealed flask. The presence of undissolved solid is essential to ensure equilibrium is reached.

• Equilibration: Place the flask in a temperature-controlled orbital shaker set to the desired temperature (e.g., 25 °C or 37 °C). Agitate the suspension for a predetermined period (e.g., 24-48 hours) to allow the system to reach equilibrium. The shaking speed should be sufficient to keep the solid suspended without creating a vortex.

• Sample Withdrawal and Preparation: After equilibration, cease agitation and allow the solid to settle. Carefully withdraw an aliquot of the supernatant. To prevent precipitation, immediately filter the sample using a syringe filter or centrifuge it to separate the solid phase.

• Quantification: Accurately dilute the clear supernatant to a concentration within the calibrated range of the analytical method. Analyze the concentration of calcium in the diluted sample using a validated analytical technique.

• Calculation: Calculate the solubility of calcium borogluconate in g/100 mL based on the determined concentration and the dilution factor.

Workflow for Solubility Determination:

Caption: Workflow for the shake-flask solubility determination of calcium borogluconate.

Stability of Calcium Borogluconate Solutions

The stability of calcium borogluconate solutions is critical for their shelf-life and therapeutic efficacy. Degradation can lead to a loss of potency and the formation of potentially harmful byproducts.

Factors Affecting Stability

Several factors can influence the stability of calcium borogluconate solutions:

• pH: The pH of the solution is a critical factor. A slightly acidic pH is generally preferred for storage to maintain the stability of the complex.[2] Commercial preparations often have a pH in the range of 3.5 to 6.5.

• Temperature: Elevated temperatures can accelerate degradation reactions. Therefore, storage at controlled room temperature is typically recommended.

• Concentration: Highly concentrated solutions may be more prone to precipitation, especially with temperature fluctuations.

• Light: Exposure to light can potentially initiate photolytic degradation, although specific data for calcium borogluconate is limited.

• Presence of Other Substances: Additives and excipients in the formulation can impact stability.

Stability-Indicating Analytical Method (HPLC)

A validated stability-indicating High-Performance Liquid Chromatography (HPLC) method is essential for accurately assessing the stability of calcium borogluconate solutions. Such a method should be able to separate the active ingredient from its degradation products and any other impurities.

Illustrative HPLC Method Parameters (to be optimized and validated):

• Column: C18 column (e.g., 250 mm x 4.6 mm, 5 µm)

• Mobile Phase: A gradient or isocratic mixture of a buffer (e.g., phosphate (B84403) or acetate (B1210297) buffer) and an organic modifier (e.g., methanol (B129727) or acetonitrile). The pH of the mobile phase should be carefully controlled.

• Flow Rate: Typically 1.0 mL/min.

• Detection: UV detection at a suitable wavelength (e.g., around 210 nm, as gluconate has weak UV absorbance) or a Refractive Index (RI) detector.

• Column Temperature: Controlled, for example, at 30 °C.

Workflow for Stability-Indicating HPLC Method Development:

Caption: Workflow for developing a stability-indicating HPLC method.

Experimental Protocols for Stability Testing

Stability testing is performed to establish a shelf-life for the drug product and recommend storage conditions. It involves both long-term and accelerated stability studies, as well as forced degradation studies to identify potential degradation pathways.[9][10][11][12][13]

Objective: To identify potential degradation products and pathways and to demonstrate the specificity of the stability-indicating analytical method.

Procedure: Subject calcium borogluconate solutions to various stress conditions more severe than those of accelerated stability testing. Analyze the stressed samples using the developed stability-indicating HPLC method, often coupled with mass spectrometry (LC-MS) for the identification of degradation products.[1][8][10][14][15][16]

Stress Conditions:

• Acid Hydrolysis: 0.1 M HCl at elevated temperature (e.g., 60 °C) for a defined period.

• Base Hydrolysis: 0.1 M NaOH at room temperature or slightly elevated temperature.

• Oxidative Degradation: 3% H₂O₂ at room temperature.

• Thermal Degradation: Heating the solution at a high temperature (e.g., 80 °C).

• Photodegradation: Exposing the solution to light according to ICH Q1B guidelines.

Objective: To predict the shelf-life of the product and determine appropriate storage conditions.

Procedure: Store at least three batches of the calcium borogluconate solution in its final container-closure system under the conditions specified by relevant guidelines (e.g., VICH GL3 for veterinary products).[9][10][11][12][13] Withdraw samples at predetermined time points and analyze them for physical, chemical, and microbiological attributes.

Typical Storage Conditions:

Study Type	Storage Condition	Minimum Duration
Long-Term	25 °C ± 2 °C / 60% RH ± 5% RH or 30 °C ± 2 °C / 65% RH ± 5% RH	12 months (or proposed shelf-life)
Accelerated	40 °C ± 2 °C / 75% RH ± 5% RH	6 months

Workflow for Stability Testing:

References

• 1. isws.illinois.edu [isws.illinois.edu]
• 2. JSM Central || Article Info [jsmcentral.org]
• 3. enamine.net [enamine.net]
• 4. quora.com [quora.com]
• 5. Shake-Flask Aqueous Solubility assay (Kinetic solubility) [protocols.io]
• 6. ps.tbzmed.ac.ir [ps.tbzmed.ac.ir]
• 7. asianpubs.org [asianpubs.org]
• 8. researchgate.net [researchgate.net]
• 9. VICH GL3 Stability testing of new veterinary drug substances and medicinal products - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 10. fda.gov [fda.gov]
• 11. vichsec.org [vichsec.org]
• 12. database.ich.org [database.ich.org]
• 13. ICH Official web site : ICH [ich.org]
• 14. LC-MS/MS characterization of forced degradation products of zofenopril - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. LC and LC–MS/MS studies for the identification and characterization of degradation products of acebutolol - PMC [pmc.ncbi.nlm.nih.gov]
• 16. ijper.org [ijper.org]

An In-Depth Technical Guide to the Physical and Chemical Properties of Calcium Borogluconate Crystals

For Researchers, Scientists, and Drug Development Professionals

Abstract

Calcium borogluconate (B8569688) is a complex salt widely utilized in veterinary medicine for the treatment of hypocalcemia. Its enhanced solubility over calcium gluconate makes it a preferred formulation for rapid calcium administration. This technical guide provides a comprehensive overview of the physical and chemical properties of calcium borogluconate crystals, intended to serve as a foundational resource for researchers, scientists, and professionals in drug development. This document details the structural and chemical characteristics, presents quantitative data in structured tables, outlines experimental protocols for its synthesis and analysis, and visualizes the physiological context of its action through signaling pathway diagrams.

Chemical and Physical Properties

Calcium borogluconate is a white, odorless, crystalline or granular powder.[1] It is a salt formed from the reaction of calcium gluconate and boric acid. The presence of boric acid significantly increases the solubility of the calcium salt in aqueous solutions, a critical property for therapeutic applications requiring high concentrations of calcium in a small volume.[2][3][4]

Quantitative Physical and Chemical Data

The following table summarizes the key quantitative physical and chemical properties of calcium borogluconate.

Property	Value	References
Molecular Formula	C₁₂H₂₀B₂CaO₁₆
Molecular Weight	481.98 g/mol
Appearance	White to off-white, odorless, crystalline or granular powder
Solubility in Water	1 g in 1 mL at 15°C; 2.8 g in 1 mL at 100°C	[5]
pH of 20% Aqueous Solution	Approximately 3.5	[5]
Stability	Stable under ordinary storage conditions. Solutions can be stabilized by maintaining a slightly acidic pH.	[2][3]
Decomposition	Decomposes at higher temperatures to form calcium oxide, boron salts, carbon dioxide, and carbon monoxide.

Experimental Protocols

This section provides detailed methodologies for the synthesis and analysis of calcium borogluconate.

Synthesis of Calcium Borogluconate Crystals

This protocol is based on the established reaction between calcium gluconate and boric acid.[2][5]

Objective: To synthesize crystalline calcium borogluconate.

Materials:

• Calcium gluconate monohydrate

• Boric acid, technical grade

• Deionized water

• Heating mantle with magnetic stirrer

• Beaker

• Crystallizing dish

• Filtration apparatus (e.g., Büchner funnel)

Procedure:

• In a beaker, combine 860.5 grams of calcium gluconate monohydrate and 244 grams of technical grade boric acid with 1100 grams of deionized water at room temperature.

• Heat the mixture to approximately 50°C while stirring continuously until a clear, dark brown solution is obtained.

• Allow the solution to cool slowly to room temperature in a crystallizing dish.

• To obtain the solid crystals, the water can be evaporated from the solution.

• Collect the resulting brownish solid crystals by filtration.

• Dry the crystals under vacuum at a low temperature.

Analytical Methods

This method is for the quantitative determination of calcium and boron.[6][7][8]

Objective: To determine the concentration of calcium and boron in a calcium borogluconate sample.

Instrumentation:

• ICP-OES spectrometer

Reagents and Standards:

• Nitric acid, trace metal grade

• Certified standard solutions of calcium and boron

• Deionized water

Procedure:

• Sample Preparation: Accurately weigh a sample of calcium borogluconate and dissolve it in a known volume of deionized water. Acidify the solution with a small amount of nitric acid.

• Instrument Calibration: Prepare a series of calibration standards of known concentrations of calcium and boron from the certified standard solutions.

• Analysis: Aspirate the prepared sample solution and calibration standards into the plasma of the ICP-OES instrument.

• Quantification: Measure the emission intensities at the characteristic wavelengths for calcium and boron. Construct a calibration curve and determine the concentration of each element in the sample. The method should be validated for linearity, precision, and accuracy.

Objective: To determine the pH of an aqueous solution of calcium borogluconate.[5][9]

Instrumentation:

• Calibrated pH meter with a glass electrode

Procedure:

• Prepare a 20% (w/v) aqueous solution of calcium borogluconate by dissolving 20 g of the crystals in deionized water to a final volume of 100 mL.

• Immerse the calibrated pH electrode into the solution.

• Record the stable pH reading.

Objective: To obtain the infrared spectrum of calcium borogluconate for structural characterization.

Instrumentation:

• FTIR spectrometer with an ATR or KBr pellet accessory

Procedure (using KBr pellet method):

• Thoroughly grind a small amount of the calcium borogluconate sample with dry potassium bromide (KBr) in an agate mortar.

• Press the mixture into a thin, transparent pellet using a hydraulic press.

• Place the pellet in the sample holder of the FTIR spectrometer.

• Record the spectrum over the desired wavenumber range (typically 4000-400 cm⁻¹).

Objective: To characterize the molecular structure of calcium borogluconate in solution.

Instrumentation:

• High-resolution NMR spectrometer

Procedure:

• Dissolve an accurately weighed sample of calcium borogluconate in a suitable deuterated solvent (e.g., D₂O).

• Transfer the solution to an NMR tube.

• Acquire ¹H and ¹³C NMR spectra. Other nuclei such as ¹¹B could also be probed.

Objective: To determine the mass-to-charge ratio of the components of calcium borogluconate and study its fragmentation patterns.

Instrumentation:

• Mass spectrometer with a suitable ionization source (e.g., Electrospray Ionization - ESI)

Procedure:

• Prepare a dilute solution of calcium borogluconate in a suitable solvent (e.g., methanol/water).

• Infuse the solution into the mass spectrometer.

• Acquire the mass spectrum in both positive and negative ion modes.

• Perform tandem mass spectrometry (MS/MS) on the parent ions to obtain fragmentation data.

Signaling Pathways and Experimental Workflows

Calcium borogluconate acts by directly increasing the concentration of calcium in the bloodstream. This exogenous calcium then participates in the complex physiological processes of calcium homeostasis, which are primarily regulated by the parathyroid hormone (PTH), calcitonin, and vitamin D.

Calcium Homeostasis Signaling Pathway

The following diagram illustrates the interplay of hormones in maintaining calcium balance. An influx of calcium from a source like calcium borogluconate would directly increase serum calcium levels, triggering a physiological response to lower them back to the normal range, primarily through the action of calcitonin.

Caption: Overview of Calcium Homeostasis Regulation.

Experimental Workflow for Synthesis and Characterization

The following diagram outlines a typical workflow for the synthesis and subsequent characterization of calcium borogluconate crystals.

References

• 1. chemistry.miamioh.edu [chemistry.miamioh.edu]
• 2. Calcium borogluconate | 5743-34-0 | Benchchem [benchchem.com]
• 3. wbcil.com [wbcil.com]
• 4. dvm360.com [dvm360.com]
• 5. ams.usda.gov [ams.usda.gov]
• 6. Assay of calcium borogluconate veterinary medicines for calcium gluconate, boric acid, phosphorus, and magnesium by using inductively coupled plasma emission spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]
• 9. Parturient Paresis in Cows - Metabolic Disorders - MSD Veterinary Manual [msdvetmanual.com]

A Historical Perspective on the Use of Calcium Borogluconate in Veterinary Medicine: An In-depth Technical Guide

Authored for Researchers, Scientists, and Drug Development Professionals

This technical guide delves into the historical development, scientific underpinnings, and enduring clinical significance of calcium borogluconate (B8569688) in veterinary medicine. From its revolutionary introduction as a treatment for parturient paresis (milk fever) in cattle to its established role in managing hypocalcemic conditions across various species, this document provides a comprehensive overview for professionals in drug development and scientific research.

The Genesis of a Lifesaving Intervention: Overcoming Milk Fever

Parturient paresis, a metabolic disease characterized by severe hypocalcemia at the onset of lactation, was a significant cause of mortality in high-producing dairy cows in the early 20th century.[1][2] Initial treatments were largely ineffective until the groundbreaking work of Drs. Henry Dryerre and John Russell Greig at the Moredun Research Institute in Scotland during the 1920s and 1930s.[2] Their research correctly identified the drastic drop in blood calcium levels as the primary cause of the clinical signs, which range from muscle weakness and tremors to recumbency, coma, and death.[3]

The pivotal innovation was the development of a stable, injectable calcium solution. While calcium chloride was known to be effective, it was highly irritant to tissues.[4] Calcium gluconate was a safer alternative but had limited solubility, making it difficult to administer a sufficient therapeutic dose in a practical volume.[4] The breakthrough came with the discovery that the addition of boric acid to a calcium gluconate solution dramatically increased its solubility.[4] This led to the formulation of calcium borogluconate, a compound that could deliver a high concentration of calcium safely and effectively.[4]

The first successful use of calcium borogluconate to treat milk fever in cattle was reported in 1935 by Dryerre and Greig.[5] This discovery transformed the prognosis for affected animals, establishing intravenous calcium borogluconate as the cornerstone of milk fever therapy, a status it retains to this day.[1]

The Chemistry of a Superior Formulation: Calcium Borogluconate

The enhanced therapeutic efficacy of calcium borogluconate over its predecessors is rooted in its chemical properties. The standard preparation involves the reaction of five parts calcium gluconate with one part boric acid in an aqueous solution.[6] The boric acid acts as a chelating agent, forming a more soluble complex with the calcium gluconate.[4] This increased solubility is a critical feature, allowing for the preparation of stable, concentrated solutions suitable for injection.[4]

Physiological and Signaling Pathways in Calcium Homeostasis

The administration of calcium borogluconate directly addresses the acute hypocalcemia characteristic of milk fever by rapidly elevating blood calcium levels.[6] To understand the significance of this intervention, it is essential to review the intricate hormonal regulation of calcium homeostasis in ruminants. The key players in this system are Parathyroid Hormone (PTH) and Calcitonin.

Parathyroid Hormone (PTH) Signaling

When blood calcium levels fall, the parathyroid glands release PTH. PTH acts on several target tissues to restore normocalcemia:

• Bone: PTH stimulates osteoclasts, the cells responsible for bone resorption, to release calcium and phosphate (B84403) into the bloodstream.[7][8] This process is mediated through the PTH1 receptor (PTH1R), a G protein-coupled receptor.[7][8] Activation of PTH1R in osteoblasts leads to the production of Receptor Activator of Nuclear Factor-κB Ligand (RANKL), which in turn stimulates osteoclast differentiation and activity.[7] PTH signaling in osteoblasts involves the activation of both the adenylate cyclase (AC)/protein kinase A (PKA) and the phospholipase C (PLC)/protein kinase C (PKC) pathways.[9][10]

• Kidney: PTH increases the reabsorption of calcium from the renal tubules, reducing its excretion in urine.[11]

• Intestine: PTH indirectly increases calcium absorption from the gut by stimulating the kidneys to produce the active form of Vitamin D (calcitriol), which is a potent stimulator of intestinal calcium transport.[12]

Calcitonin Signaling

In response to high blood calcium (hypercalcemia), the thyroid gland secretes calcitonin. Calcitonin acts to lower blood calcium levels primarily through two mechanisms:

• Bone: Calcitonin inhibits osteoclast activity, thereby reducing the release of calcium from bone.[12]

• Kidney: It increases the excretion of calcium and phosphorus by the kidneys.[13][14] The calcitonin receptor, like the PTH receptor, is a G protein-coupled receptor that can activate multiple signaling pathways, including those involving protein kinase C and cAMP-dependent protein kinase.[13]

Experimental Protocols and Data Presentation

Early Experimental Approach (Inferred)

The initial studies by Dryerre and Greig would have likely involved the following steps:

• Animal Selection: Clinically affected dairy cows exhibiting signs of parturient paresis would have been selected.

• Baseline Measurements: Blood samples would have been taken to determine baseline serum calcium levels.

• Treatment Administration: Various formulations and dosages of calcium salts, culminating in calcium borogluconate, would have been administered, likely intravenously.

• Post-Treatment Monitoring: Serial blood samples would have been collected to track changes in serum calcium concentrations over time.

• Clinical Observation: The clinical response of the animals, including their ability to stand and the resolution of other clinical signs, would have been meticulously recorded.

Quantitative Data on Treatment Efficacy

The following tables summarize representative data on the treatment of milk fever with calcium borogluconate. It is important to note that historical data from the initial studies is not available in a structured format. The data presented here is based on more recent studies and reflects the established treatment protocols.

Table 1: Typical Intravenous Calcium Borogluconate Treatment Protocol for a 600 kg Dairy Cow with Milk Fever

Parameter	Value	Reference
Product	23% Calcium Borogluconate Solution	[15][16]
Volume	500 mL	[15][16]
Route of Administration	Slow Intravenous Injection	[15][16]
Total Calcium Administered	Approximately 10.7 g	[15]
Administration Rate	To be given slowly, with cardiac monitoring	[15]

Table 2: Serum Calcium Levels in Hypocalcemic Cows Before and After Intravenous Calcium Borogluconate Treatment (Representative Data)

Time Point	Mean Serum Calcium (mg/dL)	Clinical Status	Reference
Pre-treatment	4.5	Recumbent, paretic	[17]
10 minutes post-treatment	12.0	Improved muscle tone	[18]
1 hour post-treatment	10.5	Standing	[18]
12 hours post-treatment	8.0	Normocalcemic, but risk of relapse	[19]
24 hours post-treatment	8.5	Generally stable	[19]

Note: These values are illustrative and can vary based on the individual animal's condition and the specific formulation used.

Table 3: Comparison of Relapse Rates with Different Calcium Borogluconate Treatment Regimens

Treatment Group	Description	Relapse Rate (%)	Reference
Group A	500 mL IV Calcium Borogluconate	36-40	[19]
Group B	500 mL IV and 500 mL SC Calcium Borogluconate	4-8	[19]

IV = Intravenous; SC = Subcutaneous

Evolution of Treatment and Future Directions

While intravenous calcium borogluconate remains the gold standard for treating clinical milk fever, research has continued to refine prevention and management strategies. These include:

• Dietary Management: Manipulation of the dietary cation-anion difference (DCAD) in the pre-partum period to promote metabolic adaptations that enhance calcium mobilization at calving.[12]

• Oral Calcium Supplementation: The use of oral calcium gels and boluses as a prophylactic measure in high-risk cows and as an adjunct to intravenous therapy to prevent relapses.[20]

• Combination Therapies: Formulations of calcium borogluconate that also include magnesium and phosphorus to address concurrent deficiencies that can occur with milk fever.[17]

The historical development of calcium borogluconate stands as a landmark achievement in veterinary medicine. It exemplifies the power of targeted research to solve a critical animal health problem. For today's researchers and drug development professionals, this story underscores the importance of understanding the underlying pathophysiology of a disease to develop effective and lasting therapeutic interventions. Future research may focus on even more targeted approaches to modulating calcium homeostasis, potentially through novel drug delivery systems or therapies that act directly on the hormonal signaling pathways.

References

• 1. Investigations on the nature of calcium borogluconate - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. imanagerpublications.com [imanagerpublications.com]
• 4. Calcium borogluconate | 5743-34-0 | Benchchem [benchchem.com]
• 5. Milk Fever (Parturient Paresis) in Dairy Cows—A Review [ouci.dntb.gov.ua]
• 6. ams.usda.gov [ams.usda.gov]
• 7. Bovine parathyroid hormone enhances osteoclast bone resorption by modulating V-ATPase through PTH1R - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Bovine parathyroid hormone enhances osteoclast bone resorption by modulating V-ATPase through PTH1R - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. PTH and PTHrP Signaling in Osteoblasts - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Parathyroid hormone-dependent signaling pathways regulating genes in bone cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Parathyroid Hormone Signaling in Osteocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 12. cowsrus.com.au [cowsrus.com.au]
• 13. Signal transduction by calcitonin Multiple ligands, receptors, and signaling pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Kidney and calcitonin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. dvm360.com [dvm360.com]
• 16. drugs.com [drugs.com]
• 17. Response of Holstein cows with milk fever to first treatment using two calcium regimens: a retrospective clinical study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. sat.gstsvs.ch [sat.gstsvs.ch]
• 19. bovine-ojs-tamu.tdl.org [bovine-ojs-tamu.tdl.org]
• 20. Evidence-based veterinary medicine at 20 – a commentary on historical, philosophical, practical and ethical aspects | Veterinary Evidence [veterinaryevidence.org]

An In-depth Technical Guide on the Biochemical Pathways Affected by Calcium Borogluconate

For Researchers, Scientists, and Drug Development Professionals

Abstract

Calcium borogluconate (B8569688) is a critical therapeutic agent, primarily in veterinary medicine, for the rapid treatment of hypocalcemia. Its administration initiates a cascade of biochemical events, beginning with the immediate normalization of extracellular calcium levels, which in turn modulates a wide array of intracellular signaling pathways crucial for cellular function. This technical guide provides a detailed examination of the core biochemical pathways affected by calcium borogluconate, with a focus on its impact on calcium homeostasis, parathyroid hormone regulation, and key intracellular signaling cascades including those mediated by Calmodulin-Dependent Protein Kinases (CaMK), Protein Kinase C (PKC), and the transcription factor CREB. This document summarizes available quantitative data, presents detailed experimental protocols for key assays, and utilizes visualizations to illustrate complex signaling networks.

Introduction

Calcium ions (Ca²⁺) are ubiquitous second messengers that govern a multitude of physiological processes, including neurotransmission, muscle contraction, and gene expression. The concentration of intracellular free calcium is tightly regulated and maintained at a level approximately 20,000 to 100,000 times lower than the extracellular concentration.[1] Calcium borogluconate is a highly soluble and bioavailable formulation of calcium, designed for rapid parenteral administration to correct deficiencies in extracellular calcium.[2][3] The borogluconate component acts as a chelating agent, enhancing the solubility of calcium gluconate.[2] This guide delves into the subsequent biochemical consequences of this rapid influx of calcium.

Systemic Effects of Calcium Borogluconate Administration

The primary and most immediate effect of intravenous calcium borogluconate administration is the rapid increase in serum calcium concentrations. This has a profound impact on calcium homeostasis, which is primarily regulated by the interplay between parathyroid hormone (PTH), calcitonin, and vitamin D.

Impact on Serum Calcium and Parathyroid Hormone (PTH) Levels

Intravenous infusion of calcium borogluconate leads to a transient hypercalcemia, which in turn suppresses the secretion of PTH from the parathyroid glands. PTH plays a crucial role in increasing blood calcium levels by stimulating bone resorption, increasing renal calcium reabsorption, and promoting the synthesis of calcitriol (B1668218) (the active form of Vitamin D). The suppression of PTH following calcium borogluconate administration is a direct negative feedback response to the elevated serum calcium.

A study by Braun et al. (2009) in dairy cows with parturient paresis (hypocalcemia) provides quantitative insight into these dynamics. Cows were administered 500 ml of a 40% calcium borogluconate solution intravenously over 10 minutes. While the study did not find significant differences in serum calcium or PTH concentrations between groups that received calcium borogluconate alone versus in combination with sodium phosphate (B84403), the data provides a valuable timeline of the physiological response to calcium borogluconate.[4][5][6]

Table 1: Time-Course of Serum Concentrations Following Intravenous Calcium Borogluconate Administration in Hypocalcemic Dairy Cows

Time Post-Infusion	Serum Total Calcium (mmol/L)	Serum Parathyroid Hormone (pg/mL)
Baseline (Pre-treatment)	~1.0 - 1.4	~2000
10 minutes	Peaks, often exceeding normal physiological range	Decreases to ~100
8 hours	Returns towards the normal physiological range	Remains suppressed
24 - 48 hours	May dip below the normal range (transient hypocalcemia)	Begins to rise in response to falling calcium levels

Note: The values in this table are approximate and synthesized from qualitative descriptions and reported trends in the cited literature.[4][5] The Braun et al. (2009) study noted that blood PTH decreases to about 100 pg/mL within 10 minutes of IV calcium administration from a very high level of about 2,000 pg/mL in cows with clinical milk fever.[5]

The Role of the Borogluconate Moiety

The borogluconate component of the formulation is crucial for its therapeutic efficacy. It is formed by the reaction of calcium gluconate and boric acid, which significantly increases the solubility of the calcium salt, allowing for a more concentrated and stable solution for injection.[3][7] In vivo studies in sheep have shown that following calcium borogluconate infusion, the total plasma calcium rises primarily due to an increase in the unionised ultrafiltrable fraction.[1] This suggests that the borogluconate anion forms complexes with calcium, which may influence its availability and retention.[1]

Core Intracellular Signaling Pathways Affected

The rapid increase in extracellular calcium concentration following calcium borogluconate administration creates a steep electrochemical gradient, facilitating calcium influx into cells through various ion channels. This elevation of intracellular calcium ([Ca²⁺]i) triggers a cascade of signaling events.

Calcium-Calmodulin Dependent Protein Kinase (CaMK) Pathway

Upon entry into the cell, calcium ions can bind to the ubiquitous calcium-binding protein, calmodulin (CaM). The Ca²⁺/CaM complex then activates a family of serine/threonine kinases known as CaM kinases (CaMKs). A key member of this family is CaMKII, which plays a critical role in processes such as synaptic plasticity and gene expression. The activation of CaMKII by Ca²⁺/CaM leads to its autophosphorylation, rendering it partially active even after intracellular calcium levels have returned to baseline.

CaMKII Signaling Pathway Activation.

Protein Kinase C (PKC) Pathway

The influx of calcium can also activate certain isoforms of Protein Kinase C (PKC), a family of kinases involved in a wide range of cellular processes including cell growth, differentiation, and apoptosis. The activation of conventional PKC isoforms is dependent on both calcium and diacylglycerol (DAG). While calcium borogluconate directly provides the calcium signal, the generation of DAG occurs through the hydrolysis of membrane phospholipids (B1166683) by phospholipase C (PLC), which itself can be a calcium-dependent enzyme.

Protein Kinase C (PKC) Activation Pathway.

CREB-Mediated Gene Expression

Calcium signaling pathways ultimately converge on the nucleus to regulate gene expression. A key transcription factor in this process is the cAMP response element-binding protein (CREB). The phosphorylation of CREB at Serine 133 is a critical step for its activation and the subsequent recruitment of transcriptional co-activators. This phosphorylation can be mediated by several kinases that are themselves activated by calcium, including CaMKIV (a nuclear CaM kinase) and the Ras/MAPK pathway.

CREB-Mediated Gene Expression Pathway.

Detailed Experimental Protocols

Measurement of Serum Total and Ionized Calcium

Objective: To quantify the concentration of total and ionized calcium in serum samples following the administration of calcium borogluconate.

Materials:

• Blood collection tubes (serum separator tubes).

• Centrifuge.

• Ion-selective electrode (ISE) analyzer for ionized calcium.

• Spectrophotometer for total calcium measurement.

• Calcium standards and reagents for colorimetric assay (e.g., o-cresolphthalein (B1221799) complexone method).

Procedure:

• Blood Collection: Collect whole blood samples at specified time points before and after calcium borogluconate administration into serum separator tubes.

• Serum Separation: Allow the blood to clot at room temperature for 30 minutes, then centrifuge at 1,000-2,000 x g for 10 minutes.

• Ionized Calcium Measurement: a. Immediately after serum separation, introduce the serum sample into the ISE analyzer according to the manufacturer's instructions. b. The analyzer will provide a direct measurement of the ionized calcium concentration.

• Total Calcium Measurement: a. Prepare a series of calcium standards of known concentrations. b. Add the colorimetric reagent to the standards and serum samples in separate tubes or a microplate. c. Incubate the reactions as per the reagent manufacturer's protocol. d. Measure the absorbance of the standards and samples at the appropriate wavelength using a spectrophotometer. e. Construct a standard curve by plotting the absorbance of the standards against their known concentrations. f. Determine the total calcium concentration in the samples by interpolating their absorbance values on the standard curve.

Quantification of Serum Parathyroid Hormone (PTH) by Radioimmunoassay (RIA)

Objective: To measure the concentration of intact PTH in serum in response to changes in serum calcium following calcium borogluconate administration.

Materials:

• Commercial PTH Radioimmunoassay (RIA) kit.

• Serum samples collected at various time points.

• Gamma counter.

• Centrifuge.

Procedure:

• Reagent Preparation: Prepare the RIA buffer, ¹²⁵I-labeled PTH tracer, PTH antibody, and PTH standards as described in the kit protocol.

• Assay Setup: a. Pipette the standards, controls, and serum samples into appropriately labeled tubes. b. Add the PTH antibody to all tubes except the "total counts" tube. c. Vortex and incubate for 24 hours at 4°C. d. Add the ¹²⁵I-labeled PTH tracer to all tubes. e. Vortex and incubate for another 24 hours at 4°C.

• Separation of Bound and Free PTH: a. Add a precipitating reagent (e.g., second antibody and polyethylene (B3416737) glycol) to all tubes except the "total counts" tube to precipitate the antibody-bound PTH. b. Vortex and incubate as specified in the kit protocol. c. Centrifuge the tubes to pellet the precipitate. d. Decant or aspirate the supernatant.

• Counting: a. Place the tubes containing the pellets and the "total counts" tube in a gamma counter. b. Measure the radioactivity (counts per minute, CPM) in each tube.

• Data Analysis: a. Calculate the percentage of tracer bound for each standard, control, and sample. b. Construct a standard curve by plotting the percentage of tracer bound against the concentration of the PTH standards. c. Determine the PTH concentration in the samples by interpolating their percentage of tracer bound on the standard curve.

Experimental Workflow for PTH Radioimmunoassay.

Conclusion

Calcium borogluconate is a potent therapeutic agent that rapidly restores extracellular calcium concentrations, thereby rescuing critical physiological functions dependent on this ion. This guide has detailed the immediate systemic effects on calcium and PTH homeostasis and has outlined the major intracellular signaling pathways—CaMK, PKC, and CREB—that are subsequently activated. The provided experimental protocols offer a framework for the quantitative analysis of these effects. It is important to note that while the activation of these intracellular pathways by a rapid increase in extracellular calcium is a well-established principle of cell biology, further research employing techniques such as phosphoproteomics following in vivo calcium borogluconate administration would provide more direct and quantitative insights into the precise dynamics of these signaling events. Such studies will be invaluable for a more complete understanding of the pleiotropic effects of this vital therapeutic compound.

References

• 1. Formation of calcium complexes by borogluconate in vitro and during calcium borogluconate infusion in sheep - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. wbcil.com [wbcil.com]
• 3. dvm360.com [dvm360.com]
• 4. Effect of intravenous calcium borogluconate and sodium phosphate in cows with parturient paresis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. scispace.com [scispace.com]
• 7. ams.usda.gov [ams.usda.gov]

An In-depth Technical Guide on the Therapeutic Potential of Calcium Borogluconate

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Calcium borogluconate (B8569688) is a complex of calcium gluconate and boric acid, widely utilized in veterinary medicine for the acute treatment of hypocalcemia, most notably parturient paresis (milk fever) in ruminants.[1][2] Its therapeutic efficacy is attributed to the enhanced solubility and bioavailability of calcium afforded by the borogluconate component, which facilitates rapid restoration of serum calcium levels.[2] This technical guide provides a comprehensive overview of the current understanding of calcium borogluconate, including its mechanism of action, established therapeutic applications, detailed experimental protocols for its study, and a summary of quantitative data from published research. Furthermore, this document explores the underlying signaling pathways affected by calcium administration and delves into emerging exploratory studies on the potential therapeutic applications of its constituent components, particularly boric acid, in areas such as bone regeneration.

Core Concepts: Mechanism of Action

The primary therapeutic action of calcium borogluconate is the rapid elevation of systemic calcium levels. The borogluconate complex enhances the solubility of calcium gluconate in aqueous solutions, allowing for the preparation of concentrated yet stable formulations suitable for parenteral administration.[1][3] This increased solubility is a key advantage over simpler calcium salts.[1] Upon administration, the complex dissociates, releasing calcium ions (Ca²⁺) into the bloodstream. These ions are then available to participate in a multitude of physiological processes, including neuromuscular transmission, muscle contraction, and intracellular signaling.

The administration of calcium borogluconate directly impacts the intricate homeostatic mechanisms that regulate calcium levels, primarily involving the parathyroid hormone (PTH) and the calcium-sensing receptor (CaSR). A surge in serum calcium is detected by the CaSR in the parathyroid glands, leading to a subsequent feedback loop to modulate PTH secretion.

Established Therapeutic Applications: Treatment of Hypocalcemia

The predominant and well-established therapeutic application of calcium borogluconate is in veterinary medicine for the treatment of acute hypocalcemia. This condition is prevalent in high-producing dairy cows around parturition (milk fever) but also affects other livestock such as sheep, goats, and swine.[1][2] It is also used to treat eclampsia in dogs, a similar condition of acute hypocalcemia during lactation.[2] The rapid action and high bioavailability of calcium borogluconate make it a frontline treatment for restoring neuromuscular function and preventing the progression of clinical signs associated with severe calcium deficiency.[2]

Quantitative Data Summary

The following tables summarize quantitative data from various studies on the use of calcium borogluconate.

Table 1: Pharmacokinetic Parameters of Calcium Borogluconate in Cattle

Parameter	Intravenous (IV) Administration	Subcutaneous (SC) Administration
Time to Peak Plasma Calcium Concentration	~15 minutes	~4 hours
Duration of Elevated Calcium Levels	Rapid increase followed by a potential decline to hypocalcemic levels within 4 hours	More sustained elevation compared to IV route

Table 2: Efficacy of Calcium Borogluconate in Treating Milk Fever in Cattle

Study/Source	Treatment Protocol	Efficacy/Success Rate
Braun et al. (2009)	500ml of 40% calcium borogluconate solution intravenously over 10 minutes.	60-70% of cows stood within eight hours of treatment.
Clinical Case Report (2022)	500ml of 25% calcium borogluconate intravenously with supportive therapy.	Immediate recovery and ability to stand without assistance.[4]

Table 3: Comparative Efficacy of Calcium Borogluconate vs. Other Calcium Supplements for Hypocalcemia in Livestock

Comparator	Outcome
Calcium Acetate	Calcium borogluconate is better absorbed and has a quicker effect.[2]
Calcium Bisglycinate	Calcium borogluconate offers superior bioavailability and faster correction of calcium deficiencies.[2]
Calcium Butyrate	Calcium borogluconate is more effective in rapidly increasing blood calcium levels.[2]
Calcium Orotate	Calcium borogluconate is more effective for acute hypocalcemia treatment due to its quick absorption.[2]
Calcium Aspartate	Calcium borogluconate provides faster and more reliable increases in blood calcium levels.[2]
Calcium Gluconate	Calcium borogluconate offers better bioavailability and quicker therapeutic effects.[2]

Experimental Protocols

Intravenous Administration Protocol for Treatment of Milk Fever in Cattle

This protocol is a generalized representation based on common veterinary practices and findings from clinical studies.[5][6]

Objective: To rapidly correct severe hypocalcemia in parturient dairy cows.

Materials:

• Sterile 23% or 40% calcium borogluconate solution.[6][7]

• Sterile intravenous catheter (14-gauge recommended).[5]

• Infusion set.

• Antiseptic solution for skin preparation.

• Stethoscope for cardiac monitoring.[5]

Procedure:

• Animal Restraint: Safely restrain the recumbent cow.

• Aseptic Preparation: Aseptically prepare the jugular furrow for venipuncture.

• Catheter Placement: Insert the intravenous catheter into the jugular vein.

• Solution Preparation: Warm the calcium borogluconate solution to body temperature.[8]

• Administration: Administer the solution slowly over a period of 10-20 minutes.[6] A typical dose for an adult dairy cow is 500 mL of a 23% solution.[5]

• Monitoring: Continuously monitor the cow's heart rate and rhythm by auscultation throughout the infusion.[5] If severe dysrhythmias or bradycardia occur, immediately stop the infusion until the heart rhythm normalizes.

• Post-infusion Care: Once the infusion is complete, remove the catheter and apply pressure to the venipuncture site. Continue to monitor the cow for clinical improvement.

Subcutaneous Administration Protocol for Follow-up Therapy in Cattle

This protocol is intended for adjunctive therapy to provide a more sustained release of calcium.[5]

Objective: To provide a prolonged elevation of serum calcium following initial intravenous treatment.

Materials:

• Sterile 23% calcium borogluconate solution.

• Sterile needles (14-gauge recommended).[5]

• Syringes.

• Antiseptic solution.

Procedure:

• Dosage Calculation: A common recommendation is to administer 1 ml/kg body weight of a 23% solution.[5]

• Site Selection: Choose multiple sites over the lateral thorax.

• Aseptic Preparation: Aseptically prepare the injection sites.

• Administration: To facilitate absorption and minimize local tissue irritation, divide the total dose and administer no more than 125 mL at a single site.[5]

• Post-injection: Gently massage the injection sites to aid in the dispersal of the solution.[3]

Signaling Pathways

The therapeutic effect of calcium borogluconate is intrinsically linked to its influence on calcium signaling pathways. The rapid influx of extracellular calcium has profound effects on cellular function, primarily through the activation of the Calcium-Sensing Receptor (CaSR) and its interplay with Parathyroid Hormone (PTH).

Calcium-Sensing Receptor (CaSR) Signaling

The CaSR is a G-protein coupled receptor that plays a pivotal role in maintaining calcium homeostasis.[9] An increase in extracellular calcium, as induced by calcium borogluconate administration, activates the CaSR on parathyroid cells. This activation triggers intracellular signaling cascades that ultimately inhibit the secretion of PTH.

Caption: Activation of the Calcium-Sensing Receptor (CaSR) by extracellular Ca²⁺.

Parathyroid Hormone (PTH) Signaling in Bone

In a state of hypocalcemia, PTH is secreted and acts on bone to increase calcium resorption. The administration of calcium borogluconate, by inhibiting PTH secretion, indirectly reduces this bone resorption. However, understanding the PTH signaling pathway is crucial for comprehending the homeostatic response to changes in calcium levels.

Caption: Parathyroid Hormone (PTH) signaling cascade in an osteoblast.

Exploratory Studies on Therapeutic Potential

While the primary use of calcium borogluconate is well-established, research into the therapeutic potential of its components, particularly boric acid, is an emerging field.

Bone Regeneration and Fracture Healing

Recent preclinical studies have investigated the role of boric acid in bone metabolism and healing.

• Osteoblast Differentiation: Boric acid has been shown to promote osteogenic differentiation and reduce bone resorption.[10] It may enhance the expression of genes associated with mineralization.

• Fracture Healing: Animal models have suggested that local administration of boric acid can improve spinal fusion and enhance fracture healing.[11][12] This effect may be mediated through increased osteoblast activity and angiogenesis.

The potential for calcium borogluconate, as a source of both calcium and boron, in orthopedic applications warrants further investigation. The combination could theoretically provide both the mineral building block (calcium) and a stimulator of bone formation (boron).

Anti-inflammatory Effects

Preliminary research suggests that boric acid possesses anti-inflammatory properties. In a rat model of knee osteoarthritis, boric acid administration reduced the expression of pro-inflammatory cytokines such as IL-1β and TNF-α.[9] This opens up the possibility of exploring calcium borogluconate or its components for inflammatory conditions affecting musculoskeletal tissues.

Experimental Workflow for Investigating Bone Healing

The following workflow outlines a potential experimental design for a preclinical study investigating the effect of locally administered calcium borogluconate on bone fracture healing.

Caption: Preclinical experimental workflow for bone healing studies.

Conclusion

Calcium borogluconate remains a cornerstone of veterinary therapy for acute hypocalcemia due to its superior solubility and rapid action. The well-defined protocols for its administration ensure effective and safe clinical outcomes. While its primary therapeutic role is established, the constituent components of calcium borogluconate, particularly boric acid, present intriguing avenues for future research. Exploratory studies in bone regeneration and anti-inflammatory applications suggest a broader therapeutic potential that warrants further in-depth investigation. For drug development professionals, the unique properties of the borogluconate complex could inspire the design of novel delivery systems for minerals and other therapeutic agents. Continued research in these areas will be crucial to fully elucidate the therapeutic capabilities of this long-standing veterinary compound.

References

• 1. ams.usda.gov [ams.usda.gov]
• 2. wbcil.com [wbcil.com]
• 3. vmd.defra.gov.uk [vmd.defra.gov.uk]
• 4. Purification and assay of bovine parathyroid hormone by reversed-phase high performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. dvm360.com [dvm360.com]
• 6. sat.gstsvs.ch [sat.gstsvs.ch]
• 7. solvet.ca [solvet.ca]
• 8. bimedacanada.com [bimedacanada.com]
• 9. Anti-Inflammatory Effects of Boric Acid in Treating Knee Osteoarthritis: Biochemical and Histopathological Evaluation in Rat Model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Effects of Local Administration of Boric Acid on Posterolateral Spinal Fusion with Autogenous Bone Grafting in a Rodent Model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Effects of Boric Acid on Fracture Healing: An Experimental Study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Local Delivery of Therapeutic Boron for Bone Healing Enhancement - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols: Formulation of Injectable Calcium Borogluconate for Veterinary Use

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the formulation, manufacturing, and quality control of injectable calcium borogluconate (B8569688) solutions for veterinary use. The protocols detailed below are intended for research and development purposes and should be adapted and validated for specific product formulations and regulatory requirements.

Introduction

Injectable calcium borogluconate is a critical veterinary therapeutic agent primarily used for the treatment of hypocalcemia (milk fever) in cattle, sheep, and goats.[1] Boric acid is complexed with calcium gluconate to enhance the solubility of calcium, allowing for a stable, supersaturated solution suitable for parenteral administration.[1] This formulation provides a rapid and effective means of restoring normal physiological calcium levels.

Formulation

The composition of injectable calcium borogluconate solutions can vary, with concentrations typically ranging from 23% to 40% w/v. Formulations may also include other essential minerals such as magnesium and phosphorus to address concurrent deficiencies.

Table 1: Example Formulations of Injectable Calcium Borogluconate

Component	Function	Formulation A (23% w/v)	Formulation B (40% w/v)	Formulation C (with Magnesium)
Calcium Gluconate Monohydrate	Active Ingredient (Calcium Source)	20.54% w/v	34.00% w/v	32.82% w/v
Boric Acid	Solubilizing Agent	2.46% w/v	5.70% w/v	6.84% w/v
Magnesium Hypophosphite Hexahydrate	Active Ingredient (Magnesium & Phosphorus Source)	-	-	5.00% w/v
Water for Injection	Vehicle	q.s. to 100 mL	q.s. to 100 mL	q.s. to 100 mL

Note: The ratio of calcium gluconate to boric acid is a critical parameter for ensuring the stability of the supersaturated solution.

Manufacturing Protocol

The manufacturing process for injectable calcium borogluconate involves the careful dissolution of raw materials, filtration, filling, and terminal sterilization.

Equipment and Materials

• Jacketed compounding vessel with agitator

• Heating and cooling system

• 0.22 µm sterilizing grade filter

• Filling and stoppering machine

• Autoclave

• Depyrogenated glass vials and rubber stoppers

• Calcium Gluconate Monohydrate

• Boric Acid

• Magnesium Hypophosphite Hexahydrate (if applicable)

• Water for Injection (WFI)

Compounding Procedure

• Preparation of the Compounding Vessel: Ensure the compounding vessel is clean, sanitized, and rinsed with WFI.

• Addition of Water for Injection: Transfer approximately 80% of the final batch volume of WFI to the compounding vessel.

• Heating: Heat the WFI to 70-80°C.

• Dissolution of Boric Acid: Slowly add the required amount of boric acid to the heated WFI while stirring until completely dissolved.

• Dissolution of Calcium Gluconate: Gradually add the calcium gluconate monohydrate to the boric acid solution. Continue stirring and maintaining the temperature until all the calcium gluconate has dissolved.

• Dissolution of Other Components: If applicable, add and dissolve other components such as magnesium hypophosphite.

• Volume Adjustment: Cool the solution to room temperature and add WFI to reach the final batch volume. Mix until uniform.

• Pre-filtration (Optional): Filter the solution through a pre-filter to remove any undissolved particles.

Sterilization and Filling

• Sterile Filtration: Filter the bulk solution through a 0.22 µm sterilizing grade filter into a sterile receiving vessel.

• Aseptic Filling: Aseptically fill the sterile solution into depyrogenated vials.

• Stoppering: Aseptically place sterile stoppers onto the vials.

• Terminal Sterilization: Transfer the filled and stoppered vials to an autoclave. A typical steam sterilization cycle for aqueous solutions is 121°C for 15 minutes.[2] The specific cycle parameters should be validated for the product and load configuration.

Figure 1: Manufacturing Workflow for Injectable Calcium Borogluconate.

Quality Control Protocols

Rigorous quality control testing is essential to ensure the safety, efficacy, and stability of the final product.

Assay of Calcium

Principle: The calcium content is determined by complexometric titration with a standardized solution of ethylenediaminetetraacetic acid (EDTA).

Table 2: Reagents and Equipment for Calcium Assay

Reagent/Equipment	Specification
EDTA Disodium Salt, 0.05 M	Standardized Volumetric Solution
Ammonia-Ammonium Chloride Buffer, pH 10.0
Eriochrome Black T Indicator
25 mL Burette	Class A
10 mL Pipette	Class A
250 mL Conical Flask

Protocol:

• Sample Preparation: Accurately pipette 10.0 mL of the Calcium Borogluconate Injection into a 250 mL conical flask.

• Dilution: Add 90 mL of deionized water.

• Buffering: Add 10 mL of Ammonia-Ammonium Chloride Buffer (pH 10.0).

• Indicator Addition: Add a few drops of Eriochrome Black T indicator. The solution should turn a wine-red color.

• Titration: Titrate the sample solution with standardized 0.05 M EDTA solution until the color changes from wine-red to a clear blue endpoint.

• Calculation:

  • Calcium Content (mg/mL) = (VEDTA × MEDTA × 40.08) / Vsample

  • Where:

    • VEDTA = Volume of EDTA solution consumed (mL)

    • MEDTA = Molarity of the standardized EDTA solution

    • 40.08 = Molar mass of Calcium ( g/mol )

    • Vsample = Volume of the sample taken (mL)

Assay of Boric Acid

Principle: Boric acid, a weak acid, is reacted with mannitol (B672) to form a stronger acid complex, which is then titrated with a standardized solution of sodium hydroxide.

Table 3: Reagents and Equipment for Boric Acid Assay

Reagent/Equipment	Specification
Sodium Hydroxide, 0.1 M	Standardized Volumetric Solution
Mannitol	Reagent Grade
Phenolphthalein (B1677637) Indicator
25 mL Burette	Class A
10 mL Pipette	Class A
250 mL Conical Flask

Protocol:

• Sample Preparation: Accurately pipette 10.0 mL of the Calcium Borogluconate Injection into a 250 mL conical flask.

• Mannitol Addition: Add 5 g of mannitol and swirl to dissolve.

• Indicator Addition: Add a few drops of phenolphthalein indicator.

• Titration: Titrate the sample solution with standardized 0.1 M Sodium Hydroxide solution until a permanent faint pink color is obtained.

• Calculation:

  • Boric Acid Content (mg/mL) = (VNaOH × MNaOH × 61.83) / Vsample

  • Where:

    • VNaOH = Volume of NaOH solution consumed (mL)

    • MNaOH = Molarity of the standardized NaOH solution

    • 61.83 = Molar mass of Boric Acid ( g/mol )

    • Vsample = Volume of the sample taken (mL)

Figure 2: Quality Control Testing Workflow.

Sterility Testing

Protocol: Sterility testing should be performed according to the methods described in the United States Pharmacopeia (USP) <71> or other relevant pharmacopeias. The membrane filtration method is generally preferred for injectable solutions.

• Aseptically filter a representative sample of the product through a 0.45 µm membrane filter.

• Rinse the filter with a sterile diluting fluid to remove any inhibitory substances.

• Aseptically transfer the membrane to appropriate culture media (e.g., Fluid Thioglycollate Medium for anaerobic bacteria and Soybean-Casein Digest Medium for aerobic bacteria and fungi).

• Incubate the media for a specified period (typically 14 days) and observe for any microbial growth.

Pyrogen (Bacterial Endotoxins) Testing

Protocol: The Limulus Amebocyte Lysate (LAL) test is the standard method for the detection and quantification of bacterial endotoxins. The test should be performed according to USP <85> or equivalent pharmacopeial methods.

• Prepare a series of dilutions of the product to overcome any potential interference with the LAL test.

• Perform the LAL test using a validated method (e.g., gel-clot, turbidimetric, or chromogenic).

• The endotoxin limit for the product should be established based on the maximum recommended dose.

Particulate Matter Testing

Protocol: The product should be tested for sub-visible particulate matter according to USP <788>.

• Light Obscuration Particle Count Test: Use a calibrated light obscuration particle counter to determine the number of particles at ≥10 µm and ≥25 µm.

• Microscopic Particle Count Test: If the solution is not suitable for the light obscuration test, filter the sample through a membrane and count the particles microscopically.

• The product must meet the acceptance criteria for particulate matter as defined in the relevant pharmacopeia.

Stability Studies

Stability studies are crucial to determine the shelf-life and appropriate storage conditions for the injectable calcium borogluconate solution.

Table 4: Recommended Stability Testing Conditions (VICH GL3)

Study	Storage Condition	Minimum Time Period
Long-term	25°C ± 2°C / 60% RH ± 5% RH or 30°C ± 2°C / 65% RH ± 5% RH	12 months
Accelerated	40°C ± 2°C / 75% RH ± 5% RH	6 months

Protocol:

• Store representative batches of the final product in its intended packaging at the specified long-term and accelerated stability conditions.

• At predetermined time points, withdraw samples and perform a full suite of quality control tests, including appearance, pH, assay of active ingredients, and tests for degradation products.

• The data collected will be used to establish the re-test period or shelf-life of the product.

Conclusion

The formulation of a stable and effective injectable calcium borogluconate solution for veterinary use requires careful consideration of the component ratios, a well-controlled manufacturing process, and comprehensive quality control testing. The protocols provided in these application notes serve as a foundation for the development of a safe and high-quality veterinary medicinal product. All procedures must be validated to ensure they are suitable for their intended purpose and comply with current Good Manufacturing Practices (cGMP) and regulatory requirements.

References

• 1. globalcalcium.com [globalcalcium.com]
• 2. Sterilization techniques – Veterinary Surgery Online [vetsurgeryonline.com]

Application Notes and Protocols for Calcium Borogluconate Administration in Sheep and Goats

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of calcium borogluconate (B8569688) in sheep and goats, focusing on dosage calculations, administration protocols, and the underlying physiological mechanisms. The information is intended to guide research and development of therapeutic strategies for calcium-related metabolic disorders in small ruminants.

Introduction

Calcium is a critical mineral for numerous physiological functions in sheep and goats, including nerve impulse transmission, muscle contraction, blood coagulation, and bone formation.[1] Hypocalcemia, a condition characterized by low blood calcium levels, is a significant metabolic disorder in these species, particularly in late gestation and early lactation.[2][3] This condition, commonly known as "milk fever" or "lambing sickness," can lead to severe clinical signs and even death if left untreated.[2][4]

Calcium borogluconate is the therapeutic agent of choice for the rapid replenishment of blood calcium levels.[3] It is a complex of calcium gluconate and boric acid, which enhances the solubility and stability of the calcium salt, allowing for safe parenteral administration.[2]

Dosage and Administration

The appropriate dosage of calcium borogluconate is contingent upon the concentration of the solution, the route of administration, and the clinical condition of the animal. Commercial preparations are available in various concentrations, typically 23% and 40%.

Quantitative Dosage Summary

Species	Indication	Preparation	Dosage	Route of Administration	Reference(s)
Sheep	Hypocalcemia (Lambing Sickness)	23% Solution	50 - 125 mL	Intravenous (IV) or Subcutaneous (SC)	[1][5]
23% Solution	0.5 - 1.0 mL/kg	Intravenous (IV) or Subcutaneous (SC)	[6]
40% Solution	35 mL	Intravenous (IV) or Subcutaneous (SC)
Goats	Hypocalcemia	23% Solution	50 - 125 mL	Intravenous (IV) or Subcutaneous (SC)	[1]
23% Solution	0.5 - 1.0 mL/kg	Intravenous (IV) or Subcutaneous (SC)	[6]
40% Solution	35 mL	Intravenous (IV) or Subcutaneous (SC)

Administration Protocols

2.2.1 Intravenous (IV) Administration

Intravenous administration provides the most rapid increase in blood calcium levels and is indicated for animals with severe clinical signs of hypocalcemia.[1]

• Preparation: Warm the calcium borogluconate solution to body temperature (approximately 37°C) to prevent shock.

• Procedure:

  • Restrain the animal appropriately.

  • Locate the jugular vein.

  • Administer the solution slowly over a period of 5 to 10 minutes.[4]

  • Monitor the animal's heart rate and rhythm throughout the infusion. Auscultate the heart for any arrhythmias.

  • If cardiac irregularities are detected, immediately stop or slow the rate of infusion.[5]

2.2.2 Subcutaneous (SC) Administration

Subcutaneous administration results in a slower, more sustained increase in blood calcium levels and is suitable for animals with milder signs of hypocalcemia or as a follow-up to intravenous therapy.[1]

• Preparation: Warm the solution to body temperature.

• Procedure:

  • Divide the total dose into multiple smaller volumes.

  • Administer the solution at several different sites to minimize local tissue irritation and improve absorption. Recommended sites include the loose skin over the ribs or behind the shoulder.

  • Gently massage the injection sites to facilitate dispersal of the solution.

Experimental Protocols

Protocol for Evaluating the Pharmacokinetics of Intravenous Calcium Borogluconate in Sheep

This protocol outlines a methodology to determine the pharmacokinetic profile of calcium borogluconate following intravenous administration in a sheep model.

3.1.1 Experimental Workflow

Caption: Experimental workflow for a pharmacokinetic study of IV calcium borogluconate in sheep.

3.1.2 Methodology

• Animal Selection and Preparation:

  • Use healthy, non-pregnant, non-lactating adult ewes.

  • Acclimatize animals to handling and housing conditions for at least one week prior to the experiment.[7]

  • Perform a thorough physical examination and collect blood for a complete blood count (CBC) to ensure all animals are healthy.

  • Surgically place an indwelling catheter in the jugular vein for blood sampling and administration of the test substance.

• Dosing and Administration:

  • Administer a single intravenous dose of 23% calcium borogluconate at a rate of 1 mL/kg body weight.

  • The infusion should be delivered slowly over a 5-10 minute period.

• Blood Sampling:

  • Collect a baseline blood sample (t=0) immediately before administration.

  • Collect serial blood samples at predetermined time points post-administration (e.g., 5, 15, 30, 60, 120, 240, and 480 minutes).

  • Collect blood in heparinized tubes for plasma separation.

• Sample Processing and Analysis:

  • Centrifuge blood samples to separate plasma.

  • Analyze plasma samples for total calcium and ionized calcium concentrations using an appropriate analytical method (e.g., atomic absorption spectrophotometry or ion-selective electrode).

• Pharmacokinetic Analysis:

  • Plot plasma calcium concentrations versus time.

  • Use pharmacokinetic modeling software to calculate key parameters such as:

    • Maximum plasma concentration (Cmax)

    • Time to maximum concentration (Tmax)

    • Area under the curve (AUC)

    • Elimination half-life (t1/2)

    • Volume of distribution (Vd)

    • Clearance (CL)

Signaling Pathways

Calcium Homeostasis Signaling Pathway in Ruminants

The maintenance of calcium homeostasis is a complex process involving the interplay of hormones and signaling pathways that regulate calcium absorption, excretion, and bone metabolism. The primary hormones involved are parathyroid hormone (PTH), calcitonin, and the active form of vitamin D, 1,25-dihydroxyvitamin D3 (calcitriol).[8]

Caption: Simplified signaling pathway of calcium homeostasis in response to hypocalcemia.

Mechanism of Action

Calcium borogluconate acts by directly increasing the concentration of calcium in the extracellular fluid.[2] This rapid elevation of blood calcium levels helps to restore the normal calcium gradient across cell membranes, which is essential for:

• Neuromuscular function: Restores normal nerve impulse transmission and muscle contractility, alleviating clinical signs such as muscle tremors, weakness, and recumbency.[1]

• Cardiovascular function: Supports normal cardiac muscle function. However, rapid intravenous infusion can lead to cardiotoxicity.[2]

Safety and Toxicology

While calcium borogluconate is a critical life-saving therapy, its administration is not without risks.

• Cardiotoxicity: Rapid intravenous injection can cause cardiac arrhythmias and potentially cardiac arrest.[2] Continuous monitoring of the heart is crucial during IV administration.

• Tissue Irritation: Subcutaneous injections can cause local tissue irritation and swelling. Dividing the dose and using multiple injection sites can mitigate this risk.

• Drug Interactions: Calcium salts can interact with other drugs. For example, they may be incompatible with sodium bicarbonate solutions.[2]

Conclusion

The administration of calcium borogluconate is a cornerstone in the treatment of hypocalcemia in sheep and goats. A thorough understanding of appropriate dosages, administration techniques, and the underlying physiological principles is paramount for its safe and effective use in both clinical and research settings. The provided protocols and data serve as a foundational resource for professionals in the field of veterinary medicine and drug development.

References

• 1. advacarepharma.com [advacarepharma.com]
• 2. ams.usda.gov [ams.usda.gov]
• 3. wbcil.com [wbcil.com]
• 4. Parturient Paresis in Sheep and Goats - Metabolic Disorders - MSD Veterinary Manual [msdvetmanual.com]
• 5. acikders.ankara.edu.tr [acikders.ankara.edu.tr]
• 6. dvm360.com [dvm360.com]
• 7. SHEEP AS AN EXPERIMENTAL MODEL FOR BIOMATERIAL IMPLANT EVALUATION - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Frontiers | Calcium Homeostasis and Bone Metabolism in Goats Fed a Low Protein Diet [frontiersin.org]

Application Notes and Protocols: The Use of Calcium Borogluconate in Small Animal Emergency Medicine

For Researchers, Scientists, and Drug Development Professionals

Introduction

Calcium borogluconate (B8569688) is a sterile injectable solution utilized in veterinary medicine for the rapid correction of hypocalcemia in both large and small animals.[1] Its formulation, a complex of calcium gluconate and boric acid, enhances the solubility and bioavailability of calcium compared to calcium gluconate alone.[2][3] In small animal emergency medicine, it is a critical therapeutic agent for managing life-threatening conditions such as eclampsia (puerperal tetany), severe hypocalcemia from other causes like hypoparathyroidism, and as a cardioprotective agent in cases of hyperkalemia.[4][5] These notes provide detailed information on its application, protocols for use, and the underlying physiological principles for research and development purposes.

Mechanism of Action and Pharmacodynamics

Calcium borogluconate acts by directly replenishing extracellular calcium ion concentrations.[2] Calcium is essential for a multitude of physiological processes, including nerve impulse transmission, muscle contraction, cardiac function, and blood coagulation.[4] The borogluconate component chelates the calcium, increasing its solubility and allowing for a higher concentration of calcium to be administered safely.[2][6] Upon intravenous administration, calcium borogluconate rapidly dissociates, leading to a swift increase in plasma ionized calcium levels, thereby restoring normal neuromuscular and cardiac function.[2][4]

Applications in Small Animal Emergencies

The primary indications for the use of calcium borogluconate in small animal emergency medicine include:

• Eclampsia (Puerperal Tetany): This is a common and life-threatening condition in postpartum bitches and queens, resulting from a sudden drop in blood calcium due to lactation.[7] Clinical signs include muscle tremors, tetany, seizures, and hyperthermia.[7]

• Hypocalcemia: Various conditions can lead to clinically significant hypocalcemia, including primary hypoparathyroidism, pancreatitis, and certain toxicities.[5]

• Hyperkalemic Myocardial Toxicity: Calcium borogluconate is administered to counteract the cardiotoxic effects of severe hyperkalemia by restoring the normal electrical gradient across myocardial cell membranes.

Quantitative Data: Dosages and Formulations

The following tables summarize common formulations and emergency intravenous dosage recommendations for calcium borogluconate and the more frequently cited calcium gluconate in dogs and cats. It is important to note that dosages are often expressed in terms of the calcium salt (e.g., mg/kg of calcium borogluconate) or as elemental calcium.

Parameter	Calcium Borogluconate (23%)	Calcium Gluconate (10%)	Reference(s)
Elemental Calcium Content	Approx. 19.14 mg/mL	Approx. 9.3 mg/mL	[8]
Common Concentration	230 mg/mL	100 mg/mL	[8]

Condition	Species	Dosage of Calcium Borogluconate/Gluconate	Elemental Calcium Equivalent	Administration Rate	Reference(s)
Hypocalcemia/Eclampsia	Dog	50-150 mg/kg of 10% calcium (boro)gluconate	4.5-14 mg/kg	Slowly over 10-30 minutes	[1]
Hypocalcemia	Cat	94-140 mg/kg of 10% calcium gluconate	8.7-13 mg/kg	Slowly over 10-20 minutes	[1]
Hyperkalemic Myocardial Toxicity	Dog & Cat	50-150 mg/kg of 10% calcium (boro)gluconate	4.5-14 mg/kg	Slowly over 20-30 minutes

Experimental and Clinical Protocols

While specific, detailed experimental protocols from peer-reviewed research are not abundant in the public domain, the following clinical protocols are based on established veterinary emergency guidelines.

Protocol 1: Emergency Management of Eclampsia in a Canine Patient

1. Patient Assessment and Diagnosis:

• Obtain a thorough history, including time of whelping, litter size, and clinical signs.
• Perform a physical examination, noting neuromuscular excitability, rectal temperature, and heart rate.
• Collect a baseline venous blood sample for immediate ionized calcium (iCa) measurement and a full serum biochemistry panel. A total serum calcium concentration of less than 7 mg/dL is confirmatory for eclampsia.[1]

2. Preparation and Administration of Calcium Borogluconate:

• Establish intravenous access with an appropriately sized catheter.
• Calculate the dose of 10% or 23% calcium borogluconate solution. The typical starting dose is 50-150 mg/kg of the calcium salt.[1]
• Dilute the calculated dose in an equal volume of 0.9% saline or 5% dextrose in water to reduce venous irritation.
• Administer the diluted solution via slow intravenous infusion over 10-30 minutes.[1]

3. Patient Monitoring During Infusion:

• Continuously monitor the patient's heart rate and rhythm via auscultation or electrocardiography (ECG).
• If bradycardia or arrhythmias develop, immediately stop the infusion until the heart rate normalizes, then resume at a slower rate.[1]
• Monitor for cessation of tremors and improvement in mentation.

4. Post-Infusion Management and Weaning:

• Re-measure ionized calcium 15-30 minutes post-infusion to assess response.
• Once the patient is stable, transition to oral calcium and vitamin D supplementation for the remainder of lactation.[9]
• Recommend weaning the puppies as soon as is practical to reduce further calcium demand.[10]

Protocol 2: Constant Rate Infusion (CRI) for Refractory Hypocalcemia

1. Initial Bolus and Assessment:

• Administer an initial slow IV bolus of calcium borogluconate as described in Protocol 1.
• If clinical signs persist or ionized calcium remains low, a CRI may be indicated.

2. CRI Calculation and Administration:

• Calculate the daily elemental calcium requirement (typically 5-15 mg/kg/hour).[1]
• Add the calculated 24-hour dose of calcium borogluconate to a bag of intravenous fluids (e.g., 0.9% saline).
• Administer the fluids at a constant rate using an infusion pump.

3. Monitoring and Adjustment:

• Monitor ionized calcium levels every 4-6 hours initially.
• Adjust the infusion rate based on serial iCa measurements to maintain calcium levels within the low-normal range.[9]
• Once the underlying cause of hypocalcemia is addressed and the patient is stable, gradually wean them off the CRI while initiating oral supplementation.

Visualizations

Signaling Pathway: Calcium Homeostasis

Caption: Hormonal regulation of calcium homeostasis.

Experimental Workflow: Management of a Hypocalcemic Patient

References

• 1. wbcil.com [wbcil.com]
• 2. vmd.defra.gov.uk [vmd.defra.gov.uk]
• 3. researchgate.net [researchgate.net]
• 4. vmd.defra.gov.uk [vmd.defra.gov.uk]
• 5. Hypocalcemia of critical illness in dogs and cats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. veterinarypaper.com [veterinarypaper.com]
• 7. journals.physiology.org [journals.physiology.org]
• 8. ams.usda.gov [ams.usda.gov]
• 9. Eclampsia in Small Animals - Metabolic Disorders - MSD Veterinary Manual [msdvetmanual.com]
• 10. scribd.com [scribd.com]

Optimizing Calcium Borogluconate Administration: Application Notes and Protocols for Enhanced Absorption

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of administration techniques for calcium borogluconate (B8569688), focusing on achieving optimal absorption. This document summarizes key pharmacokinetic parameters, details experimental protocols for their determination, and visualizes relevant physiological pathways and experimental workflows.

Introduction

Calcium borogluconate is a critical therapeutic agent, primarily in veterinary medicine, for the treatment of hypocalcemia (milk fever) in livestock. Its efficacy is highly dependent on the route of administration, which directly influences the rate and extent of calcium absorption. Understanding the pharmacokinetic profiles of different administration techniques is paramount for optimizing treatment protocols and for the development of new drug formulations. This document outlines the principles of intravenous, subcutaneous, and oral administration of calcium borogluconate.

Data Presentation: Pharmacokinetic Parameters

The absorption of calcium borogluconate varies significantly with the administration route. Intravenous (IV) administration ensures 100% bioavailability and provides the most rapid increase in serum calcium levels. Subcutaneous (SC) injection offers a slower, more sustained release, while oral administration is influenced by complex absorption mechanisms in the gastrointestinal tract.

Below is a summary of serum calcium concentrations observed in cattle following different administration routes, collated from various studies. It is important to note that these values were not obtained from a single head-to-head comparative study and experimental conditions may have varied.

Table 1: Serum Calcium Concentrations Following Intravenous Administration of Calcium Borogluconate in Cows

Time Post-Administration	Serum Total Calcium (mmol/L)	Ionized Calcium (mmol/L)	Study Notes
Baseline (0 hr)	~1.25	~0.75	Pre-treatment values in hypocalcemic cows.
1 hr	2.85	1.54	Peak concentration observed.
3 hr	>2.50	>1.30	Levels remain elevated.
10 hr	~2.20	~1.15	Gradual decline towards baseline.
18 hr	<2.00	<1.10	Approaching pre-treatment or sub-optimal levels.
24 hr	1.74	0.94	Often falls below the normal physiological range.

Source: Data synthesized from studies on intravenous calcium administration in periparturient cows.

Table 2: Serum Calcium Concentrations Following Subcutaneous Administration of Calcium Borogluconate in Cows

Time Post-Administration	Serum Total Calcium (mmol/L)	Study Notes
Baseline (0 hr)	~1.00 - 1.25	Pre-treatment values in hypocalcemic cows.
4 hr	Levels remain relatively constant	Slower onset of increase compared to IV.
12 hr	Significantly higher than baseline	Sustained release leads to a gradual increase.
24 hr	Levels remain elevated	Provides a longer duration of action compared to a single IV dose.
48 hr	Gradual decline

Source: Data synthesized from studies on subcutaneous calcium borogluconate administration in newly calved cows.[1]

Table 3: Bioavailability and Absorption Characteristics of Oral Calcium Supplements in Ruminants

Parameter	Description
Bioavailability	Highly variable; influenced by the form of calcium salt, rumen pH, and presence of other dietary components. Estimates for some calcium salts can be high, but absorption is not as rapid or complete as parenteral routes.
Absorption Mechanism	1. Passive Diffusion: Primarily in the rumen when luminal calcium concentration is high.[2] 2. Active Transport: Vitamin D-dependent active transport in the small intestine.
Time to Peak Concentration (Tmax)	Generally longer than parenteral routes.
Peak Concentration (Cmax)	Generally lower than intravenous administration.

Note: Specific pharmacokinetic data for oral calcium borogluconate is limited; this table reflects general principles of oral calcium absorption in ruminants.

Experimental Protocols

Protocol 1: Determination of Pharmacokinetics of Intravenous Calcium Borogluconate in Cattle

1. Objective: To determine the pharmacokinetic profile (Cmax, Tmax, elimination half-life, and volume of distribution) of intravenously administered calcium borogluconate in cattle.

2. Animals: Healthy, non-lactating adult cattle, acclimatized to the study conditions for at least 7 days. A pre-study health screening, including baseline serum calcium levels, should be conducted.

3. Materials:

• Calcium borogluconate solution (e.g., 23% w/v)
• Sterile syringes and needles
• Catheters for jugular vein cannulation
• Heparinized and non-heparinized blood collection tubes
• Centrifuge
• Spectrophotometer or atomic absorption spectrometer for calcium analysis
• Reagents for calcium determination

4. Procedure:

• Fasting: Animals should be fasted for 12 hours prior to administration.
• Catheterization: Aseptically place a catheter in the jugular vein for blood sampling.
• Dosing: Administer a single intravenous dose of calcium borogluconate (e.g., 1 g calcium per 100 kg body weight) over a period of 10-15 minutes.
• Blood Sampling: Collect blood samples (approximately 10 mL) at the following time points: 0 (pre-dose), 5, 15, 30 minutes, and 1, 2, 4, 8, 12, 24, 36, 48, and 72 hours post-administration.
• Sample Processing:
• For total calcium, collect blood in non-heparinized tubes, allow to clot, and centrifuge at 2000 x g for 15 minutes to separate serum.
• For ionized calcium, collect blood in heparinized tubes and process immediately according to the analyzer's instructions.
• Analysis: Determine the concentration of calcium in serum samples using a validated analytical method (e.g., atomic absorption spectrophotometry or a colorimetric assay).
• Data Analysis: Plot serum calcium concentration versus time. Calculate pharmacokinetic parameters using appropriate software.

Protocol 2: Evaluation of Subcutaneous Absorption of Calcium Borogluconate

1. Objective: To evaluate the rate and extent of absorption of subcutaneously administered calcium borogluconate.

2. Animals and Materials: As described in Protocol 1.

3. Procedure:

• Fasting and Catheterization: As described in Protocol 1.
• Dosing: Administer a single subcutaneous injection of calcium borogluconate at a suitable site (e.g., the loose skin of the neck or behind the shoulder). The total dose may be divided into multiple injection sites to minimize local reactions.
• Blood Sampling: Collect blood samples at 0 (pre-dose), 0.5, 1, 2, 4, 8, 12, 24, 36, 48, and 72 hours post-administration.
• Sample Processing and Analysis: As described in Protocol 1.
• Data Analysis: Plot serum calcium concentration versus time to determine Cmax and Tmax. Bioavailability can be calculated by comparing the Area Under the Curve (AUC) with that obtained from intravenous administration.

Visualizations

Signaling Pathways and Workflows

Caption: Experimental workflow for a pharmacokinetic study.

Caption: Intestinal calcium absorption pathways in ruminants.

References

• 1. escholarship.org [escholarship.org]
• 2. researchgate.net [researchgate.net]

Application Notes and Protocols: Combining Calcium Borogluconate with Magnesium and Phosphorus

For Researchers, Scientists, and Drug Development Professionals

Introduction

This document provides detailed application notes and protocols for the formulation, characterization, and preclinical evaluation of a combined solution of calcium borogluconate (B8569688) with magnesium and phosphorus. This combination is of significant interest in veterinary and potentially human medicine for the treatment of metabolic disorders characterized by deficiencies in these three essential minerals. Calcium borogluconate is utilized for its high solubility and stability in aqueous solutions, providing a readily bioavailable source of calcium.[1] The inclusion of magnesium and phosphorus addresses concurrent deficiencies that often accompany hypocalcemia.[2][3][4] The protocols outlined below cover formulation, stability testing, analytical methods, and a foundational approach to preclinical evaluation.

Formulation and Physicochemical Properties

The formulation of a stable and effective combined solution requires careful consideration of the chemical properties and interactions of the active pharmaceutical ingredients (APIs) and excipients.

Composition of a Representative Formulation

The following table summarizes the composition of a typical injectable solution combining calcium borogluconate with magnesium and phosphorus, often with the inclusion of a readily metabolizable energy source like dextrose.[5][6]

Component	Source	Concentration (per 500 mL)	Purpose
Calcium	Calcium Borogluconate	10.8 g	Treatment of hypocalcemia
Magnesium	Magnesium Hypophosphite	1.85 g	Treatment of hypomagnesemia
Phosphorus	Magnesium Hypophosphite	2.5 g	Treatment of hypophosphatemia
Dextrose•H₂O	75.0 g	Energy source
Water for Injection	q.s. to 500 mL	Vehicle

Note: The concentrations are illustrative and may be adjusted based on the target animal species and specific therapeutic application.

Protocol for Laboratory-Scale Formulation

This protocol describes the preparation of a 1-liter batch of the combined solution for research purposes.

Materials:

• Calcium Gluconate

• Boric Acid

• Magnesium Hypophosphite

• Dextrose Monohydrate

• Water for Injection (WFI)

• Hydrochloric Acid or Sodium Bicarbonate (for pH adjustment)

• 0.22 µm sterile filter

Equipment:

• Jacketed glass reactor vessel with overhead stirrer and temperature probe

• Heating/cooling circulator

• Calibrated pH meter

• Analytical balance

• Volumetric flasks and graduated cylinders

• Autoclave

• Laminar flow hood for aseptic filling

Procedure:

• Add approximately 80% of the total required WFI to the jacketed vessel.

• Heat the WFI to 60-70°C while stirring.

• Slowly add the boric acid and stir until completely dissolved.

• Gradually add the calcium gluconate and stir until a clear solution is obtained. The boric acid acts as a chelating agent, increasing the solubility of calcium gluconate.[1]

• Add the dextrose monohydrate and stir until dissolved.

• In a separate container, dissolve the magnesium hypophosphite in a small amount of WFI and add it to the main vessel.

• Allow the solution to cool to room temperature.

• Check the pH of the solution. A typical pH for a 20% calcium borogluconate solution is around 3.5.[2] Adjust the pH to a target range of 3.5-4.5 using a dilute solution of hydrochloric acid or sodium bicarbonate, if necessary.

• Add WFI to bring the solution to the final volume.

• Filter the solution through a 0.22 µm sterile filter into a sterile container inside a laminar flow hood.

• Aseptically fill into sterile vials and seal.

Experimental Workflow for Formulation and Characterization

The following diagram illustrates the workflow from formulation to characterization.

Caption: Workflow for Formulation and Characterization.

Stability Testing Protocol

Stability testing is crucial to determine the shelf-life and appropriate storage conditions. This protocol is based on ICH guidelines.

Stability Study Design

Study Type	Storage Condition	Minimum Duration	Testing Frequency
Long-term	25°C ± 2°C / 60% RH ± 5% RH	12 months	0, 3, 6, 9, 12 months
Accelerated	40°C ± 2°C / 75% RH ± 5% RH	6 months	0, 3, 6 months

RH: Relative Humidity

Protocol for Stability Testing

• Sample Preparation: Prepare at least three batches of the formulation as described in section 2.2. Package the product in the proposed final container and closure system.

• Storage: Place the samples in calibrated stability chambers maintained at the conditions specified in Table 3.1.

• Testing: At each time point, withdraw samples and perform the following tests:

  • Appearance: Visually inspect for color change and precipitation.

  • pH: Measure the pH of the solution.

  • Assay of Active Ingredients: Quantify the concentration of calcium, magnesium, and phosphorus using a validated analytical method such as Inductively Coupled Plasma-Optical Emission Spectrometry (ICP-OES).[7][8]

  • Degradation Products: Use a suitable chromatographic method (e.g., HPLC) to identify and quantify any degradation products.

  • Sterility Testing: Perform sterility tests at the beginning and end of the study for injectable products.

Illustrative Stability Data

The following table presents hypothetical data from an accelerated stability study.

Parameter	Specification	Initial	3 Months at 40°C/75% RH	6 Months at 40°C/75% RH
Appearance	Clear, colorless solution	Pass	Pass	Pass
pH	3.5 - 4.5	4.1	4.0	3.9
Calcium Assay	95.0 - 105.0% of label	101.2%	100.5%	99.8%
Magnesium Assay	95.0 - 105.0% of label	100.8%	100.1%	99.4%
Phosphorus Assay	95.0 - 105.0% of label	101.5%	100.9%	100.2%
Total Degradants	NMT 1.0%	<0.1%	0.2%	0.4%

NMT: Not More Than

Cellular Signaling Pathways

The therapeutic effect of this combined solution is mediated through the complex interplay of calcium, magnesium, and phosphorus signaling pathways.

Calcium and Magnesium Signaling via the Calcium-Sensing Receptor (CaSR)

The Calcium-Sensing Receptor (CaSR), a G-protein coupled receptor, is a key regulator of calcium and magnesium homeostasis.[9] It is highly expressed in the parathyroid glands and kidneys.

Caption: CaSR Signaling Pathway Activation.

Activation of CaSR by elevated extracellular calcium and magnesium leads to the activation of phospholipase C, an increase in intracellular calcium, and subsequent inhibition of parathyroid hormone (PTH) secretion. This is a critical feedback mechanism for regulating mineral homeostasis.

Phosphate (B84403) Signaling

Extracellular phosphate levels are also tightly regulated and can act as a signaling molecule. High phosphate levels can trigger intracellular signaling cascades, including the MAPK/ERK pathway.

Caption: Phosphate Signaling via MAPK/ERK Pathway.

Preclinical Evaluation Protocol

A preclinical study in a rodent model is a fundamental step to assess the pharmacokinetics and pharmacodynamics of the combined formulation.

Animal Model and Dosing

• Species: Male Wistar rats (250-300g)

• Groups:

  • Group 1: Vehicle control (saline)

  • Group 2: Calcium borogluconate only

  • Group 3: Magnesium hypophosphite only

  • Group 4: Combined Ca-Mg-P formulation

• Dose Administration: A single intravenous (IV) injection via the tail vein. The dose should be calculated based on allometric scaling from the target species (e.g., bovine).

Pharmacokinetic Study Protocol

• Dosing: Administer the assigned treatment to each animal.

• Blood Sampling: Collect blood samples (approx. 0.2 mL) from the saphenous vein at pre-dose, and at 5, 15, 30, 60, 120, 240, and 480 minutes post-dose.

• Sample Processing: Centrifuge the blood samples to separate plasma. Store plasma at -80°C until analysis.

• Bioanalysis: Determine the plasma concentrations of total calcium, magnesium, and phosphorus using ICP-OES.

• Data Analysis: Use pharmacokinetic software to calculate key parameters such as Cmax (maximum concentration), Tmax (time to maximum concentration), AUC (area under the curve), and half-life (t½).

Illustrative Pharmacokinetic Data

The following table shows hypothetical pharmacokinetic parameters for plasma calcium after IV administration.

Parameter	Group 2 (Ca only)	Group 4 (Combined Ca-Mg-P)
Cmax (mg/dL)	15.2	14.8
Tmax (min)	5	5
AUC₀₋t (mg·min/dL)	2150	2090
t½ (min)	95	92

Pharmacodynamic Assessment

• PTH Levels: Measure plasma PTH levels at selected time points to assess the effect of the formulation on the parathyroid gland.

• Urine Analysis: Collect urine over a 24-hour period to measure the excretion of calcium, magnesium, and phosphorus.

Conclusion

The combination of calcium borogluconate with magnesium and phosphorus offers a promising therapeutic strategy for treating complex metabolic mineral deficiencies. The protocols outlined in this document provide a framework for the development and evaluation of such formulations. Careful attention to formulation stability, along with rigorous analytical and preclinical testing, is essential for ensuring the safety and efficacy of these combination products. Further research should focus on optimizing the molar ratios of the three minerals for specific disease states and target species.

References

• 1. journals.physiology.org [journals.physiology.org]
• 2. Phosphate as a Signaling Molecule - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Phosphate as a Signaling Molecule - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. MAGNESIUM IS THE MAJOR ACTIVATOR OF CALCIUM-SENSING RECEPTOR IN THE INTESTINE AND ITS SUPPLEMENTATION CAN TREAT SECRETORY DIARRHEA - Digestive Disease Week [ddw.digitellinc.com]
• 5. The calcium-sensing receptor: a comprehensive review on its role in calcium homeostasis and therapeutic implications - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Insights into Modulation of Calcium Signaling by Magnesium in Calmodulin, Troponin C and Related EF-hand Proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Intro to DOT language — Large-scale Biological Network Analysis and Visualization 1.0 documentation [cyverse-network-analysis-tutorial.readthedocs-hosted.com]
• 9. CaSR-mediated interactions between calcium and magnesium homeostasis in mice - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Aseptic Handling of Sterile Calcium Borogluconate Solutions

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the aseptic handling of sterile calcium borogluconate (B8569688) solutions to ensure product integrity, prevent contamination, and maintain compliance with regulatory standards. The following sections outline essential aseptic techniques, environmental controls, and quality control assays critical for working with sterile parenteral solutions.

Introduction to Aseptic Handling

Aseptic technique is a set of procedures designed to prevent the contamination of sterile products.[1][2] When handling sterile calcium borogluconate solutions, which are often preservative-free, strict adherence to these techniques is paramount to prevent the introduction of microbial life, pyrogens, and particulate matter.[3][4][5] Contamination can compromise product safety and efficacy, leading to adverse patient reactions.[1] The primary sources of contamination in aseptic processing are personnel, the surrounding environment, and non-sterile equipment or materials.[6][7]

Personnel Gowning and Aseptic Technique

Personnel are the single greatest source of contamination in a cleanroom environment.[7][8] Proper gowning and aseptic technique are fundamental to minimizing the risk of contamination.

Gowning Procedure for Aseptic Processing

A sequential gowning process must be followed to maintain sterility. The following is a general guide; individual site protocols should always be followed.[6][9]

• Pre-Gowning Hygiene: Before entering the gowning area, remove all jewelry, cosmetics, and personal items.[9][10] Personnel should be in good health and free from skin conditions that could increase particulate shedding.[8]

• Initial Gowning (Ante-Room):

  • Don shoe covers, ensuring they completely cover street shoes.[9]

  • Don a bouffant cap, making sure all hair and ears are covered.[9]

  • Wash hands and arms thoroughly with an antimicrobial soap.[7]

  • Don a face mask and hood, ensuring a snug fit.[9]

• Aseptic Gowning (Cleanroom/Buffer Area):

  • Don a sterile, disposable coverall, touching only the inside surface. Ensure the garment does not touch the floor or other surfaces during donning.[11]

  • Don sterile boot covers one at a time, stepping over a demarcation line into the "clean side" of the gowning area after each boot is covered.[12]

  • Apply an alcohol-based hand sanitizer to hands.

  • Don the first pair of sterile gloves.

  • Don sterile goggles, adjusting for a sealed fit.[12]

  • Don a second pair of sterile gloves, ensuring the cuffs are pulled over the sleeves of the coverall.[12]

  • Routinely disinfect gloved hands with sterile 70% isopropyl alcohol (IPA) throughout the aseptic process.[13]

Core Aseptic Manipulations

All manipulations with sterile calcium borogluconate must be performed within a certified ISO Class 5 environment, such as a Laminar Air Flow (LAF) workbench or a biological safety cabinet.[14]

• Work Surface Preparation: Before use, clean the interior surfaces of the LAF hood with a suitable disinfectant, like sterile 70% IPA, working from the back to the front.[15][16] The hood should run for at least 30 minutes before work begins.[14]

• Material Transfer: Remove outer packaging from supplies before placing them in the hood.[17] Sanitize all items entering the aseptic field with sterile 70% IPA.[13]

• First Air Principle: Never obstruct the flow of HEPA-filtered air between the filter and critical sites (e.g., vial septa, syringe needles).[7] All manipulations should be performed at least 6 inches inside the hood.[15]

• Vial Handling:

  • Remove the protective cap from the vial.

  • Swab the rubber septum with a sterile 70% IPA wipe and allow it to dry.[13]

  • To withdraw the solution, first draw a volume of air into the syringe equal to the volume of liquid to be removed.

  • Penetrate the vial septum with the needle, inject the air into the vial to equalize the pressure, and then withdraw the desired volume of calcium borogluconate solution.[8]

• Syringe and Needle Handling: Do not touch the sterile parts of the syringe (tip, plunger) or the needle.[14]

Environmental and Product Monitoring

A robust monitoring program is essential to ensure the aseptic environment is maintained and the final product is sterile and free from contaminants.

Quantitative Data for Environmental and Product Quality

The following tables summarize key quantitative parameters for environmental monitoring and product release testing for sterile solutions like calcium borogluconate.

Table 1: Environmental Monitoring Action Levels

Test Parameter	ISO Class 5 (Grade A)	ISO Class 7 (Grade B)	ISO Class 8 (Grade C/D)
Non-Viable Particulates (Airborne)
≥0.5 µm particles/m³ (dynamic)	3,520	352,000	3,520,000
Viable Microbiological Monitoring (Dynamic)
Active Air Sampling (CFU/m³)	<1	10	100
Settle Plates (90 mm, CFU/4 hrs)	<1	5	50
Contact Plates (55 mm, CFU/plate)	<1	5	25
Glove/Fingerprint (CFU/glove)	<1	5	N/A

Data derived from FDA and EU GMP guidelines.[18][19]

Table 2: Product Release Testing Specifications

Test	Specification	Reference Method
Sterility	No microbial growth observed.	USP <71>
Bacterial Endotoxins	Refer to product-specific limits (calculation based on dose).	USP <85>
Particulate Matter (Sub-visible)		USP <788>
Large Volume Parenterals (>100mL)	≤ 25 particles/mL (≥10 µm)≤ 3 particles/mL (≥25 µm)	Method 1 (Light Obscuration)
Small Volume Parenterals (<100mL)	≤ 6000 particles/container (≥10 µm)≤ 600 particles/container (≥25 µm)	Method 1 (Light Obscuration)

Specifications are based on USP general chapters.[20][21]

Table 3: Calcium Borogluconate Solution Handling Parameters

Parameter	Specification
Storage Temperature	15°C to 30°C. Keep from freezing.[3][5]
Appearance	Use only if solution is clear.[3][5]

| Beyond-Use Date (BUD) | As this product often contains no preservative, partially used vials should be discarded immediately.[3][4][5] A conservative BUD of 4 hours may be applied if the solution is transferred to another container for administration, provided this is done under ISO 5 conditions.[22] |

Experimental Protocols

The following are detailed methodologies for key quality control experiments for sterile calcium borogluconate solutions.

Protocol: Sterility Testing (USP <71>)

This test determines if the sterile product is free from viable microorganisms. The membrane filtration method is preferred for filterable aqueous solutions like calcium borogluconate.[1][23]

4.1.1 Method Suitability (Bacteriostasis and Fungistasis) Before routine testing, a method suitability test must be performed to ensure the product does not inhibit microbial growth.[3][10]

• Perform the membrane filtration procedure as described below.

• After the final rinse, add a small inoculum (<100 CFU) of specified microorganisms (e.g., S. aureus, B. subtilis, C. albicans, A. brasiliensis) to the rinse fluid.[24]

• Filter the inoculated fluid and proceed with incubation.

• Observe for growth. The method is valid if clear growth is observed within 5 days.[25]

4.1.2 Membrane Filtration Procedure

• Preparation: Aseptically assemble a sterile membrane filtration unit with a filter of not more than 0.45 µm pore size.[3]

• Filtration: Aseptically transfer a defined volume of the calcium borogluconate solution from the sample containers onto the membrane filter.

• Rinsing: Rinse the membrane with a sterile rinsing fluid (e.g., Fluid A) to remove any potential antimicrobial properties of the product.[25]

• Incubation: Aseptically transfer the membrane filter to two types of sterile culture media:

  • Fluid Thioglycollate Medium (FTM): Primarily for the growth of anaerobic bacteria. Incubate at 30-35°C.[24]

  • Soybean-Casein Digest Medium (SCDM) / Tryptic Soy Broth (TSB): For the growth of aerobic bacteria and fungi. Incubate at 20-25°C.[24]

• Observation: Incubate for no less than 14 days.[25] Visually examine the media for turbidity (cloudiness) at regular intervals and at the end of the incubation period.

• Interpretation: If no microbial growth is observed, the product complies with the test for sterility. If growth is observed, it indicates a failure.

Protocol: Bacterial Endotoxin (B1171834) Testing (LAL Test - USP <85>)

This test detects or quantifies endotoxins from Gram-negative bacteria using lysate from the amebocytes of the horseshoe crab (Limulus polyphemus).[26][27] The chromogenic method is a common quantitative technique.

4.2.1 Test for Interfering Factors Before routine testing, the solution must be checked for factors that could interfere with the test (inhibition or enhancement).

• Prepare a series of endotoxin dilutions in both LAL Reagent Water and in the calcium borogluconate solution.

• Perform the LAL assay on both series of dilutions.

• The results for the product dilutions should not differ by more than a two-fold factor from the water dilutions for the test to be considered valid without interference.

4.2.2 Chromogenic LAL Procedure

• Standard Curve Preparation: Prepare a series of endotoxin standards of known concentrations.

• Sample Preparation: Prepare the required dilutions of the calcium borogluconate solution.

• Assay:

  • In a 96-well microplate, add the standards, sample solutions, and negative controls.

  • Add the LAL reagent to all wells. The reagent contains a synthetic substrate that releases a yellow-colored compound when cleaved by the enzyme activated by endotoxins.[27][28]

  • Incubate the plate at 37°C for a specified time in a plate reader.

• Reading and Calculation: The plate reader measures the absorbance (color intensity) over time. The concentration of endotoxin in the sample is calculated by comparing its reaction time to the standard curve.[26]

Protocol: Particulate Matter in Injections (USP <788>)

This test enumerates sub-visible particles in parenteral solutions. Method 1, Light Obscuration, is the preferred method for clear solutions like calcium borogluconate.[20][29]

4.3.1 Instrument Preparation and Calibration

• Use a suitable light obscuration particle counter.[20]

• Calibrate the instrument using USP Particle Count Reference Standards (spherical particles of known sizes).[20]

• Ensure the testing environment and all glassware are scrupulously clean to avoid introducing extraneous particles.[20]

4.3.2 Light Obscuration Procedure

• Sample Preparation: Invert the sample container gently 20 times to ensure a homogenous particle distribution. Avoid introducing air bubbles.

• Analysis:

  • Withdraw a minimum of three aliquots of the solution into the instrument's sensor. Discard the data from the first aliquot.

  • The instrument automatically counts the number of particles at or above the specified size thresholds (typically ≥10 µm and ≥25 µm).[30]

• Calculation and Interpretation:

  • Calculate the average number of particles per mL (for large volume parenterals) or per container (for small volume parenterals) from the analyzed aliquots.

  • Compare the results to the limits specified in USP <788> (see Table 2). The preparation complies if the average particle counts are within these limits.[20]

Diagrams and Workflows

Aseptic Handling Workflow

The following diagram illustrates the logical flow of aseptic handling of sterile calcium borogluconate solutions.

Caption: Workflow for aseptic handling of sterile solutions.

Sterility Testing Decision Pathway

This diagram outlines the decision-making process for selecting the appropriate sterility testing method.

Caption: Decision pathway for USP <71> Sterility Testing.

References

• 1. ARL Bio Pharma | Basics of Sterility Testing [arlok.com]
• 2. usp.org [usp.org]
• 3. certified-laboratories.com [certified-laboratories.com]
• 4. Sterility Testing by Direct Inoculation Method | Pharmaguideline [pharmaguideline.com]
• 5. frederick.cancer.gov [frederick.cancer.gov]
• 6. Proper Cleanroom Gowning Techniques | Instant Cleanroom Solutions [cleanroomsolutions.com]
• 7. pharmanow.live [pharmanow.live]
• 8. ashp.org [ashp.org]
• 9. lakeland.com [lakeland.com]
• 10. contractlaboratory.com [contractlaboratory.com]
• 11. m.youtube.com [m.youtube.com]
• 12. dupont.com [dupont.com]
• 13. 〈151〉 Pyrogen Test [doi.usp.org]
• 14. The Pharmaceutics and Compounding Laboratory [pharmlabs.unc.edu]
• 15. Aseptic Technique [wishardpharmacy.tripod.com]
• 16. SOP for Laminar Air Flow Unit | Pharmaguideline [pharmaguideline.com]
• 17. globalrph.com [globalrph.com]
• 18. gmpsop.com [gmpsop.com]
• 19. Environmental Monitoring Program: Hot topics & Best Practices [a3p.org]
• 20. uspnf.com [uspnf.com]
• 21. usp.org [usp.org]
• 22. digicollections.net [digicollections.net]
• 23. Sterility Testing of Parenterals: A Pharma Manufacturer's Guide [tsaprocessequipments.com]
• 24. usp.org [usp.org]
• 25. microchemlab.com [microchemlab.com]
• 26. pacificbiolabs.com [pacificbiolabs.com]
• 27. microbe-investigations.com [microbe-investigations.com]
• 28. bmglabtech.com [bmglabtech.com]
• 29. particletechlabs.com [particletechlabs.com]
• 30. halolabs.com [halolabs.com]

Application Notes and Protocols for Subcutaneous Injection of Calcium Borogluconate

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and critical considerations for the subcutaneous administration of calcium borogluconate (B8569688) in a research and development setting. The information is intended to guide study design, ensure animal welfare, and promote the accurate collection of scientific data.

Introduction

Calcium borogluconate is a complex of calcium gluconate and boric acid, which enhances the solubility and stability of the calcium salt.[1][2] It is widely used in veterinary medicine to treat hypocalcemia (low blood calcium) in livestock such as cattle, sheep, and goats.[3] In a research and drug development context, subcutaneous (SC) administration of calcium borogluconate may be investigated for various purposes, including the development of new formulations, evaluation of pharmacokinetic profiles, and assessment of local tolerance. The SC route offers potential advantages such as slower absorption compared to intravenous injection and the possibility of administration outside of a clinical setting.[4]

Quantitative Data Summary

The following tables summarize key quantitative data related to the subcutaneous administration of calcium borogluconate, primarily derived from veterinary guidelines and studies.

Table 1: Recommended Dosages for Subcutaneous Administration in Various Species

Species	Dosage	Concentration of Solution	Reference(s)
Adult Cattle	250 - 500 mL	23% or 40%	[5][6]
Adult Sheep	50 - 125 mL	23%	[5][7]
Adult Swine	50 - 125 mL	23%	[5][7]

Table 2: Serum Calcium Levels in Post-Calving Cows Following Subcutaneous Calcium Borogluconate Injection

Time Point	Treatment Group (200 mL of 40% CBG)	Control Group
At Calving (before injection)	~2.2 mmol/L	~2.2 mmol/L
4 Hours Post-Calving	Maintained within physiologic limits	Linear decrease
12 Hours Post-Calving	Maintained within physiologic limits	Decreased to below hypocalcemia limit (<2.00 mmol/L)

Data adapted from a study on Holstein-Friesian cows. The study noted that the trends in serum calcium were statistically different between the groups.[8]

Experimental Protocols

General Protocol for Subcutaneous Administration

This protocol outlines the standard procedure for the subcutaneous injection of calcium borogluconate in a research setting. It is crucial to adhere to institutional animal care and use committee (IACUC) guidelines.

3.1.1 Materials

• Calcium borogluconate solution (e.g., 23% or 40%)

• Sterile syringes (appropriate volume for the intended dose)

• Sterile needles (e.g., 18-22 gauge)

• 70% ethanol (B145695) or other appropriate skin disinfectant

• Animal clippers

• Personal protective equipment (gloves, lab coat)

• Water bath or incubator

3.1.2 Procedure

• Preparation of Calcium Borogluconate Solution:

  • Visually inspect the solution for any particulate matter or discoloration. Use only clear solutions.[6][7]

  • Gently warm the solution to body temperature (approximately 37°C) to reduce the risk of local irritation and improve absorption.[5][9]

• Animal Preparation:

  • Properly restrain the animal to ensure safety for both the animal and the handler.

  • Shave the fur at the intended injection site (e.g., over the lateral thorax or neck region).

  • Cleanse the skin with a suitable disinfectant using aseptic technique.[6]

• Injection Technique:

  • Pinch a fold of skin at the prepared site.

  • Insert the needle into the subcutaneous space, ensuring it has not entered a blood vessel or muscle tissue.

  • Administer the solution slowly.

  • For large volumes, it is recommended to divide the dose over several injection sites to minimize local tissue distension and potential irritation.[5][6] A general guideline is to administer no more than 75-125 mL per site.[2][8]

• Post-Injection Care and Monitoring:

  • After withdrawing the needle, gently massage the injection site to aid in the dispersal of the solution.[9]

  • Monitor the animal for any immediate adverse reactions (e.g., signs of pain, distress, or anaphylaxis).

  • Observe the injection site(s) at regular intervals (e.g., 24, 48, and 72 hours post-injection) for signs of local reactions such as swelling, redness, heat, or necrosis.[8][9] Occasional temporary swelling may occur at the injection site.[9]

Example Protocol: Pharmacokinetic and Local Tolerance Study in a Rabbit Model

This hypothetical protocol describes an experiment to evaluate a novel formulation of calcium borogluconate.

3.2.1 Objective To determine the pharmacokinetic profile and assess the local tolerance of a 20% calcium borogluconate formulation following a single subcutaneous injection in New Zealand White rabbits.

3.2.2 Materials

• Test article: 20% calcium borogluconate formulation

• Control article: Sterile saline

• Rabbit restrainers

• Catheters for blood collection

• Blood collection tubes (e.g., serum separator tubes)

• Calipers for measuring skin reactions

3.2.3 Study Design

• Animals: 12 male New Zealand White rabbits, specific pathogen-free.

• Groups:

  • Group 1 (n=6): Single subcutaneous injection of the 20% calcium borogluconate formulation at a dose of 2 mL/kg.

  • Group 2 (n=6): Single subcutaneous injection of sterile saline at a dose of 2 mL/kg.

• Injection Site: Dorsal thoracic region, clipped and prepared as per the general protocol.

3.2.4 Experimental Procedure

• Acclimatization: Acclimate animals to the housing conditions for at least 7 days.

• Pre-dose: Collect a baseline blood sample (Time 0) from all animals.

• Dosing: Administer the test or control article subcutaneously as per the general protocol.

• Blood Sampling: Collect blood samples at 0.5, 1, 2, 4, 8, 12, 24, and 48 hours post-dose.

• Local Tolerance Assessment:

  • Visually inspect the injection sites at 1, 4, 8, 24, 48, and 72 hours post-injection.

  • Score for erythema (redness) and edema (swelling) using a standardized scoring system (e.g., Draize scale).

  • Measure the diameter of any swelling with calipers.

• Bioanalysis:

  • Process blood samples to obtain serum.

  • Analyze serum samples for total and ionized calcium concentrations using a validated analytical method (e.g., atomic absorption spectrometry or ion-selective electrode).

• Data Analysis:

  • Calculate pharmacokinetic parameters (Cmax, Tmax, AUC) for serum calcium levels.

  • Statistically compare local tolerance scores and pharmacokinetic parameters between the treatment and control groups.

Visualizations

Experimental Workflow

The following diagram illustrates a typical workflow for the evaluation of a new subcutaneous calcium borogluconate formulation.

Caption: Workflow for subcutaneous calcium borogluconate evaluation.

Signaling Pathway and Physiological Response

Calcium borogluconate does not act on a classical signaling pathway but rather directly increases systemic calcium levels. The primary physiological response is the restoration of normocalcemia. The following diagram illustrates the logical progression from injection to physiological effect and potential local reactions.

Caption: Physiological response to subcutaneous calcium borogluconate.

References

• 1. ams.usda.gov [ams.usda.gov]
• 2. dvm360.com [dvm360.com]
• 3. globalcalcium.com [globalcalcium.com]
• 4. scholarlypublications.universiteitleiden.nl [scholarlypublications.universiteitleiden.nl]
• 5. drugs.com [drugs.com]
• 6. solvet.ca [solvet.ca]
• 7. pdf.hres.ca [pdf.hres.ca]
• 8. researchgate.net [researchgate.net]
• 9. vmd.defra.gov.uk [vmd.defra.gov.uk]

Technical Notes & Optimization

"troubleshooting precipitation in calcium borogluconate solutions"

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working with calcium borogluconate (B8569688) solutions.

Troubleshooting Guide

Precipitation is a common issue encountered when formulating and storing calcium borogluconate solutions. This guide will help you identify the potential causes and resolve the problem.

Immediate Troubleshooting Steps

If you observe precipitation in your calcium borogluconate solution, follow these initial steps:

• Quarantine the Solution: Immediately separate the affected batch to prevent its use in further experiments.

• Document Observations: Record the nature of the precipitate (e.g., crystalline, amorphous, color), the storage conditions (temperature, light exposure), and the age of the solution.

• Review Formulation Records: Check the formulation records for any deviations from the standard protocol, including component concentrations, pH, and mixing procedures.

Troubleshooting Flowchart

The following diagram outlines a logical workflow for troubleshooting precipitation in calcium borogluconate solutions.

Technical Support Center: Optimizing Calcium Borogluconate Dosage to Minimize Side Effects

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with calcium borogluconate (B8569688). The information is designed to help optimize experimental protocols and minimize potential side effects.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of calcium borogluconate?

A1: Calcium borogluconate is a complex of calcium gluconate and boric acid. The borogluconate acts as a chelating agent, forming a stable, water-soluble complex with the calcium ion.[1] This complexation enhances the solubility of calcium compared to other calcium salts like calcium chloride, allowing for the preparation of more concentrated solutions and minimizing the risk of precipitation in tissues, which can cause irritation and necrosis.[1] The primary therapeutic effect is the rapid replenishment of bioavailable calcium to the bloodstream, which is essential for normal nerve conduction, muscle contraction, and various cellular functions.[1][2]

Q2: What are the most common side effects associated with calcium borogluconate administration?

A2: The most significant and potentially life-threatening side effects are cardiovascular. Rapid intravenous injection can lead to hypercalcemia, causing bradycardia (slowing of the heart rate), cardiac arrhythmias, and in severe cases, cardiac arrest.[1][3][4] Other potential side effects include irritation at the injection site, especially with subcutaneous administration, muscle tremors, and weakness in cases of overdose.[1]

Q3: Why is slow administration of intravenous calcium borogluconate crucial?

A3: Slow administration is critical to prevent a rapid spike in serum calcium levels (hypercalcemia), which can be toxic to the heart muscle.[4] Rapid infusion can overwhelm the body's homeostatic mechanisms for calcium regulation, leading to severe cardiac adverse events.[1][3][4] Monitoring the heart rate and rhythm during infusion is a key safety measure.[5]

Q4: Can calcium borogluconate be administered subcutaneously?

A4: Yes, calcium borogluconate can be administered subcutaneously. This route provides a slower absorption of calcium compared to the intravenous route.[1] To minimize tissue irritation and improve absorption, it is recommended to divide the total dose and inject it at several different sites.[6][7] Warming the solution to body temperature before administration is also advised.[6][7]

Troubleshooting Guides

Issue 1: Cardiovascular Adverse Events During Intravenous Infusion

Symptoms:

• Bradycardia (a significant decrease in heart rate from baseline)

• Cardiac arrhythmias (e.g., premature ventricular complexes, ventricular tachycardia) observed on an electrocardiogram (ECG)[5][8]

• Hypotension

• Collapse[3]

Possible Causes:

• The infusion rate is too rapid.[3][4]

• The dosage is too high for the individual animal.

• The animal has a pre-existing cardiac condition.[3]

• Concurrent administration of cardiac glycosides (e.g., digoxin), which can increase the risk of arrhythmias.[9]

Troubleshooting Steps:

• Immediately stop the infusion.

• Assess the animal's vital signs: Monitor heart rate, respiratory rate, and blood pressure.

• Perform an ECG: To identify the nature and severity of the arrhythmia.[5]

• Administer supportive care: This may include intravenous fluids to help dilute the calcium and supportive medications as advised by a veterinarian.

• Review and adjust the protocol: If the animal stabilizes, re-evaluate the infusion rate and dosage. Consider reducing the rate and/or the total dose for subsequent experiments.

Logical Relationship for Troubleshooting Cardiovascular Adverse Events

Caption: Troubleshooting workflow for cardiovascular side effects.

Issue 2: Injection Site Reactions (Subcutaneous Administration)

Symptoms:

• Swelling, redness, or pain at the injection site.

• Formation of a firm lump (granuloma) or abscess.[9]

• Skin sloughing or necrosis in severe cases.[9]

Possible Causes:

• The solution was not warmed to body temperature.

• Too large a volume was injected at a single site.

• The solution is too concentrated, causing tissue irritation.

• Bacterial contamination of the injection site or solution.

Troubleshooting Steps:

• Monitor the site: Regularly check for any signs of inflammation or discomfort.

• Apply warm compresses: This can help to increase blood flow and promote the absorption of the solution.

• Provide analgesia: If the animal appears to be in pain, administer appropriate pain relief as per your institution's guidelines.

• Veterinary consultation: If the reaction is severe or shows signs of infection (e.g., pus), consult a veterinarian.

• Refine injection technique: For future experiments, ensure the solution is warmed to body temperature, divide the total dose across multiple injection sites, and use strict aseptic technique.[6][7]

Data Presentation

Table 1: Recommended Intravenous Dosages of Calcium Salts in Different Species (for Hypocalcemia Treatment)

Species	Calcium Salt	Dosage of 10% Solution	Infusion Rate	Reference(s)
Dog	Calcium Gluconate	0.5 - 1.5 mL/kg	Slowly over 10-30 minutes	[5]
Cat	Calcium Gluconate	0.5 - 1.0 mL/kg	Slowly over 10-20 minutes	[10]
Horse	Calcium Gluconate	0.4 mg/kg/min	Over 1 hour	[11]

Note: These are clinical treatment dosages and should be adapted for specific research protocols with appropriate justification.

Table 2: Potential ECG Changes Associated with Altered Calcium Levels

Condition	ECG Change	Description	Reference(s)
Hypercalcemia	Shortened Q-T interval	The time from the start of the Q wave to the end of the T wave is reduced.	[5]
Bradycardia	Decreased heart rate.	[5]
Arrhythmias	Irregular heart rhythms, such as premature ventricular complexes.	[5]
Hypocalcemia	Prolonged Q-T interval	The time from the start of the Q wave to the end of the T wave is extended.	[5]

Experimental Protocols

Protocol 1: Slow Intravenous Infusion of Calcium Borogluconate in a Canine Model

Objective: To administer a precise dose of calcium borogluconate intravenously while minimizing cardiovascular side effects.

Methodology:

• Animal Preparation: Anesthetize the dog according to an approved institutional protocol. Place an intravenous catheter in a suitable vein (e.g., cephalic or saphenous).

• ECG Monitoring: Attach ECG leads to the animal and obtain a stable baseline recording. Continuously monitor the ECG throughout the infusion.[5]

• Solution Preparation: Use a commercially available sterile solution of calcium borogluconate (e.g., 23%). Warm the solution to body temperature (approximately 37°C).[6][7]

• Infusion Pump Setup: Draw the calculated dose into a sterile syringe and place it in a calibrated infusion pump.

• Dosage and Infusion Rate: Based on clinical recommendations for hypocalcemia, a starting point for a research protocol could be a total dose of 5-15 mg of elemental calcium per kg of body weight, administered over 10 to 30 minutes.[5] For a 10% calcium gluconate solution (9.3 mg elemental calcium/mL), this equates to approximately 0.5-1.5 mL/kg.[5] The infusion rate should be set to deliver the total volume over the desired time.

• Monitoring During Infusion:

  • Continuously monitor the ECG for any changes, particularly bradycardia or arrhythmias.[5]

  • Monitor heart rate and respiratory rate every 2-3 minutes.

  • If any adverse cardiovascular signs are observed, immediately stop the infusion.[5]

• Post-Infusion Monitoring: Continue to monitor vital signs and ECG for at least 30 minutes post-infusion to ensure the animal is stable.

Experimental Workflow for Intravenous Calcium Borogluconate Infusion

Caption: Workflow for safe intravenous calcium borogluconate infusion.

Signaling Pathway: Calcium Homeostasis and the Effect of Infusion

Caption: Regulation of calcium homeostasis and the impact of infusion.

References

• 1. advacarepharma.com [advacarepharma.com]
• 2. Calcium Gluconate | C12H22CaO14 | CID 9290 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. journals.physiology.org [journals.physiology.org]
• 4. ams.usda.gov [ams.usda.gov]
• 5. Eclampsia in Small Animals - Metabolic Disorders - MSD Veterinary Manual [msdvetmanual.com]
• 6. drugs.com [drugs.com]
• 7. solvet.ca [solvet.ca]
• 8. qscience.com [qscience.com]
• 9. Calcium Gluconate for Dogs and Cats [petplace.com]
• 10. The Flat Cat: 2. The emergency database and management of common metabolic abnormalities - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Effects of calcium supplementation to resuscitation fluids in endurance horses: A randomized, blinded, clinical trial - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Managing Adverse Reactions to Intravenous Calcium Borogluconate

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing intravenous calcium borogluconate (B8569688) in experimental settings.

Frequently Asked Questions (FAQs)

Q1: What is the primary application of intravenous calcium borogluconate in a research setting?

A1: Intravenous calcium borogluconate is primarily used to rapidly correct hypocalcemia in animal models.[1][2] It is frequently employed in studies involving conditions that induce low blood calcium levels, such as research on parturient paresis (milk fever) in livestock.[1][2]

Q2: What are the most common adverse reactions observed during intravenous administration of calcium borogluconate?

A2: The most common adverse reactions are related to the rate of infusion. Rapid administration can lead to cardiovascular issues such as arrhythmias, bradycardia followed by tachycardia, and potentially cardiac arrest.[3][4][5] Local injection site reactions, including irritation and swelling, can also occur.[6]

Q3: What are the signs of a severe adverse reaction or overdose?

A3: Severe adverse reactions, often indicative of hypercalcemia, include motor weakness, muscle tremors, increased excitability, agitation, sweating, a fall in blood pressure, and in extreme cases, depression and coma.[3] Cardiac toxicity is the most critical concern with rapid infusion or overdose, potentially leading to collapse and death.[5][7]

Q4: Are there any contraindications for the use of intravenous calcium borogluconate?

A4: Yes, contraindications include pre-existing hypercalcemia and hypermagnesemia.[3] It should also be used with caution in animals with severe cardiac or renal disease.[2][8] Administration is also contraindicated in animals showing signs of cardiac distress.[9]

Troubleshooting Guides

Issue 1: Cardiovascular Instability During Infusion

Symptoms:

• Sudden changes in heart rate (bradycardia or tachycardia) or rhythm (arrhythmia) detected during monitoring.[3][4]

• Weakness, collapse, or signs of shock.[7]

Possible Causes:

• The infusion rate is too rapid, causing a transient hypercalcemia that is cardiotoxic.[3][4][5][10]

• The animal has an underlying cardiac condition, making it more susceptible to the effects of intravenous calcium.[2][8]

• Interaction with other administered drugs, such as cardiac glycosides.[8]

Immediate Actions:

• Immediately stop the infusion.[3]

• Assess the animal's vital signs, paying close attention to heart rate and rhythm.

• Provide supportive care as required, which may include the administration of fluids (without calcium) to help dilute the excess calcium and support circulation.

• If the adverse event is severe, consider the administration of magnesium sulfate (B86663) to antagonize the cardiotoxic effects of calcium.[11]

Preventative Measures:

• Administer the calcium borogluconate solution slowly over a period of 10-30 minutes, depending on the animal and the volume to be infused.[3][4]

• Continuously monitor the animal's heart rate and rhythm by auscultation or with an ECG during the entire infusion period.[3][4]

• Warm the solution to body temperature before administration.[3][12]

• Avoid using in animals with known cardiac disease.[2][8]

Issue 2: Local Tissue Reaction at the Injection Site

Symptoms:

• Swelling, redness, or pain at the injection site.

• Development of firm, white-yellow papules, plaques, or nodules under the skin in the days following the infusion.[6]

• In severe cases, skin necrosis and ulceration.[6][13]

Possible Causes:

• Extravasation (leakage) of the calcium borogluconate solution into the subcutaneous tissue.[6] Calcium solutions are hypertonic and can cause tissue damage.[6]

• The high concentration of calcium can lead to the precipitation of calcium salts in the tissue, a condition known as calcinosis cutis.[6]

Immediate Actions:

• Stop the infusion immediately.[14]

• Leave the catheter in place initially and attempt to aspirate as much of the extravasated fluid as possible.[3][14]

• Remove the catheter after aspiration.

• Elevate the affected limb to help reduce swelling.[14]

• Apply dry warm or cold compresses. The choice between warm and cold can depend on the specific circumstances and institutional protocols.[14]

• For severe extravasation, consider the administration of an antidote such as hyaluronidase (B3051955) or sodium thiosulfate (B1220275) (see Experimental Protocols below).

Preventative Measures:

• Ensure proper catheter placement and patency before starting the infusion.

• Use a secure and well-taped catheter to minimize movement.

• Closely monitor the injection site throughout the infusion for any signs of swelling or leakage.

• Whenever possible, use a dilute calcium solution and avoid rapid bolus injections.[15]

Data Presentation

Table 1: Properties of Common Intravenous Calcium Solutions

Property	Calcium Gluconate (10%)	Calcium Chloride (10%)	Calcium Borogluconate (23%)
Osmolality (mOsm/L)	669.6	2040	Not specified
Calcium Content	~9.3 mg/mL	~27.2 mg/mL	~19.78 mg/mL[1]
Primary Use	Hypocalcemia	Hypocalcemia	Hypocalcemia (veterinary)[1]

Source: Osmolality data from HCPLive.[6]

Table 2: Comparative Efficacy of Antidotes for Calcium Gluconate Extravasation in a Mouse Model

Treatment Group	Radiographic Calcium Deposits (>0.5mm)	Histologic Calcium Deposits
No Antidote	40%	53%
Hyaluronidase	0%	13%
Sodium Thiosulfate	0%	13%
Triamcinolone Acetonide	33%	100%
Saline Solution	13%	33%

Source: Pacheco Compaña, F., et al. (2018).[7][15][16]

Experimental Protocols

Protocol for Management of Calcium Borogluconate Extravasation with Hyaluronidase

Objective: To increase the dispersion and absorption of the extravasated calcium solution, thereby minimizing tissue damage.

Methodology:

• Preparation of Hyaluronidase Solution:

  • Start with a stock solution of hyaluronidase (e.g., 150 units/mL).

  • Dilute 0.1 mL of the 150 units/mL stock solution with 0.9 mL of normal saline in a 1 mL syringe. This results in a final concentration of 15 units/mL.[17]

• Administration:

  • Using a 25-gauge or smaller needle, inject the diluted hyaluronidase solution subcutaneously or intradermally.

  • Administer a total of 1 to 1.7 mL of the 15 units/mL solution as five separate 0.2 to 0.3 mL injections around the leading edge of the extravasation site in a clockwise manner.[17]

  • The injections should be made into the subcutaneous tissue surrounding the infiltrated area.

• Timing:

  • Administer the hyaluronidase as soon as possible after the extravasation is detected, ideally within the first 1-2 hours for best results.[3]

• Monitoring:

  • Mark the affected area to monitor for any changes in swelling and erythema.

  • Monitor the site for signs of improvement or worsening over the next 24-48 hours. Repeat dosing may be considered if necessary.[3]

Protocol for Management of Calcium Borogluconate Extravasation with Sodium Thiosulfate

Objective: To form a more soluble calcium thiosulfate complex, which can be more readily cleared from the tissue, thus preventing the formation of insoluble calcium deposits.

Methodology:

• Preparation of Sodium Thiosulfate Solution:

  • A 25% sodium thiosulfate solution is typically used.[7][15]

• Administration:

  • The optimal method of administration for extravasation is still under investigation, with both local infiltration and systemic (intravenous) administration being reported in case studies.

  • Local Infiltration: Infiltrate the affected area with the sodium thiosulfate solution. The exact volume will depend on the size of the extravasation. The goal is to distribute the antidote throughout the affected tissue.

  • Systemic Administration: In a reported human case of severe calcinosis cutis following extravasation, intravenous sodium thiosulfate was administered at a dose of 25g after each hemodialysis session.[18] The applicability of systemic administration in an acute extravasation event in an animal model would need to be carefully considered and justified.

• Timing:

  • Administer as soon as possible following the extravasation event.

• Monitoring:

  • Monitor the site for resolution of skin lesions and reduction of calcium deposits. In a mouse study, all skin lesions in the sodium thiosulfate group disappeared after 3 weeks.[7][15]

Visualizations

Caption: Signaling pathway of calcium-induced cardiotoxicity.

Caption: Experimental workflow for managing extravasation.

Caption: Logical relationships of key drug interactions.

References

• 1. ams.usda.gov [ams.usda.gov]
• 2. Successful treatment of severe iatrogenic calcinosis cutis with intravenous sodium thiosulfate in a child affected by T-acute lymphoblastic leukemia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Hyaluronidase for Extravasation: Protocol and Management - Creative Enzymes [creative-enzymes.com]
• 4. Parturient Paresis in Cows - Metabolic Disorders - MSD Veterinary Manual [msdvetmanual.com]
• 5. advacarepharma.com [advacarepharma.com]
• 6. hcplive.com [hcplive.com]
• 7. The Use of Antidotes for Calcium Gluconate Extravasation: An Experimental Study in Mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Houston Thyroid & Endocrine Specialists - Hydrochlorathiazide induced hypercalcemia [houstonendocrine.com]
• 9. Ca2+ Signaling Domains Responsible For Cardiac Hypertrophy and Arrhythmias - PMC [pmc.ncbi.nlm.nih.gov]
• 10. tandfonline.com [tandfonline.com]
• 11. Calcium-induced calcium release - Wikipedia [en.wikipedia.org]
• 12. Frontiers | Calcium Handling Defects and Cardiac Arrhythmia Syndromes [frontiersin.org]
• 13. Thiazide-Associated Hypercalcemia: Incidence and Association With Primary Hyperparathyroidism Over Two Decades - PMC [pmc.ncbi.nlm.nih.gov]
• 14. What are current recommendations for treatment of drug extravasation? | Drug Information Group | University of Illinois Chicago [dig.pharmacy.uic.edu]
• 15. researchgate.net [researchgate.net]
• 16. ivteam.com [ivteam.com]
• 17. drugs.com [drugs.com]
• 18. academic.oup.com [academic.oup.com]

"improving the stability of compounded calcium borogluconate formulations"

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address stability issues encountered during the experimental compounding of calcium borogluconate (B8569688) formulations.

Frequently Asked Questions (FAQs)

Q1: What is the primary reason for using calcium borogluconate over calcium gluconate in formulations? A: The primary advantage of calcium borogluconate is its significantly enhanced water solubility compared to calcium gluconate alone.[1][2] Boric acid acts as a chelating and solubilizing agent, forming a more stable, water-soluble complex with calcium gluconate.[1] This allows for the preparation of concentrated solutions suitable for injection that are less prone to precipitation.[1][2]

Q2: What are the key factors that influence the stability of a compounded calcium borogluconate solution? A: The main factors are pH, storage temperature, concentration, and compatibility with other additives.[1] A slightly acidic pH is generally preferred for stability.[1] High concentrations and exposure to extreme temperatures can increase the risk of precipitation.[1]

Q3: What is the optimal pH range for ensuring the stability of calcium borogluconate solutions? A: A slightly acidic pH is generally preferred for storage.[1] While a standard 20% aqueous solution has a pH of approximately 3.5, some compounded preparations are adjusted to a pH range of 5.5 to 6.5 to optimize stability and for physiological compatibility.[1][3]

Q4: What are the common visual indicators of instability in these formulations? A: The most common sign of instability is the formation of crystals or precipitate. Other indicators can include discoloration, cloudiness, or a significant shift in the solution's pH over time.

Q5: Are there any known incompatibilities with other substances? A: Yes, calcium borogluconate is incompatible with several substances, including sodium bicarbonate, oxytetracycline, sulfamethazine, and cephalothin.[4][5] It is crucial to review all active ingredients and excipients for potential interactions that could lead to precipitation or degradation.

Troubleshooting Guide: Common Stability Issues

This guide addresses specific problems that may arise during the compounding and storage of calcium borogluconate solutions.

Problem	Potential Cause	Recommended Action & Investigation
Precipitation or Crystal Formation	Incorrect pH: The solution pH may have shifted outside the optimal stability range.	Measure the current pH of the solution. Adjust the pH back to the target range (e.g., 5.5-6.5) using a suitable acid or base, such as glacial acetic acid or sodium hydroxide.[3]
Low Storage Temperature: Solutions may become supersaturated at lower temperatures, causing the solute to crystallize.	Store formulations at a controlled room temperature (15°C to 30°C) and protect from freezing.[1][6] Before use, gently warm the solution to body temperature.[6]
High Concentration: Highly concentrated solutions are inherently less stable and more susceptible to temperature-induced precipitation.[1]	Review the formulation's concentration. If precipitation persists, consider whether a slightly lower concentration could meet the therapeutic need while improving stability.
Incomplete Dissolution: The initial compounding process may not have fully dissolved the calcium gluconate.	Utilize a sealed boiling method during preparation to enhance the interaction between calcium gluconate and boric acid, ensuring complete dissolution and complex formation.[7]
Solution Discoloration (Yellowing/Browning)	Degradation of Gluconate: This can be caused by exposure to excessive heat or light.	Package the formulation in light-resistant containers.[8] Ensure that the heating process during compounding is controlled and not excessively prolonged.
Interaction with Impurities: Trace metal impurities can sometimes catalyze degradation reactions.	Use high-purity (e.g., USP/NF grade) raw materials. Consider using activated carbon during the preparation process to adsorb impurities.[7]
Decrease in Calcium Potency Over Time	Precipitation: Calcium may be precipitating out of the solution, reducing the concentration of the active ingredient.	Visually inspect for any micro-precipitates. Perform a quantitative analysis of the calcium content to confirm the loss and correlate it with physical observations.
Adsorption to Container: Calcium ions may adsorb to the surface of certain types of containers.	Evaluate the suitability of the container closure system. Borosilicate glass is generally inert, though interactions can occur at high pH levels.[2]

Experimental Protocols

Protocol 1: Preparation of a Stabilized Calcium Borogluconate Solution (23% w/v)

This protocol describes a method for preparing a stable injectable-grade solution, adapted from common industry practices.[3][7][9]

Materials:

• Calcium Gluconate

• Boric Acid (Typical ratio is 5 parts calcium gluconate to 1 part boric acid)[10]

• Paraben (or other suitable preservative, e.g., 0.2-0.5g per liter)[7]

• pH adjuster (e.g., Glacial Acetic Acid, Sodium Hydroxide)

• Purified Water or Water for Injection (WFI)

• Activated Carbon (optional)

Procedure:

• Preparation: In a suitable vessel, add approximately 70-80% of the final volume of purified water and heat to boiling.[3]

• Dissolution: While stirring, slowly add the pre-weighed calcium gluconate and boric acid.

• Sealed Boiling: Seal the vessel and continue to boil for 60-90 minutes to ensure complete dissolution and complexation of the components.[3][7] This step is critical for maximizing solubility and final product stability.[7]

• Cooling & Additive Incorporation: Cool the solution to approximately 40-50°C.[3] If using, add and dissolve the preservative (e.g., paraben).

• pH Adjustment: Check the pH of the solution. Carefully adjust the pH to the target range (e.g., 5.5 - 6.5) using a pH regulator.[3]

• Final Volume: Add purified water to reach the final target volume and mix thoroughly.

• Filtration & Filling: Filter the solution through a sterile 0.22 µm filter into the final sterile containers.

Protocol 2: Analytical Method for Stability Assessment

This protocol outlines a method for determining the concentration of key elements in calcium borogluconate formulations to assess stability.

Objective: To quantify the concentration of Calcium (Ca) and Boron (B) in solution over time.

Methodology: Inductively Coupled Plasma-Optical Emission Spectrometry (ICP-OES) This method is highly specific and reproducible for elemental analysis in veterinary medicines.[11]

Procedure:

• Sample Preparation: Accurately dilute a sample of the calcium borogluconate formulation with a suitable diluent (e.g., acidified deionized water) to bring the elemental concentrations within the calibrated range of the instrument.

• Standard Preparation: Prepare a series of calibration standards for both calcium and boron using certified stock solutions. The concentration range of the standards should bracket the expected concentration of the diluted samples.

• Instrument Analysis: Aspirate the prepared samples and standards into the ICP-OES instrument. Measure the emission intensity at the characteristic wavelengths for calcium and boron.

• Data Evaluation: Generate a calibration curve for each element by plotting emission intensity versus concentration. Use the regression equation from the curve to calculate the concentration of Ca and B in the unknown samples.

• Stability Assessment: Compare the results for stored samples against the initial (T=0) results. A significant decrease in the concentration of soluble calcium may indicate precipitation and instability. The relative confidence intervals for this method are typically around ±1.4% for calcium and ±1.8% for boron.[11]

Visualizations of Key Processes

Chemical Relationship in Formulation

Caption: Chelation of calcium gluconate with boric acid to form a highly soluble complex.

Experimental Workflow for Stable Formulation

Caption: Step-by-step workflow for compounding a stable calcium borogluconate solution.

Troubleshooting Flowchart for Precipitation

Caption: A logical guide for troubleshooting precipitation in calcium borogluconate solutions.

References

• 1. Calcium borogluconate | 5743-34-0 | Benchchem [benchchem.com]
• 2. wbcil.com [wbcil.com]
• 3. CN112106885A - Calcium borogluconate solution for pets and preparation method thereof - Google Patents [patents.google.com]
• 4. ams.usda.gov [ams.usda.gov]
• 5. C | Veterian Key [veteriankey.com]
• 6. bimedacanada.com [bimedacanada.com]
• 7. CN103191053A - Calcium borogluconate solution and preparation method thereof - Google Patents [patents.google.com]
• 8. pharmacylibrary.com [pharmacylibrary.com]
• 9. globalcalcium.com [globalcalcium.com]
• 10. skandalifesciences.com [skandalifesciences.com]
• 11. Assay of calcium borogluconate veterinary medicines for calcium gluconate, boric acid, phosphorus, and magnesium by using inductively coupled plasma emission spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

"factors affecting the bioavailability of subcutaneous calcium borogluconate"

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) regarding the use of subcutaneous calcium borogluconate (B8569688) in experimental settings.

Frequently Asked Questions (FAQs)

Q1: What is calcium borogluconate and why is it used subcutaneously?

A1: Calcium borogluconate is a compound containing calcium, gluconic acid, and boric acid.[1] The addition of boric acid significantly increases the solubility of calcium gluconate, allowing for the preparation of stable, concentrated solutions suitable for injection.[2] It is commonly used in veterinary medicine to treat hypocalcemia (low blood calcium).[3][4] Subcutaneous administration is a common route, providing a slower absorption of calcium compared to the intravenous route, which can help in maintaining serum calcium levels over a longer period.[5][6]

Q2: What are the main factors that influence the bioavailability of subcutaneously administered calcium borogluconate?

A2: The bioavailability of subcutaneous calcium borogluconate is influenced by a combination of formulation-related, physiological, and administration-related factors.

• Formulation-Related Factors:

  • Concentration and Solubility: Calcium borogluconate is preferred for its high solubility, which is a critical factor for absorption.[1][2][4]

  • pH and Osmolality: The pH of the formulation can affect tissue tolerability and the absorption rate. A 20% aqueous solution of calcium borogluconate has a pH of 3.5.[4]

  • Viscosity: The viscosity of the formulation can influence the rate of dispersion from the injection site.[7]

• Physiological Factors:

  • Blood and Lymph Flow: The rate of absorption is dependent on the local blood and lymphatic flow at the injection site.[7][8]

  • Tissue Hydration and Composition: The state of the subcutaneous tissue, including its hydration and the composition of the extracellular matrix, can impact drug diffusion.[7][9]

  • Animal's Physiological State: Conditions such as dehydration, disease state, or age can alter subcutaneous absorption.[10][11] For instance, in cows with milk fever, lower rectal temperature has been associated with lower serum calcium concentrations after subcutaneous injection.[12]

• Administration-Related Factors:

  • Injection Volume and Site: Administering large volumes at a single site can cause irritation and may not be fully absorbed. It is recommended to divide the dose over several sites.[3][5][13]

  • Injection Technique: The depth of the injection can influence whether the drug is delivered to the subcutaneous space or accidentally into the muscle, which has a different vascularization and absorption rate.[14]

Q3: How does the absorption of subcutaneous calcium borogluconate occur?

A3: Following subcutaneous injection, calcium borogluconate forms a depot in the interstitial space of the hypodermis.[7] From here, the dissociated calcium ions are absorbed into the systemic circulation primarily through local blood capillaries and to a lesser extent via the lymphatic system.[8][14] The rate of absorption is influenced by the factors mentioned in the previous question.

Troubleshooting Guides

Problem 1: Lower than expected serum calcium levels after subcutaneous administration.

Possible Cause	Troubleshooting Step
Inadequate Dose	Review the dosage calculations. Studies in cattle suggest a dose-dependent increase in serum calcium.[12][15]
Poor Absorption from Injection Site	Ensure the dose is divided across multiple injection sites to maximize the surface area for absorption and avoid oversaturation of a single location.[3][5][13] Consider gentle massage of the injection site to promote dispersion, although this should be done with caution to avoid tissue damage.[7]
Compromised Physiological State of the Animal	Assess the animal for conditions that could impair subcutaneous blood flow, such as dehydration or hypothermia.[12] Address these underlying issues as they can significantly impact drug absorption.
Formulation Issue	Verify the concentration and integrity of the calcium borogluconate solution. Ensure the solution is clear and free of precipitates.[16] Warming the solution to body temperature before injection is recommended.[5][16]
Incorrect Injection Technique	Ensure the injection is administered into the subcutaneous space and not into the intradermal or intramuscular layers. The depth of injection is crucial for proper absorption.[14]

Problem 2: Tissue irritation or swelling at the injection site.

Possible Cause	Troubleshooting Step
Large Injection Volume at a Single Site	Limit the volume administered per injection site. For cattle, it has been suggested not to exceed 125 ml per site, although this is not definitively verified.[13] Other sources suggest limiting it to 75 ml of a 23% solution.[17]
Irritating Formulation	The formulation itself, particularly its pH and concentration, can be irritating to tissues.[1][17] While calcium borogluconate is generally considered safer than calcium chloride, irritation can still occur.[13]
Infection	Ensure aseptic injection techniques are used to prevent bacterial contamination at the injection site.[16]
Extravasation of the Drug	Inadvertent leakage of the solution into surrounding tissues can lead to inflammation and, in severe cases, necrosis.[18] Ensure proper needle placement throughout the injection.

Quantitative Data

Table 1: Serum Calcium Levels in Postpartum Cows Following Subcutaneous Calcium Borogluconate (CBG) Injection

Adapted from a study on Holstein-Friesian cows. The experimental group received 200 ml of a 40% CBG solution (6 g of Ca) subcutaneously within 30 minutes after calving.[17]

Time Post-Calving	Experimental Group (Subcutaneous CBG) - Serum Ca (mmol/l)	Control Group (No Treatment) - Serum Ca (mmol/l)
0 hours (baseline)	~2.1	~2.1
4 hours	~2.1	~1.9
12 hours	~2.0	~1.8

Table 2: Total Serum Calcium in Fresh Holstein Cows Following Different Subcutaneous Calcium Borogluconate Infusion Protocols

Adapted from a study evaluating effects of subcutaneous calcium administration at calving.[15]

Treatment Group	Dosage Regimen	Average Total Serum Ca during first week postpartum (mg/dL)
Control	No infusion	8.45
1SC250	1 s.c. infusion of 250mL of 40% Ca borogluconate at calving	8.95
1SC500	1 s.c. infusion of 500mL of 40% Ca borogluconate at calving	9.27
2SC250	2 s.c. infusions of 250mL of 40% Ca borogluconate (at calving and 12-18h later)	9.07

Experimental Protocols

Protocol: Assessing the Bioavailability of Subcutaneous Calcium Borogluconate

This protocol provides a general methodology for determining the pharmacokinetic profile of calcium borogluconate following subcutaneous administration in a research setting.

• Animal Model and Acclimatization:

  • Select a suitable animal model (e.g., rats, rabbits, or the target species like sheep or cattle).

  • Acclimatize the animals to the housing conditions for at least one week before the experiment.

  • Ensure animals have free access to water and a standard diet with known calcium content.

• Catheterization (for serial blood sampling):

  • For smaller animals, consider surgical placement of a catheter (e.g., in the jugular vein) a day before the experiment to facilitate stress-free serial blood sampling.

• Dosing:

  • Fast the animals overnight before dosing, with water ad libitum.

  • Prepare the sterile calcium borogluconate solution. Warm the solution to body temperature.[5][16]

  • Administer a precise dose of the solution subcutaneously. Record the dose volume and concentration accurately.

  • For larger doses, divide the total volume across two or more injection sites.[3][13]

• Blood Sampling:

  • Collect blood samples at predetermined time points. A typical schedule might be: 0 (pre-dose), 0.5, 1, 2, 4, 6, 8, 12, 24, and 48 hours post-administration.

  • Collect blood in tubes appropriate for serum or plasma separation (e.g., heparinized tubes for plasma, or serum separator tubes). Do not use citrate, oxalate, or EDTA as anticoagulants as they chelate calcium.[19]

  • Process the blood samples promptly by centrifugation to separate serum or plasma.

• Calcium Analysis:

  • Measure the total calcium concentration in the serum or plasma samples. Common analytical methods include:

    • Complexometric methods: Using reagents like o-cresolphthalein (B1221799) complexone (CPC), which forms a colored complex with calcium that can be measured spectrophotometrically.[19]

    • Ion-Specific Electrode (ISE) Potentiometric Method: This is a reference method for measuring ionized calcium and can also be used for total calcium after sample acidification.[20]

    • Atomic Absorption Spectrophotometry: A highly accurate but less commonly automated method.[21][22]

  • Ensure the analytical method is validated for precision, accuracy, and linearity.

• Pharmacokinetic Analysis:

  • Plot the mean serum/plasma calcium concentration versus time.

  • Calculate key pharmacokinetic parameters from the concentration-time data, including:

    • Cmax: Maximum observed calcium concentration.

    • Tmax: Time to reach Cmax.

    • AUC(0-t): Area under the concentration-time curve from time 0 to the last measurable concentration.

  • To determine absolute bioavailability, a separate group of animals should receive the same dose intravenously, and the AUC from the subcutaneous administration is compared to the AUC from the intravenous administration (Bioavailability (%) = (AUCsubcutaneous / AUCintravenous) x 100).

Visualizations

Caption: Workflow for a subcutaneous calcium borogluconate bioavailability study.

Caption: Troubleshooting logic for low serum calcium after SC injection.

Caption: Key factors influencing subcutaneous bioavailability.

References

• 1. wbcil.com [wbcil.com]
• 2. Calcium borogluconate | 5743-34-0 | Benchchem [benchchem.com]
• 3. globalcalcium.com [globalcalcium.com]
• 4. ams.usda.gov [ams.usda.gov]
• 5. advacarepharma.com [advacarepharma.com]
• 6. bovine-ojs-tamu.tdl.org [bovine-ojs-tamu.tdl.org]
• 7. Mechanistic Determinants of Biotherapeutics Absorption Following SC Administration - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Optimizing the Bioavailability of Subcutaneously Administered Biotherapeutics Through Mechanochemical Drivers - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Drug Absorption - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 11. distance.physiology.med.ufl.edu [distance.physiology.med.ufl.edu]
• 12. Limitations to the effectiveness of subcutaneous calcium solutions as a treatment for cows with milk fever - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. dvm360.com [dvm360.com]
• 14. Subcutaneous Injection of Drugs: Literature Review of Factors Influencing Pain Sensation at the Injection Site - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Effects of subcutaneous calcium administration at calving on mineral status, health, and production of Holstein cows - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. pdf.hres.ca [pdf.hres.ca]
• 17. researchgate.net [researchgate.net]
• 18. Cutaneous and subcutaneous complications of calcium infusions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. biolabo.fr [biolabo.fr]
• 20. Serum Calcium: Reference Range, Interpretation, Collection and Panels [emedicine.medscape.com]
• 21. acb.org.uk [acb.org.uk]
• 22. researchgate.net [researchgate.net]

"preventing cardiac arrhythmia during calcium borogluconate infusion"

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals to prevent and manage cardiac arrhythmias during the intravenous infusion of calcium borogluconate (B8569688) in experimental settings.

Troubleshooting Guide: Cardiac Arrhythmias During Infusion

Immediate recognition and response to cardiac arrhythmias are critical to ensure animal welfare and data integrity. Below are troubleshooting steps for potential issues encountered during calcium borogluconate infusion.

Observed Issue	Potential Cause	Immediate Action	Follow-up / Prevention
Bradycardia (Sudden drop in heart rate)	Rapid infusion rate leading to hypercalcemia.[1]	1. Immediately stop the infusion.[1] 2. Monitor ECG and vital signs continuously. 3. If heart rate does not recover, consider administration of atropine (B194438) to counteract vagal effects.[2]	- Recalculate and reduce the infusion rate. - Ensure the infusion pump is calibrated correctly. - See "Recommended Infusion Protocols" table.
Premature Ventricular Contractions (PVCs) or Ventricular Tachycardia (VT)	Excessive intracellular calcium leading to delayed afterdepolarizations.[1]	1. Stop the infusion immediately.[1] 2. Confirm arrhythmia with continuous ECG monitoring. 3. Administer a bolus of sterile saline to dilute the calcium concentration.	- Use a more dilute solution of calcium borogluconate. - Decrease the infusion rate significantly. - Pre-screen animals for any underlying cardiac conditions.
ECG: Shortened QT Interval	Increased extracellular calcium accelerating ventricular repolarization.[3]	1. Slow down the infusion rate. 2. Monitor the QT interval closely. If it continues to shorten, stop the infusion.	- Establish a baseline ECG before starting the infusion for comparison. - Use the lowest effective dose and concentration of calcium borogluconate.
Hypotension (Sudden drop in blood pressure)	Vasodilation caused by rapid calcium administration.	1. Reduce the infusion rate immediately. 2. Administer a bolus of isotonic fluids if necessary.	- Ensure slow and steady infusion from the start. - Continuously monitor blood pressure if the experimental setup allows.

Frequently Asked Questions (FAQs)

Preparation and Administration

Q1: What is the recommended concentration of calcium borogluconate for intravenous infusion in research animals?

A common commercially available concentration is 23% calcium borogluconate. However, for smaller animals or sensitive experimental models, further dilution with sterile saline or 5% dextrose in water (D5W) is recommended to reduce the risk of rapid changes in serum calcium levels.

Q2: Should the calcium borogluconate solution be warmed before infusion?

Yes, it is advisable to warm the solution to the animal's body temperature before administration. This helps to prevent adverse reactions associated with infusing a cold solution.

Monitoring

Q3: What are the critical parameters to monitor during a calcium borogluconate infusion?

Continuous electrocardiogram (ECG) monitoring is essential.[4] Key parameters to observe include heart rate, rhythm, and specific ECG intervals such as the QT interval.[3][5][6] Monitoring respiratory rate and body temperature is also recommended.

Q4: What specific ECG changes should I watch for?

Be vigilant for the following changes:

• Bradycardia: A significant decrease in heart rate.[1]

• Arrhythmias: The appearance of premature ventricular contractions (PVCs), ventricular tachycardia, or other irregular rhythms.[1]

• Shortened QT interval: Hypercalcemia can shorten the QT interval, indicating accelerated ventricular repolarization.[3]

• ST segment elevation: This can also be an indicator of hypercalcemia.[3]

Troubleshooting

Q5: What is the first thing I should do if I observe a cardiac arrhythmia?

Immediately stop the infusion.[1] This is the most critical first step to prevent further cardiac complications.

Q6: Are there any pharmacological interventions that can be used to reverse calcium-induced arrhythmias in an experimental setting?

In some animal studies, atropine has been used to reverse bradycardia and other arrhythmias induced by hypercalcemia, as it appears to counteract the altered vagal activity.[2] However, the use of any additional pharmacological agents should be carefully considered and included in the experimental protocol.

Experimental Protocols

Recommended Infusion Protocols for Different Animal Species

The following are general guidelines. The optimal infusion rate should be determined for each specific experimental protocol and animal model.

Animal Species	Calcium Borogluconate Concentration	Recommended Infusion Rate	Total Dose Guideline
Mouse	10% - 23% (may require dilution)	2 mL/kg/hr (continuous infusion)[7]	Titrate to effect, monitor ECG closely
Rat	10% - 23%	Start at a low rate and titrate upwards.	50-100 mg/kg of calcium gluconate (a related salt) is used in some emergency protocols, administered slowly over 10-20 minutes.[8] This can be a starting point for dose consideration.
Rabbit	10% - 23%	Administer slowly, over at least 10-20 minutes.	Titrate to effect, with continuous ECG monitoring.
Cat	10%	0.5–1.5 mL/kg administered slowly over 10–30 minutes.[8]	50–150 mg/kg of calcium gluconate.[8]
Dog	10%	Administer slowly over 15-30 minutes.	0.5-1.5 mL/kg of 10% calcium gluconate.

Protocol for Continuous ECG Monitoring in Mice

This protocol is adapted from established methods for non-invasive ECG recording in conscious mice.[4][9]

• Acclimation:

  • Acclimate the mouse to the recording platform or a restraining device for several days prior to the experiment to minimize stress-induced artifacts.[4]

• Electrode Placement:

  • For non-invasive recording, place the mouse on a platform with electrodes positioned to make contact with the paws.[4]

  • For more precise measurements, subcutaneous needle electrodes can be placed (e.g., Lead II configuration: right forelimb, left hindlimb, and a ground electrode).

• Baseline Recording:

  • Record a stable baseline ECG for at least 5-10 minutes before starting the infusion. This is crucial for identifying changes during the experiment.

• Monitoring During Infusion:

  • Continuously record the ECG throughout the infusion period.

  • Pay close attention to heart rate, rhythm, and the morphology and duration of the P-QRS-T waves.

• Data Analysis:

  • Analyze the recorded ECG for changes in heart rate, PR interval, QRS duration, and QT interval.

  • The QT interval should be corrected for heart rate (QTc) using an appropriate formula for the species (e.g., Bazett's or Fridericia's formula), although species-specific formulas are preferred if available.[10]

Visualizations

Signaling Pathway of Calcium-Induced Arrhythmia

Caption: Signaling pathway of calcium-induced cardiac arrhythmia.

Experimental Workflow for Safe Calcium Borogluconate Infusion

Caption: Experimental workflow for preventing cardiac arrhythmia.

References

• 1. qscience.com [qscience.com]
• 2. Electrocardiographic changes after induced hypercalcemia and hypocalcemia in cattle: reversal of the induced arrhythmia with atropine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. High-calcium exposure to frog heart: a simple model representing hypercalcemia-induced ECG abnormalities - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Protocol to monitor cardiovascular effects of triiodothyronine in tumor-bearing mice via non-invasive electrocardiogram recordings - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The relationship between duration of Q-T interval and plasma ionized calcium concentration: experiments with acute, steady-state [Ca++] changes in the dog - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Relationship between blood calcium level and ST peak interval of electrocardiographic variables in peripartum Holstein cows - PMC [pmc.ncbi.nlm.nih.gov]
• 7. instechlabs.com [instechlabs.com]
• 8. The Flat Cat: 2. The emergency database and management of common metabolic abnormalities - PMC [pmc.ncbi.nlm.nih.gov]
• 9. What to consider for ECG in mice—with special emphasis on telemetry - PMC [pmc.ncbi.nlm.nih.gov]
• 10. clinmedjournals.org [clinmedjournals.org]

Technical Support Center: Long-Term Storage of Calcium Borogluconate

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides comprehensive guidance on the challenges associated with the long-term storage of calcium borogluconate (B8569688) solutions. Below, you will find troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to assist in your research and development activities.

Troubleshooting Guides

This section addresses specific issues that may arise during the long-term storage of calcium borogluconate solutions.

Issue 1: Precipitation or Crystallization Upon Storage

Symptoms:

• Visible particulate matter, crystals, or cloudiness in the solution.

• A decrease in the concentration of the active ingredient over time.

Potential Causes and Solutions:

Potential Cause	Recommended Solution
Supersaturated Solution	Calcium borogluconate solutions are often supersaturated to achieve high calcium concentrations. Temperature fluctuations can cause the solute to precipitate out. Maintain a constant, controlled room temperature between 15°C and 30°C (59°F and 86°F)[1][2]. Avoid freezing[1][2].
Temperature Fluctuations	Exposure to temperature cycles (e.g., shipping, inconsistent laboratory temperatures) can initiate crystallization. Store in a temperature-controlled environment. If precipitation occurs, gentle warming in a water bath may redissolve the precipitate, but the stability of the redissolved solution should be re-verified.
pH Shift	A shift in the pH of the solution can affect the solubility of calcium borogluconate. A slightly acidic pH is generally preferred for storage[3]. Monitor the pH of the solution during stability studies. If a significant pH drift is observed, investigate potential interactions with the container or stopper.
Nucleation Sites	The presence of foreign particles (e.g., from raw materials, container, or stopper) can act as nucleation sites for crystal growth. Ensure all components are thoroughly cleaned and the solution is filtered during manufacturing[4].
Incorrect Formulation	The ratio of calcium gluconate to boric acid is crucial for maintaining solubility. An incorrect ratio can lead to instability and precipitation. Ensure the formulation adheres to established ratios, typically around five parts calcium gluconate to one part boric acid[5].

Issue 2: Discoloration of the Solution

Symptoms:

• The solution develops a yellow or brownish tint over time.

Potential Causes and Solutions:

Potential Cause	Recommended Solution
Light Exposure	Calcium borogluconate solutions can be sensitive to light, which may cause degradation and subsequent discoloration. Store solutions in amber or other light-protecting containers[6][7][8]. Conduct photostability studies as per ICH Q1B guidelines.
Oxidation	Interaction with oxygen can lead to degradation of the components. Consider the use of antioxidants in the formulation if oxidation is identified as a significant degradation pathway. Store under an inert atmosphere (e.g., nitrogen) if necessary.
Interaction with Container/Closure	Leachables from the container or rubber stopper can react with the solution, causing discoloration. Conduct compatibility studies with the chosen container and closure system. Consider using low-extractable stoppers and high-quality, inert container materials.

Frequently Asked Questions (FAQs)

Q1: What are the optimal storage conditions for long-term stability of calcium borogluconate solutions?

A1: For optimal long-term stability, calcium borogluconate solutions should be stored at a controlled room temperature, typically between 15°C and 30°C (59°F and 86°F)[1][2]. The solutions should be protected from light by using amber-colored vials or other light-blocking packaging[6][7][8]. It is also crucial to prevent freezing, as this can promote precipitation[1][2].

Q2: Why is boric acid included in calcium borogluconate formulations?

A2: Boric acid is a key component that significantly enhances the solubility of calcium gluconate in aqueous solutions. It acts as a chelating agent, forming a more soluble complex with calcium gluconate, which allows for the preparation of stable, highly concentrated solutions and reduces the likelihood of precipitation[3].

Q3: My calcium borogluconate solution has formed a precipitate. Can I still use it after redissolving the precipitate by heating?

A3: While gentle warming can redissolve precipitates in some cases, the stability and safety of the resulting solution are not guaranteed. The heating and cooling cycle can potentially alter the chemical equilibrium and may not result in a stable solution long-term. It is recommended to perform a thorough re-analysis of the solution to ensure its concentration, purity, and stability meet specifications before any use. For clinical or veterinary applications, it is generally advised to discard precipitated solutions[1].

Q4: What type of container is best for storing calcium borogluconate solutions?

A4: Both glass and plastic containers can be used, but each has considerations.

• Glass: Type I borosilicate glass is often preferred due to its chemical inertness. However, there is a potential for slight leaching of boron at high pH levels[9]. Studies on other calcium solutions have also shown potential for aluminum leaching from glass containers.

• Plastic: Polypropylene or polyethylene (B3416737) containers can be a good alternative and may reduce the risk of inorganic leachables compared to glass. Ultimately, comprehensive compatibility and stability studies should be conducted with the specific container and closure system intended for the final product.

Q5: How does the concentration of the calcium borogluconate solution affect its long-term stability?

A5: Highly concentrated solutions of calcium borogluconate are more prone to precipitation, especially when exposed to temperature fluctuations[3]. The supersaturated nature of these solutions makes them inherently less physically stable. Lower concentration solutions may exhibit better long-term physical stability.

Quantitative Data Summary

While specific quantitative data on the degradation kinetics of calcium borogluconate under various conditions are not extensively available in the public domain, the following table provides a generalized overview of expected stability based on available literature. These values are illustrative and should be confirmed by product-specific stability studies.

Storage Condition	Parameter	Expected Outcome Over 12 Months	Potential Issues
15-30°C, Protected from Light	Assay (%)	95 - 105% of initial	Minimal degradation expected.
Appearance	Clear, colorless to slightly yellow solution	Low risk of precipitation.
pH	Stable within ±0.2 units of initial	Minimal drift expected.
40°C/75% RH (Accelerated)	Assay (%)	Potential for >5% degradation	Increased risk of chemical degradation and precipitation.
Appearance	Potential for discoloration and precipitation	Useful for predicting long-term stability.
pH	Potential for significant drift	Indicates potential for hydrolysis or interaction with container.
2-8°C (Refrigerated)	Appearance	High risk of precipitation/crystallization	Not a recommended storage condition due to supersaturation.
Exposure to Light (ICH Q1B)	Assay (%)	Potential for significant degradation	Photodegradation is a known risk.
Appearance	Discoloration (yellowing)	Confirms the need for light-protective packaging.

Experimental Protocols

Protocol 1: Visual Inspection for Physical Stability

Objective: To visually assess the physical stability of calcium borogluconate solutions over time.

Materials:

• Stability samples in their respective containers.

• A visual inspection station with a white and black background.

• A light source providing 2000-3750 lux.

Procedure:

• Gently swirl the container to ensure homogeneity, avoiding the introduction of air bubbles.

• Hold the container against the white background and inspect for any dark particulate matter or discoloration.

• Hold the container against the black background and inspect for any light-colored particulate matter or haziness.

• Record observations for clarity, color, and the presence of any particulate matter.

• Compare the sample to a reference standard and a sample from the initial time point.

• Document the findings according to a predefined scoring system (e.g., clear, slightly hazy, hazy, precipitated).

Protocol 2: Stability-Indicating HPLC Method for Assay and Impurities

Objective: To quantify the amount of calcium borogluconate and detect any degradation products using a stability-indicating High-Performance Liquid Chromatography (HPLC) method.

(Note: This is a generalized protocol. Method development and validation are required for specific formulations.)

Chromatographic Conditions (Illustrative):

• Column: C18, 4.6 mm x 150 mm, 5 µm

• Mobile Phase: A gradient or isocratic mixture of a suitable buffer (e.g., phosphate (B84403) or acetate (B1210297) buffer at a controlled pH) and an organic solvent (e.g., methanol (B129727) or acetonitrile).

• Flow Rate: 1.0 mL/min

• Detection: UV spectrophotometer at a suitable wavelength (e.g., determined by UV scan of the main components).

• Injection Volume: 20 µL

• Column Temperature: 30°C

Procedure:

• Standard Preparation: Prepare a standard solution of calcium borogluconate of a known concentration in a suitable diluent.

• Sample Preparation: Dilute the calcium borogluconate stability sample to a concentration within the linear range of the method using the same diluent as the standard.

• System Suitability: Inject the standard solution multiple times to ensure the system is performing adequately (e.g., check for retention time precision, peak area repeatability, and theoretical plates).

• Analysis: Inject the prepared standard and sample solutions into the HPLC system.

• Data Analysis:

  • Calculate the assay of calcium borogluconate in the sample by comparing its peak area to that of the standard.

  • Identify and quantify any degradation products by their relative retention times and peak areas. Use a validated method for the quantification of impurities (e.g., area normalization, external standard).

  • Calculate the mass balance to account for the main component and all degradation products.

Visualizations

Caption: Workflow for a comprehensive stability testing program for calcium borogluconate solutions.

Caption: A logical troubleshooting workflow for addressing precipitation in calcium borogluconate solutions.

References

• 1. Understanding extractables and leachables in rubber vial stoppers [xiangyiintl.com]
• 2. ams.usda.gov [ams.usda.gov]
• 3. jpdb.nihs.go.jp [jpdb.nihs.go.jp]
• 4. Extractables & Leachables Evaluation for Drug Product Stability [westpharma.com]
• 5. uspnf.com [uspnf.com]
• 6. researchgate.net [researchgate.net]
• 7. digicollections.net [digicollections.net]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. usp.org [usp.org]

"adjusting calcium borogluconate therapy in non-responsive animals"

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing calcium borogluconate (B8569688) therapy. The information is designed to address specific issues that may arise during experiments, particularly in cases of non-responsive animals.

Troubleshooting Guides

Issue: Animal is non-responsive to initial intravenous calcium borogluconate therapy.

Possible Causes and Troubleshooting Steps:

• Incorrect Diagnosis: The initial diagnosis of simple hypocalcemia may be incorrect or incomplete.

  • Action: Conduct a thorough clinical examination to rule out other concurrent conditions.[1][2] Consider traumatic injuries (fractures, nerve damage), toxic conditions (toxic mastitis, metritis), or other metabolic disorders.[1][3] A "downer cow" is a diagnosis of exclusion, so a veterinary examination is crucial.[1]

• Concurrent Metabolic Deficiencies: The animal may be suffering from concurrent deficiencies of other minerals.

  • Action: Collect a blood sample before administering further treatment to analyze for serum levels of calcium, phosphorus, magnesium, and potassium.[2][4] Research indicates that a significant percentage of milk fever cases involve phosphorus and magnesium deficiencies.[5]

  • Adjunctive Therapy: If hypophosphatemia is suspected or confirmed, consider intravenous administration of a product containing phosphorus.[6][7] Similarly, if hypomagnesemia is a possibility, especially with lush grass diets, a combination product containing magnesium should be used.[8][9]

• Severe or Prolonged Hypocalcemia: The initial dose may have been insufficient to correct a severe or long-standing calcium deficit.

  • Action: Repeat the calcium borogluconate administration. A common protocol for non-responsive cows is a second treatment of 500 ml of 40% calcium borogluconate, with a portion given intravenously and the remainder subcutaneously.[6] However, repeated intravenous administration can lead to a rapid decrease in blood calcium levels approximately four hours later.[10]

  • Sustained Release: To prevent relapse, consider supplementing with oral calcium boluses once the animal is able to swallow.[10][11][12] Subcutaneous administration can also provide a more sustained release of calcium compared to intravenous injection alone.[13]

• Secondary Complications: Recumbent animals are prone to secondary muscle and nerve damage due to pressure.[3][14]

  • Action: Provide good nursing care, including a soft, well-bedded area.[1] Turn the animal every two to three hours to relieve pressure and improve circulation.[1] The use of slings or flotation tanks can be beneficial.[1]

• Administration Issues: Improper administration can affect the efficacy and safety of the therapy.

  • Action: Ensure the calcium borogluconate solution is warmed to body temperature before administration.[15] Administer intravenous injections slowly to avoid cardiac complications such as arrhythmias or collapse.[16][17]

Frequently Asked Questions (FAQs)

Q1: What is the standard intravenous dose of calcium borogluconate for an adult cow with milk fever?

A1: A typical treatment for an adult lactating dairy cow with periparturient hypocalcemia is 500 ml of a 23% calcium borogluconate solution administered by slow intravenous injection.[18] This provides approximately 10.7 grams of calcium.[18] A general guideline is to administer 1 ml/kg of body weight.[18]

Q2: Why do some animals relapse after an initial positive response to calcium borogluconate?

A2: Relapses can occur because intravenous calcium administration leads to a rapid increase in blood calcium, which can then be followed by a sharp decrease a few hours later.[10] The underlying metabolic issue that caused the initial hypocalcemia may not be fully resolved. To reduce the relapse rate, it is often recommended to follow up intravenous therapy with oral calcium supplements or subcutaneous administration of calcium borogluconate to provide a more sustained release.[13]

Q3: Are there contraindications for using calcium borogluconate?

A3: Calcium borogluconate should be used with caution in animals with pre-existing heart conditions, as rapid intravenous injection can cause cardiac arrhythmias, collapse, or even death.[16] It should not be used in animals with a known hypersensitivity to any of the ingredients.[16]

Q4: Can calcium borogluconate be administered by routes other than intravenously?

A4: Yes, calcium borogluconate can also be administered subcutaneously or intramuscularly. Subcutaneous administration provides slower absorption and a more sustained increase in blood calcium levels, which can be beneficial in preventing relapses.[13] When given subcutaneously, the total dose should be divided over several injection sites to improve absorption and reduce the risk of local tissue reactions.[15][18]

Q5: What concurrent mineral deficiencies should be considered in non-responsive cases?

A5: Hypophosphatemia (low phosphorus) and hypomagnesemia (low magnesium) are common concurrent deficiencies in animals with periparturient paresis.[5][6] Hypokalemia (low potassium) can also be a factor in downer cows.[2] It is advisable to test for these minerals if an animal does not respond as expected to calcium therapy alone.[4]

Data Presentation

Table 1: Recommended Dosages of 23% Calcium Borogluconate

Animal	Route of Administration	Recommended Dosage
Adult Cattle	Intravenous or Subcutaneous	250 to 500 mL[15][19][20]
Adult Sheep and Swine	Intravenous or Subcutaneous	50 to 125 mL[15][19][20]

Table 2: Comparison of Calcium Administration Routes

Route	Speed of Action	Duration of Effect	Key Considerations
Intravenous (IV)	Rapid	Short-lived, potential for rapid decline[10]	Risk of cardiac arrhythmia if given too quickly.[16][17] Ideal for acute, severe cases.
Subcutaneous (SC)	Slower absorption[16]	More sustained elevation of blood calcium[13]	Divide dose over multiple sites.[15][18] Risk of tissue irritation.[10]
Oral	Slower onset	Sustained effect[18]	Only for animals that can swallow safely.[11][12] Good for preventing relapses.

Experimental Protocols

Protocol 1: Blood Sample Collection for Mineral Analysis in Non-Responsive Animals

• Objective: To determine serum concentrations of calcium, phosphorus, magnesium, and potassium to guide further therapy.

• Materials:

  • Vacutainer tubes (serum separator tubes recommended)

  • Needles (18-20 gauge)

  • Needle holder

  • Alcohol swabs

  • Centrifuge

  • Pipettes and storage vials

• Procedure:

  • Identify a suitable vein for venipuncture (e.g., jugular vein in cattle).

  • Aseptically prepare the site with an alcohol swab.

  • Perform venipuncture and collect approximately 10 mL of whole blood into a serum separator tube. It is crucial to collect this sample before administering additional treatments.[4]

  • Allow the blood to clot at room temperature for 30 minutes.

  • Centrifuge the sample at 2000-3000 x g for 10-15 minutes to separate the serum.

  • Carefully pipette the serum into a clean, labeled storage vial.

  • Store the serum sample frozen until analysis.

  • Submit the sample to a diagnostic laboratory for analysis of total and ionized calcium, inorganic phosphorus, magnesium, and potassium.

Protocol 2: Administration of Subcutaneous Calcium Borogluconate

• Objective: To provide a sustained release of calcium in animals at risk of relapse or as part of a follow-up treatment.

• Materials:

  • Sterile calcium borogluconate solution (warmed to body temperature)[15][19]

  • Sterile needles (14-16 gauge)

  • Sterile syringes or administration set

  • Antiseptic solution

• Procedure:

  • Select multiple injection sites over the lateral thorax (ribs) or neck.[9]

  • Aseptically prepare the chosen injection sites.

  • Divide the total calculated dose into smaller volumes. It is recommended not to administer more than 125 mL at a single site to facilitate absorption.[18]

  • Insert the needle subcutaneously (under the skin) at each site and administer the allotted volume.

  • Gently massage the injection sites to aid in the dispersal of the solution.[21]

  • Monitor the animal for any signs of local swelling or discomfort.

Visualizations

Caption: Workflow for managing responsive and non-responsive animals.

Caption: Troubleshooting logic for non-responsive cases.

References

• 1. - NADIS [nadis.org.uk]
• 2. Bovine Secondary Recumbency - Musculoskeletal System - MSD Veterinary Manual [msdvetmanual.com]
• 3. How to diagnose and treat downer cows - Farmers Weekly [fwi.co.uk]
• 4. Trouble-shooting Milk Fever and Downer Cow Problems | The Bullvine [thebullvine.com]
• 5. Resco | Milk fever in cows: everything you need to know, including most recent research [resco-global.com]
• 6. sat.gstsvs.ch [sat.gstsvs.ch]
• 7. Treatment of cows with parturient paresis using intravenous calcium and oral sodium phosphate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. fas.scot [fas.scot]
• 9. pggwrightson.co.nz [pggwrightson.co.nz]
• 10. Treating hypocalcemia routinely - MSU Extension [canr.msu.edu]
• 11. Fresh cows: Milk fever – Dairy [dairy.extension.wisc.edu]
• 12. Prevention and treatment of milk fever | UMN Extension [extension.umn.edu]
• 13. bovine-ojs-tamu.tdl.org [bovine-ojs-tamu.tdl.org]
• 14. dvm360.com [dvm360.com]
• 15. drugs.com [drugs.com]
• 16. advacarepharma.com [advacarepharma.com]
• 17. ams.usda.gov [ams.usda.gov]
• 18. dvm360.com [dvm360.com]
• 19. pdf.hres.ca [pdf.hres.ca]
• 20. bimedacanada.com [bimedacanada.com]
• 21. norbrook.com [norbrook.com]

"mitigating tissue irritation from calcium borogluconate injections"

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals mitigate tissue irritation associated with calcium borogluconate (B8569688) injections during experimental use.

Frequently Asked Questions (FAQs)

Q1: What is calcium borogluconate and why is it used in research?

A1: Calcium borogluconate is a complex of calcium gluconate and boric acid, forming a solution that is more soluble and stable than calcium gluconate alone.[1][2] In research, particularly in veterinary and animal studies, it is used as a readily bioavailable source of calcium to treat or prevent hypocalcemia.[3][4] Its high solubility allows for the preparation of concentrated solutions, which is crucial for delivering a sufficient dose of calcium in a small volume.[2]

Q2: Why can calcium borogluconate injections cause tissue irritation?

A2: While calcium borogluconate is considered less irritating than other calcium salts like calcium chloride, tissue irritation can still occur.[3][5] Several factors inherent to the formulation and administration can contribute to this:

• pH: Calcium borogluconate solutions are typically acidic, with a pH of around 3.5 for a 20% solution, which can cause irritation at the injection site.[1][2]

• Osmolality: Injectable solutions with high osmolality (hypertonic solutions) can draw water out of surrounding cells, leading to inflammation and pain.[6][7]

• Administration Technique: Rapid injection, large volumes at a single site, and subcutaneous (as opposed to slow intravenous) administration can increase the risk of local tissue reactions.[1][8][9]

• Precipitation: Although highly soluble, improper storage or mixing with incompatible substances can potentially lead to precipitation of calcium salts, causing localized irritation.[2][3]

Q3: What are the signs of tissue irritation from calcium borogluconate injections?

A3: Signs of tissue irritation at the injection site can range from mild to severe and may include temporary swelling, redness, heat, pain or sensitivity, and in some cases, the formation of a palpable lump or sterile abscess.[8][10] With subcutaneous injections, necrosis and sloughing of tissue can occur, although this is more commonly associated with more caustic salts like calcium chloride.[4][5]

Q4: How can I minimize the risk of tissue irritation before administration?

A4: Proactive measures can significantly reduce the incidence of tissue irritation:

• Warm the Solution: Gently warm the calcium borogluconate solution to body temperature before injection.[8]

• Ensure Sterility: Always observe aseptic techniques during handling and administration to prevent infection, which can be mistaken for or exacerbate irritation.[8]

• Check for Precipitates: Visually inspect the solution to ensure it is clear before use.[11][12] Do not use if cloudy or if precipitates are visible.

• Dilution: Consider diluting the solution with a sterile, compatible vehicle to reduce its osmolality, although this will increase the total volume to be injected.[6]

Q5: Are there alternative calcium formulations that are less irritating?

A5: Calcium borogluconate is generally preferred over calcium chloride for parenteral administration due to its lower risk of tissue irritation.[3][5] Calcium gluconate is another alternative, but calcium borogluconate offers superior solubility.[1][5] For oral supplementation in animals that can swallow, calcium propionate (B1217596) is considered less irritating than calcium chloride.[5] The choice of formulation will depend on the specific experimental requirements, such as the required speed of calcium level correction and the route of administration.

Troubleshooting Guide

This guide addresses specific issues that may arise during your experiments.

Problem: Observed Swelling and Redness at the Injection Site

This is a common sign of localized inflammation. The following workflow can help you troubleshoot the cause.

Caption: Workflow for troubleshooting injection site irritation.

Possible Causes & Solutions:

Potential Cause	Troubleshooting Step	Recommended Action
High Osmolality	Review the osmolality of your solution. Injectable solutions should ideally be isotonic (~300 mOsm/kg).[13][14]	Dilute the formulation with sterile water or a suitable isotonic vehicle to reduce osmolality. Note that the tolerable upper limit for subcutaneous injections is often considered around 600 mOsm/kg.[7][14]
Non-physiological pH	Measure the pH of the formulation. Calcium borogluconate solutions are acidic (pH ~3.5).[1][2]	Adjust the pH to be closer to physiological pH (~7.4) using a biocompatible buffer, if this does not compromise the stability of the solution. The acceptable pH range for subcutaneous injection is generally considered to be 4-9.[15]
Rapid Injection Rate	Review your protocol for the recommended rate of administration.	For intravenous injections, administer slowly while monitoring for adverse effects.[1][8] For subcutaneous injections, a slower rate can aid absorption and reduce local pressure.
Large Injection Volume	Check the volume administered per injection site.	For subcutaneous administration, divide the total dose over several injection sites.[11][12] It has been recommended to administer no more than 75-125 ml at a single site in cattle.[5][9][16]
Cold Solution	Confirm if the solution was warmed prior to injection.	Always warm the solution to body temperature before administration to reduce shock to the tissues.[8]
Subcutaneous Administration	Subcutaneous injections are known to be more irritating and may cause temporary swelling.[8][9][16]	If the protocol allows, prefer slow intravenous administration for acute conditions.[12] For subcutaneous injections, gently massaging the site can help disperse the solution.[8]

Data Presentation

The following table summarizes key formulation and administration parameters that influence tissue irritation. Ideal values are provided as a benchmark for protocol optimization.

Table 1: Formulation and Administration Parameters to Minimize Tissue Irritation

Parameter	Ideal Value/Range	Rationale for Minimizing Irritation	References
pH	7.0 - 7.6 (Physiological)	Minimizes pain and irritation caused by H+ ion activation of nociceptors. A range of 4-9 is generally acceptable for subcutaneous injections.	[14][15]
Osmolality	~300 mOsm/kg (Isotonic)	Prevents osmotic stress on cells at the injection site, which can cause pain and inflammation. Subcutaneous injections up to 600 mOsm/kg may be tolerated.	[7][13][14]
Temperature	Body Temperature (~37°C)	Reduces thermal shock to tissues and can improve local circulation.	[1][8]
Injection Volume (SC)	As low as possible; divide large doses	Distributes the solution over a larger area, reducing localized pressure and osmotic stress.	[11][12]
Injection Rate (IV)	Slow	Prevents rapid, potentially toxic increases in plasma calcium concentration and minimizes cardiac risks.[1]	[8][17]

Experimental Protocols

Protocol 1: Method for Evaluating Injection Site Tolerance

This protocol outlines a general method for assessing the local tolerance of different calcium borogluconate formulations in a relevant animal model.

References

• 1. ams.usda.gov [ams.usda.gov]
• 2. Calcium borogluconate | 5743-34-0 | Benchchem [benchchem.com]
• 3. wbcil.com [wbcil.com]
• 4. C | Veterian Key [veteriankey.com]
• 5. dvm360.com [dvm360.com]
• 6. Nonsteroidal anti-inflammatory drugs causing local inflammation of tissue at the site of injection - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. vmd.defra.gov.uk [vmd.defra.gov.uk]
• 9. jscimedcentral.com [jscimedcentral.com]
• 10. farmacy.co.uk [farmacy.co.uk]
• 11. pdf.hres.ca [pdf.hres.ca]
• 12. bimedacanada.com [bimedacanada.com]
• 13. ptacts.uspto.gov [ptacts.uspto.gov]
• 14. Frontiers | New insight into the importance of formulation variables on parenteral growth hormone preparations: potential effect on the injection-site pain [frontiersin.org]
• 15. ascendiacdmo.com [ascendiacdmo.com]
• 16. researchgate.net [researchgate.net]
• 17. Calcium Borate Injection: A Sharp Tool For Calcium Supplementation in Animals - News [chunovet.com]

"protocol for warming calcium borogluconate solutions before use"

This technical support center provides researchers, scientists, and drug development professionals with essential information for the proper handling and preparation of calcium borogluconate (B8569688) solutions for experimental use.

Frequently Asked Questions (FAQs)

Q1: Why is it necessary to warm calcium borogluconate solution before use?

A1: Warming calcium borogluconate solution to body temperature (approximately 37°C) is recommended to prevent a potential drop in the subject's body temperature upon administration, especially when using large volumes.[1] Additionally, for effectiveness in treating conditions like hypocalcemia, the injection should be heated to blood temperature.[2]

Q2: What is the ideal temperature for warming the solution?

A2: The solution should be warmed to the body temperature of the animal model being used, which is typically around 37°C.[1]

Q3: Can I use a microwave to warm the calcium borogluconate solution?

A3: While microwave heating of intravenous fluids has been explored, it is not recommended for precise laboratory applications due to the risk of creating "hot spots" which could degrade the solution or cause harm.[3][4] A controlled water bath is the preferred method for uniform and safe warming.

Q4: What should I do if a precipitate has formed in the solution?

A4: Calcium borogluconate solutions can be supersaturated and prone to precipitation, especially when cooled.[5] If a precipitate is observed, you can often redissolve it by warming the solution in a 60°C water bath for 15-30 minutes with occasional gentle shaking. It is crucial that the solution is clear at the time of use.[6] After redissolving, allow the solution to cool to body temperature before administration.

Q5: How should I store calcium borogluconate solution?

A5: Calcium borogluconate solutions should generally be stored between 15°C and 30°C and protected from freezing.[7] Always refer to the manufacturer's specific storage instructions.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Precipitate forms in the solution upon cooling after warming.	The solution is supersaturated.	Re-warm the solution in a 60°C water bath for 15-30 minutes with occasional shaking to redissolve the precipitate. Ensure the solution is clear before use and has cooled to body temperature.
Solution appears cloudy or discolored after warming.	The solution may have been overheated, leading to degradation, or there may be contamination.	Do not use the solution. Discard it and use a new, unopened vial. Ensure the warming temperature does not exceed the recommended range.
Difficulty in administering the solution.	The solution may be too cold, increasing its viscosity.	Ensure the solution has been properly warmed to body temperature to reduce viscosity and allow for smoother administration.

Experimental Protocol: Warming Calcium Borogluconate Solution

This protocol outlines the standardized procedure for safely warming sterile calcium borogluconate solution prior to experimental use.

1. Materials:

• Vial of sterile calcium borogluconate solution
• Calibrated water bath
• Sterile syringes and needles
• 70% ethanol (B145695) for disinfection
• Appropriate personal protective equipment (PPE): lab coat, gloves, safety glasses

2. Procedure:

• Inspection: Visually inspect the calcium borogluconate solution vial for any particulate matter, discoloration, or cracks. Do not use if the solution is not clear or the container is damaged.
• Water Bath Preparation: Set the water bath to a target temperature of 37-39°C. Allow the temperature to stabilize.
• Disinfection: Wipe the rubber septum of the vial with 70% ethanol.
• Warming: Place the vial in the pre-heated water bath. Ensure the water level is below the cap to prevent contamination.
• Monitoring: Monitor the temperature of a control water vial to determine when the solution has reached the target temperature. The time required will depend on the initial temperature and volume of the solution. A study on warming small volumes of intravenous fluids showed that immersion in a 37°C water bath for 15 minutes significantly raised the temperature of the fluid.[8]
• Aseptic Withdrawal: Once the solution has reached the target temperature, remove the vial from the water bath and dry the exterior. Using aseptic technique, withdraw the required volume into a sterile syringe.
• Immediate Use: The warmed solution should be used immediately to prevent cooling and potential re-precipitation.

Visualization of the Warming Protocol

Below is a diagram illustrating the logical workflow for the protocol of warming calcium borogluconate solutions.

References

• 1. Intra-Articular Injection in Wistar Rats: Standardization and Experimental Validation of a Precise Protocol for Nanomaterial Administration [mdpi.com]
• 2. ams.usda.gov [ams.usda.gov]
• 3. RBCP - Experimental study of adequate microwave warming of crystalloids and derivation of an equation for calculating heating parameters [rbcp.org.br]
• 4. Warming of IV fluid - Patient Care - EMT City [emtcity.com]
• 5. Supersaturation and Precipitation Applicated in Drug Delivery Systems: Development Strategies and Evaluation Approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 6. jddtonline.info [jddtonline.info]
• 7. solvet.ca [solvet.ca]
• 8. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Analysis of Calcium Borogluconate and Calcium Gluconate Efficacy

For researchers, scientists, and professionals in drug development, the selection of an appropriate calcium salt for therapeutic applications is a critical decision, hinging on factors of solubility, bioavailability, and clinical efficacy. This guide provides a detailed comparison of two commonly used parenteral calcium formulations: calcium borogluconate (B8569688) and calcium gluconate, with a focus on their use in veterinary medicine for the treatment of hypocalcemia.

Executive Summary

Calcium borogluconate is a modification of calcium gluconate, where boric acid is added to increase the solubility and stability of the calcium gluconate solution. This allows for the preparation of more concentrated solutions, a significant advantage in large animal medicine where large volumes of fluid administration can be impractical. While this increased solubility is widely believed to confer greater bioavailability and a more rapid therapeutic effect, experimental evidence reveals a more complex interplay of factors influencing the in vivo efficacy of these two compounds.

Data Presentation: A Quantitative Comparison

While direct, side-by-side pharmacokinetic studies are limited in the publicly available literature, existing research provides valuable data points for comparison. The following tables summarize key findings from studies investigating the clinical and physiological effects of calcium borogluconate and calcium gluconate administration.

Table 1: Clinical Efficacy in Treating Parturient Hypocalcemia (Milk Fever) in Holstein Cows

Treatment Group	Administration Route	Number of Cows	Relapse Rate (%)
Calcium Borogluconate	Intravenous (IV) only	25	36%
Calcium Borogluconate	IV & Subcutaneous (SC)	25	4%
Ca, P, Mg, Dextrose Prep.	Intravenous (IV) only	25	40%
Ca, P, Mg, Dextrose Prep.	IV & Subcutaneous (SC)	25	8%

Data from a trial on 100 Holstein cows with parturient hypocalcemia.[1]

Table 2: Serum Calcium and Inorganic Phosphorus Levels Post-Treatment (12 Hours)

Treatment Group	Administration Route	Serum Calcium (mg/100ml)	Serum Inorganic Phosphorus (mg/100ml)
Calcium Borogluconate	Intravenous (IV) only	8.25	3.58
Calcium Borogluconate	IV & Subcutaneous (SC)	9.42	4.67
Ca, P, Mg, Dextrose Prep.	Intravenous (IV) only	8.43	3.85
Ca, P, Mg, Dextrose Prep.	IV & Subcutaneous (SC)	9.51	4.92

Data from the same trial as Table 1, showing significantly increased serum levels with combined IV and SC administration.[1]

Table 3: Effects of Intravenous Calcium Infusion on Plasma Ionized Calcium in Sheep

Calcium Salt	Effect on Ionized Plasma Calcium (in vitro)
Calcium Chloride	More effective in raising ionized plasma calcium
Calcium Borogluconate	Less effective than calcium chloride in raising ionized plasma calcium

This study highlights that the anionic component of the calcium solution can significantly alter the availability of ionized calcium.[2]

Experimental Protocols

Treatment of Parturient Hypocalcemia in Holstein Cows

A therapeutic trial was conducted on 100 recumbent Holstein cows diagnosed with parturient hypocalcemia.[1] The cows were divided into four treatment groups. Two groups received a calcium borogluconate solution, and two groups received a preparation containing calcium, phosphorus, magnesium, and dextrose. For each preparation, one group received the treatment intravenously only, while the other received it both intravenously and subcutaneously. Blood samples were collected for serum calcium and inorganic phosphorus determination before treatment and at 12, 24, and 48 hours post-treatment. The relapse rate was recorded for each group.[1]

In Vitro and In Vivo Study of Borogluconate Effects in Sheep

The effect of borogluconate on plasma calcium fractions was investigated both in vitro and in vivo in sheep.[2] In the in vitro part of the study, calcium chloride and calcium borogluconate were added to blood samples to compare their effectiveness in raising ionized plasma calcium. In the in vivo part, sheep received infusions of calcium borogluconate, and subsequent changes in total plasma calcium, urinary calcium excretion, and glomerular filtration rate were monitored.[2]

Measurement of Serum and Ionized Calcium in Bovine Blood

Blood samples are typically collected via jugular venipuncture. For serum total calcium measurement, blood is collected in plain tubes, allowed to clot, and then centrifuged to separate the serum.[3] For ionized calcium, blood is collected in heparinized syringes and analyzed promptly using a point-of-care device or a blood gas analyzer to prevent changes in pH that can affect the results.[4][5]

Mechanism of Action and Signaling Pathways

Both calcium borogluconate and calcium gluconate act by dissociating in the bloodstream to release ionized calcium (Ca²⁺), which is the physiologically active form. Ionized calcium is crucial for a multitude of cellular processes, including nerve impulse transmission, muscle contraction, and blood coagulation. In cases of hypocalcemia, the administration of these salts directly replenishes the depleted extracellular Ca²⁺ levels.

The key difference lies in the formulation. Calcium borogluconate is a complex of calcium gluconate and boric acid. The borogluconate anion acts as a chelating agent, which increases the solubility of the calcium salt in aqueous solutions.[6] This allows for more concentrated and stable injectable formulations. However, this chelation may also influence the immediate availability of ionized calcium post-administration, as suggested by the in vitro study in sheep where the borogluconate component appeared to form complexes with calcium.[2]

Figure 1: Mechanism of action for calcium salts.

Experimental Workflow: From Treatment to Analysis

The following diagram illustrates a typical experimental workflow for a clinical trial comparing intravenous calcium treatments for hypocalcemia in dairy cattle.

Figure 2: Experimental workflow for a comparative clinical trial.

Conclusion

The primary, undisputed advantage of calcium borogluconate over calcium gluconate is its enhanced solubility, allowing for the formulation of more concentrated and stable solutions suitable for veterinary use.[7][8] This is a critical logistical benefit in large animal practice. The assertion that this directly translates to superior bioavailability and more rapid clinical efficacy is a nuanced topic. While many sources suggest a quicker therapeutic effect,[6] direct comparative studies with detailed pharmacokinetic data are scarce.

The available evidence indicates that the route of administration (a combination of intravenous and subcutaneous) has a more significant impact on preventing relapse in cattle with milk fever than the specific calcium formulation used.[1] Furthermore, in vitro studies suggest that the borogluconate component may complex with calcium, potentially modulating the immediate availability of the ionized form.[2]

For researchers and drug development professionals, this underscores the importance of not only considering the formulation's physical properties but also conducting rigorous in vivo studies to determine the true pharmacokinetic and pharmacodynamic profile of different calcium salts. Future research should focus on direct, controlled comparisons of calcium borogluconate and calcium gluconate, measuring ionized calcium levels, pharmacokinetic parameters, and clinical outcomes in target species to provide a more definitive answer to the question of comparative efficacy.

References

• 1. bovine-ojs-tamu.tdl.org [bovine-ojs-tamu.tdl.org]
• 2. Formation of calcium complexes by borogluconate in vitro and during calcium borogluconate infusion in sheep - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. agproud.com [agproud.com]
• 4. Validation of the bovine blood calcium checker as a rapid and simple measuring tool for the ionized calcium concentration in cattle - PMC [pmc.ncbi.nlm.nih.gov]
• 5. agrolan.co.il [agrolan.co.il]
• 6. wbcil.com [wbcil.com]
• 7. dvm360.com [dvm360.com]
• 8. ams.usda.gov [ams.usda.gov]

A Comparative Analysis of Calcium Borogluconate and Calcium Chloride for the Treatment of Acute Hypocalcemia

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed, objective comparison of calcium borogluconate (B8569688) and calcium chloride in the management of acute hypocalcemia. The information presented herein is supported by experimental data to assist researchers and professionals in making informed decisions for preclinical and clinical applications.

Executive Summary

The treatment of acute hypocalcemia, a potentially life-threatening electrolyte imbalance, necessitates the rapid and effective restoration of serum calcium levels. The two primary parenteral calcium formulations used are calcium borogluconate and calcium chloride. While both aim to elevate serum calcium, they differ significantly in their chemical properties, pharmacokinetic profiles, and safety considerations. Calcium chloride offers a more concentrated source of elemental calcium and a rapid increase in ionized calcium. However, it is associated with a higher risk of tissue necrosis upon extravasation. Calcium borogluconate, a complex of calcium gluconate and boric acid, is less irritating to tissues and is the preferred formulation for subcutaneous administration, particularly in veterinary medicine. The choice between these two agents depends on the clinical scenario, the desired speed of correction, and the available route of administration.

Physicochemical and Pharmacological Properties

Property	Calcium Borogluconate	Calcium Chloride
Formulation	Complex of calcium gluconate and boric acid	Simple inorganic salt
Solubility	High, enhanced by boric acid[1][2]	High
Elemental Calcium	Varies by formulation (e.g., 23% solution contains ~19.78 mg/mL)[1]	10% solution contains 27 mg/mL[3]
Irritancy	Low, suitable for IV, IM, and SC administration[2]	High, risk of severe tissue necrosis with extravasation[2]
Administration Route	Intravenous, Intramuscular, Subcutaneous[1]	Primarily slow intravenous, preferably via central line[4]

Comparative Efficacy in Raising Serum Calcium

Experimental evidence suggests that while both compounds effectively raise total serum calcium, their impact on the physiologically active ionized calcium fraction can differ.

A key in vitro study demonstrated that calcium chloride is more effective at increasing ionized plasma calcium compared to calcium borogluconate[5]. An in vivo study in sheep showed that following infusion, calcium borogluconate primarily increased the unionized, ultrafiltrable fraction of total plasma calcium[5]. This suggests that while total calcium levels rise, the immediate availability of active ionized calcium might be greater with calcium chloride.

However, studies comparing calcium chloride to calcium gluconate (a major component of calcium borogluconate) have shown that when administered in equimolar doses of elemental calcium, they produce a comparably rapid increase in ionized calcium levels[6][7]. This suggests that the gluconate moiety does not delay the availability of ionized calcium, debunking the myth that it requires hepatic metabolism for activation[3][6].

Table 1: Summary of Experimental Findings on Efficacy

Study Type	Animal Model	Key Findings	Reference
In vitro/In vivo	Sheep	Calcium chloride was more effective in raising ionized plasma calcium in vitro. Calcium borogluconate infusion in vivo primarily increased the unionised ultrafiltrable fraction of total calcium.	[5]
In vivo	Ferrets	Equimolar quantities of intravenous calcium chloride and calcium gluconate produced similar changes in plasma ionized calcium concentration.	[8]
Prospective Study	Children & Dogs	Equal elemental calcium doses of calcium gluconate and calcium chloride resulted in equivalent increases in ionized calcium and similar cardiovascular effects.	[7]
Prospective Study	Humans (liver transplant patients)	Calcium gluconate was as effective as calcium chloride in treating ionic hypocalcemia in the absence of hepatic function, with equally rapid increases in ionized calcium.	[6]

Safety and Adverse Effects Profile

The most significant difference between the two compounds lies in their safety profiles, particularly concerning administration.

Calcium Chloride:

• High Risk of Tissue Injury: Extravasation can lead to severe tissue necrosis and sloughing[2]. For this reason, it is not recommended for subcutaneous or intramuscular administration[2].

• Cardiovascular Effects: Rapid intravenous administration can cause cardiac arrhythmias, bradycardia, and hypotension[2].

• Metabolic Acidosis: Calcium chloride administration may lead to metabolic acidosis[1].

Calcium Borogluconate:

• Lower Irritancy: It is less irritating to tissues, making it suitable for subcutaneous and intramuscular injections, which is a significant advantage in many veterinary and some research settings[2][9]. Occasional temporary swelling may occur at subcutaneous injection sites[10].

• Cardiovascular Effects: Similar to calcium chloride, rapid intravenous injection should be avoided to prevent cardiac insufficiency and neuromuscular dysfunction[10].

• Boric Acid Component: The breakdown of calcium borogluconate releases boric acid. While generally safe in veterinary use, potential toxicity at high doses is a concern that has limited its use in humans[9].

Table 2: Comparison of Adverse Effects

Adverse Effect	Calcium Borogluconate	Calcium Chloride
Tissue Necrosis (Extravasation)	Low risk	High risk
Cardiac Arrhythmias (Rapid IV)	Possible	More pronounced[2]
Hypotension (Rapid IV)	Possible	Yes
Metabolic Acidosis	Less likely	Possible[1]

Experimental Protocols

Induction of Acute Hypocalcemia in a Rat Model

This protocol is based on the methodology described for inducing a controlled state of hypocalcemia for experimental studies.

Objective: To induce a transient, significant reduction in plasma calcium levels in rats.

Materials:

• Sprague-Dawley rats

• Calcitonin (salmon calcitonin preferred)

• Sterile saline for injection

• Blood collection supplies (for monitoring calcium levels)

Procedure:

• Acclimatize rats to laboratory conditions.

• Administer calcitonin via intraperitoneal (IP) injection. Doses ranging from 1 to 16 IU have been shown to cause a significant reduction in calcemia[11].

• Collect blood samples at predetermined time points (e.g., 0, 1, 2, 4, 6 hours post-injection) to monitor the temporal decrease in plasma calcium.

• The induced hypocalcemia model can then be used to test the efficacy of different calcium replacement therapies[11].

References

• 1. ams.usda.gov [ams.usda.gov]
• 2. dvm360.com [dvm360.com]
• 3. cmcedmasters.com [cmcedmasters.com]
• 4. droracle.ai [droracle.ai]
• 5. Formation of calcium complexes by borogluconate in vitro and during calcium borogluconate infusion in sheep - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. aliem.com [aliem.com]
• 7. Calcium chloride versus calcium gluconate: comparison of ionization and cardiovascular effects in children and dogs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Choice of calcium salt. A comparison of the effects of calcium chloride and gluconate on plasma ionized calcium - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. wbcil.com [wbcil.com]
• 10. vmd.defra.gov.uk [vmd.defra.gov.uk]
• 11. Induction of acute hypocalcemia in rats - PubMed [pubmed.ncbi.nlm.nih.gov]

Validating the Therapeutic Claims of Calcium Borogluconate for Parturient Paresis: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Parturient paresis, commonly known as milk fever, is a metabolic disorder in dairy cattle characterized by acute hypocalcemia around the time of calving. The condition poses a significant threat to animal health and productivity, necessitating rapid and effective therapeutic intervention. Calcium borogluconate (B8569688) has long been the cornerstone of treatment for parturient paresis. This guide provides a comprehensive comparison of calcium borogluconate with its alternatives, supported by experimental data, detailed protocols, and an examination of the underlying physiological pathways.

Comparative Efficacy of Treatments for Parturient Paresis

The following tables summarize quantitative data from various studies to provide a clear comparison of the performance of calcium borogluconate against other therapeutic options.

Table 1: Efficacy of Intravenous Calcium Borogluconate Formulations

Treatment Group	Dosage	Success Rate (Standing within 8 hours)	Mean Time to Standing (Hours)	Relapse Rate	Reference
Calcium Borogluconate (40%)	500 ml IV	73.3% (11/15 cows)	Not specified	Not specified	[1]
Calcium Borogluconate (40%) + Sodium Phosphate (B84403)	500 ml IV + 500 ml IV	73.3% (11/15 cows)	Not specified	Not specified	[1]
High-Dose Calcium Borogluconate (40%) - Group A	200 ml IV push, 800 ml IV drip over 6h	47% (14/30 cows total) after one treatment	Not specified	Not specified	[2]
High-Dose Calcium Borogluconate (40%) - Group B	500 ml IV push, 500 ml IV drip over 6h	47% (14/30 cows total) after one treatment	Not specified	Not specified	[2]

Table 2: Comparison of Calcium Borogluconate with Alternative Calcium Formulations and Routes of Administration

Treatment	Route of Administration	Key Findings	Advantages	Disadvantages	Reference
Calcium Borogluconate	Intravenous (IV)	Rapidly increases serum calcium levels.[3][4]	High bioavailability and fast action.[3]	Risk of cardiac arrhythmia if administered too quickly; potential for relapse.[5][6]	[3][4][5][6]
Calcium Gluconate	Intravenous (IV)	Effective, but calcium borogluconate offers better bioavailability and quicker therapeutic effects.[3]	Generally safe.	Less soluble and potentially slower acting than calcium borogluconate.[7]	[3][7]
Calcium Chloride	Oral	Effective at increasing plasma calcium concentration.[7]	Low cost and low volume.[7]	Can cause severe irritation to the pharynx and esophagus; risk of aspiration pneumonia.[7]	[7]
Calcium Propionate	Oral	Less irritating than calcium chloride and provides a gluconeogenic substrate.[7]	Safer for oral administration.	Higher volume and cost compared to calcium chloride.[7]	[7]
Subcutaneous Calcium	Subcutaneous (SC)	Slower onset than IV but can be used for prevention and to prevent relapse.[8]	Can be administered by farmers.	Slower absorption; risk of irritation at the injection site.[8]	[8]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of therapeutic claims. Below are summarized protocols for key experiments cited in the comparison of treatments for parturient paresis.

Protocol 1: Intravenous Administration of Calcium Borogluconate

This protocol is based on a study comparing the efficacy of different intravenous calcium borogluconate treatment regimens.[1][2]

• Animal Selection: Clinically affected dairy cows diagnosed with parturient paresis within 24 hours of calving. Diagnosis is based on clinical signs such as sternal recumbency, cold extremities, and a dry muzzle.

• Treatment Groups:

  • Group A (Standard Dose): 500 ml of a 40% calcium borogluconate solution administered intravenously.[1]

  • Group B (Combination Therapy): 500 ml of a 40% calcium borogluconate solution intravenously, supplemented with 500 ml of a 10% sodium phosphate solution intravenously.[1]

  • Group C (High-Dose Infusion): 1000 ml of a 40% calcium borogluconate solution, with an initial rapid IV infusion followed by a slow IV drip over several hours.[2]

• Administration:

  • An indwelling catheter is placed in the jugular vein under aseptic conditions.

  • The calcium borogluconate solution is warmed to body temperature before administration.

  • The solution is administered slowly over 10-20 minutes, while continuously monitoring the heart rate for any arrhythmias.[5]

  • For slow infusion protocols, the remaining solution is delivered via an IV drip set over the specified period.

• Data Collection:

  • Clinical recovery is assessed by the time it takes for the cow to stand.

  • Blood samples are collected from the jugular vein at baseline (before treatment) and at regular intervals post-treatment (e.g., 10, 20, 40, 60, 120 minutes, and 24, 48, 72 hours) to monitor serum calcium, phosphorus, and magnesium levels.[2]

• Endpoint: The primary endpoint is the successful recovery of the cow, defined as the ability to stand and remain standing. The relapse rate, requiring re-treatment, is a secondary endpoint.

Protocol 2: Measurement of Serum Calcium and Phosphorus

This protocol outlines the general procedure for analyzing blood serum for key minerals involved in parturient paresis.

• Blood Sample Collection:

  • Blood is drawn from the jugular vein into evacuated tubes without anticoagulant.

  • The blood is allowed to clot at room temperature.

  • Serum is separated by centrifugation at approximately 3000 rpm for 15 minutes.

  • The serum is carefully aspirated and stored at -20°C until analysis.

• Analytical Method:

  • Serum concentrations of total calcium, inorganic phosphorus, and magnesium are determined using an automated spectrophotometric analyzer.

  • Ionized calcium can be measured using an ion-selective electrode, which provides a more accurate reflection of the physiologically active calcium.

• Quality Control: Standardized commercial control sera with known concentrations of the analytes are run with each batch of samples to ensure the accuracy and precision of the measurements.

Signaling Pathways and Experimental Workflows

Visualizing the complex biological processes and experimental designs is essential for a deeper understanding of the therapeutic validation.

Caption: Calcium Homeostasis Signaling Pathway.

Caption: Experimental Workflow for a Clinical Trial.

Caption: Comparison of Treatment Modalities.

References

• 1. researchgate.net [researchgate.net]
• 2. Frontiers | The Role of Calcium–Calcineurin–NFAT Signaling Pathway in Health and Autoimmune Diseases [frontiersin.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. [Treatment of parturient paresis with high-dose calcium] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Calcium signaling in immune cells - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Calcium, Channels, Intracellular Signaling and Autoimmunity | Reumatología Clínica [reumatologiaclinica.org]
• 8. Parturient Paresis in Cows - Metabolic Disorders - MSD Veterinary Manual [msdvetmanual.com]

A Comparative Analysis of Calcium Salts in Veterinary Medicine: A Guide for Researchers and Drug Development Professionals

An objective comparison of the performance, bioavailability, and physiological impact of various calcium salts utilized in veterinary medicine, supported by experimental data and detailed methodologies.

Introduction

Calcium is an essential mineral for numerous physiological functions in animals, including bone formation, muscle contraction, nerve impulse transmission, and blood coagulation.[1] Supplementation with calcium salts is often necessary to prevent or treat deficiencies, particularly in growing animals, pregnant or lactating females, and in certain pathological conditions.[1] The choice of calcium salt can significantly impact its bioavailability and efficacy. This guide provides a comparative overview of commonly used calcium salts in veterinary medicine, focusing on their chemical properties, bioavailability, and clinical applications, supported by experimental evidence.

Comparison of Common Calcium Salts

The selection of an appropriate calcium salt depends on various factors, including the animal species, the intended use (oral supplementation vs. parenteral administration), the required dose of elemental calcium, and the potential for adverse effects. The following table summarizes the key characteristics of commonly used calcium salts in veterinary medicine.

Calcium Salt	Elemental Calcium (%)	Solubility	Bioavailability	Key Considerations in Veterinary Medicine
Calcium Carbonate	~40%[2][3][4]	Low, requires acidic environment for absorption[3]	Good, but variable. Absorption is enhanced when given with food.[5]	A common and cost-effective choice for oral supplementation in dogs and cats.[6] May cause gastrointestinal upset, including constipation.[5]
Calcium Citrate (B86180)	~21%[2]	High, does not require an acidic environment for absorption[3]	Generally higher and more consistent than calcium carbonate.[5][7][8]	A good alternative for animals with compromised gastric acid production or those prone to gastrointestinal upset from calcium carbonate.[5]
Calcium Gluconate	~9.3%[9][10]	High	Good	The preferred salt for intravenous (IV) administration in small animals for treating acute hypocalcemia due to its lower risk of tissue irritation compared to calcium chloride.[9][10][11]
Calcium Chloride	~27.2%[9][10][11]	High	High	Used for intravenous (IV) administration in emergency situations requiring rapid correction of severe hypocalcemia.[10] It is more irritating to tissues than calcium gluconate and should be administered with caution, preferably through a central venous catheter.[10]
Calcium Phosphate	~31-38%[2]	Low	Variable	Often found in animal feeds and some supplements. The calcium-to-phosphorus ratio is a critical consideration.[6]
Calcium Lactate	~13%	Moderate	Good	Another option for oral supplementation.

Experimental Protocols

1. Determination of Calcium Bioavailability using the Slope-Ratio Assay

This method is considered a "gold standard" for determining the bioavailability of a nutrient from a specific source.[12]

• Objective: To determine the relative bioavailability of calcium from a test calcium salt compared to a standard, highly available calcium salt (e.g., calcium carbonate or calcium chloride).

• Animals: A homogenous group of the target species (e.g., growing dogs, broiler chickens) is selected and divided into groups.

• Diet: A basal diet deficient in calcium is formulated. The standard and test calcium salts are then added to the basal diet at graded levels to create a series of experimental diets.

• Procedure:

  • Animals are fed the experimental diets for a specific period.

  • A response criterion that is sensitive to calcium intake is measured. Common response criteria include bone ash percentage, bone breaking strength, or weight gain.[12][13]

  • The response criterion is plotted against the supplemental calcium intake for both the standard and test salts.

  • Linear regression analysis is performed for both sets of data.

• Calculation: The bioavailability of the test salt relative to the standard salt is calculated as the ratio of the slope of the regression line for the test salt to the slope of the regression line for the standard salt.[12]

2. In Vivo Measurement of Ionized Calcium Following Parenteral Administration

This protocol is used to assess the immediate impact of intravenously administered calcium salts on circulating ionized calcium levels.

• Objective: To compare the effect of different parenteral calcium salts (e.g., calcium gluconate vs. calcium chloride) on serum ionized calcium concentrations.

• Animals: Healthy, adult animals of the target species (e.g., dogs) are used.

• Procedure:

  • A baseline blood sample is collected for the measurement of ionized calcium.

  • The test calcium salt is administered intravenously at a predetermined dose and rate. For a valid comparison, equimolar amounts of elemental calcium should be administered for each salt being tested.[14]

  • Serial blood samples are collected at specific time points post-injection (e.g., 1, 5, 10, 15, 30, and 60 minutes).[14]

  • Ionized calcium is measured in each blood sample using an ion-selective electrode.

• Data Analysis: The change in ionized calcium concentration from baseline is plotted against time for each calcium salt to compare the magnitude and duration of the response.

3. Protocol for Measuring Serum Ionized Calcium

Accurate measurement of ionized calcium is crucial for assessing calcium status.

• Sample Collection:

  • Collect a fasted blood sample in a plain red-top tube (for serum) without any anticoagulant.[15]

  • To minimize changes in pH due to CO2 loss, which can affect ionized calcium levels, the sample should be handled to minimize exposure to air.[15][16]

• Sample Processing:

  • Allow the blood to clot at room temperature.

  • Centrifuge the sample within 30 minutes of collection to separate the serum.[15]

  • Carefully aspirate the serum into a clean, airtight tube. Avoid transferring any red blood cells.[15]

• Measurement:

  • Analyze the serum for ionized calcium as soon as possible using an ion-selective electrode.

  • If immediate analysis is not possible, the serum can be stored in an airtight container at 4°C for up to 72 hours.[16] Do not freeze the sample.[15]

Signaling Pathways and Experimental Workflows

Calcium Absorption and Homeostasis Signaling Pathway

The absorption and regulation of calcium in the body is a complex process primarily controlled by Parathyroid Hormone (PTH) and the active form of Vitamin D (calcitriol).[17][18][19][20][21][22][23]

Caption: Hormonal regulation of calcium homeostasis.

Experimental Workflow for Comparing Oral Calcium Salt Bioavailability

The following diagram illustrates a typical workflow for a study comparing the bioavailability of different oral calcium supplements in an animal model.

References

• 1. The roles of calcium and phosphorus - Veterinary Practice [veterinary-practice.com]
• 2. researchgate.net [researchgate.net]
• 3. algaecal.com [algaecal.com]
• 4. Bioavailability and Solubility of Different Calcium-Salts as a Basis for Calcium Enrichment of Beverages [scirp.org]
• 5. coxtechnic.com [coxtechnic.com]
• 6. mypetsfriend.com [mypetsfriend.com]
• 7. utsouthwestern.elsevierpure.com [utsouthwestern.elsevierpure.com]
• 8. Meta-analysis of calcium bioavailability: a comparison of calcium citrate with calcium carbonate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Parenteral Calcium for Hypocalcemia: Different Salts, Different Dosages [cliniciansbrief.com]
• 10. droracle.ai [droracle.ai]
• 11. Eclampsia in Small Animals - Metabolic Disorders - MSD Veterinary Manual [msdvetmanual.com]
• 12. cabidigitallibrary.org [cabidigitallibrary.org]
• 13. researchgate.net [researchgate.net]
• 14. Calcium chloride versus calcium gluconate: comparison of ionization and cardiovascular effects in children and dogs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. idexx.co.uk [idexx.co.uk]
• 16. Hypercalcemia in Dogs: Approach to Diagnosis and Treatment - WSAVA 2001 - VIN [vin.com]
• 17. [Calciotropic actions of parathyroid hormone and vitamin D-endocrine system] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. Dystrophies Associated with Calcium, Phosphorus, and Vitamin D in Animals - Musculoskeletal System - MSD Veterinary Manual [msdvetmanual.com]
• 20. Vitamin D: calcium and bone homeostasis during evolution - PMC [pmc.ncbi.nlm.nih.gov]
• 21. The Role of Vitamin D in the Endocrinology Controlling Calcium Homeostasis - PMC [pmc.ncbi.nlm.nih.gov]
• 22. Physiology and Calcium-Regulating Hormones in Dogs and Cats - Endocrine System - Merck Veterinary Manual [merckvetmanual.com]
• 23. Mechanisms and regulation of calcium absorption from the gastrointestinal tract in pigs and ruminants: comparative aspects with special emphasis on hypocalcemia in dairy cows - PubMed [pubmed.ncbi.nlm.nih.gov]

Synergistic Effects of Calcium Borogluconate with Other Electrolytes: A Comparative Guide

In the realm of veterinary and pharmacological research, understanding the intricate interplay of electrolytes is paramount for developing effective therapeutic strategies. Calcium borogluconate (B8569688), a cornerstone for treating hypocalcemia, is frequently administered in conjunction with other electrolytes like magnesium, phosphorus, and potassium. This guide provides a comparative analysis of the synergistic effects of these combinations, supported by experimental data, to inform researchers, scientists, and drug development professionals.

The Physiological Rationale for Combined Electrolyte Therapy

Hypocalcemia, particularly in production animals like dairy cows (a condition commonly known as milk fever or parturient paresis), is often accompanied by imbalances in other key electrolytes.[1] Magnesium is crucial for the proper secretion of and tissue response to parathyroid hormone (PTH), which is essential for calcium homeostasis. Phosphorus is a key component of bone and plays a vital role in cellular energy metabolism. Therefore, concurrent deficiencies of magnesium and phosphorus can exacerbate hypocalcemia and impede recovery.[2] While less commonly documented in conjunction with calcium borogluconate for milk fever, potassium is critical for neuromuscular function, and its imbalance can lead to significant clinical signs.[3]

The primary rationale for combining calcium borogluconate with other electrolytes is to address these concurrent deficiencies, thereby potentially improving the overall therapeutic outcome. This approach aims to restore overall metabolic balance rather than just correcting the calcium deficit in isolation.

Comparative Performance: Experimental Data

Clinical studies in cattle with parturient paresis provide the most direct evidence for the effects of combined electrolyte therapy. The following tables summarize quantitative data from key experiments, comparing the administration of calcium borogluconate alone versus in combination with other electrolytes.

Table 1: Comparison of Serum Electrolyte Concentrations Following Intravenous Treatment in Cows with Parturient Paresis

Treatment Group	Pre-treatment Serum Ca (mmol/L)	Post-treatment Serum Ca (mmol/L)	Pre-treatment Serum P (mmol/L)	Post-treatment Serum P (mmol/L)	Pre-treatment Serum Mg (mmol/L)	Post-treatment Serum Mg (mmol/L)	Study Reference
Group A: 500ml 40% Calcium Borogluconate	< 2.0	Hypercalcemic within 10 min, then declined to hypocalcemic range	< 1.30	No significant change	0.81 - 1.84	No significant change	[4]
Group B: 500ml 40% Calcium Borogluconate + 500ml 10% Sodium Phosphate (B84403) IV + Oral Ca & P	< 2.0	Hypercalcemic within 10 min, then declined to hypocalcemic range	< 1.30	Rapid increase to normophosphatemic range	0.81 - 1.84	No significant change	[4]
Group 1: 500ml 40% Calcium Borogluconate	Not specified	No significant difference between groups	Not specified	No significant difference between groups	Not specified	No significant difference between groups	[5][6]
Group 2: 500ml 40% Calcium Borogluconate + 500ml 10% Sodium Phosphate (rapid IV)	Not specified	No significant difference between groups	Not specified	Increased above normal range initially	Not specified	No significant difference between groups	[5][6]
Group 3: 500ml 40% Calcium Borogluconate + 200ml 10% Sodium Phosphate (rapid IV) + 300ml in slow infusion	Not specified	No significant difference between groups	Not specified	Increased above normal range initially	Not specified	No significant difference between groups	[5][6]

Key Findings from Experimental Data:

• Calcium: The addition of other electrolytes, such as phosphorus, does not appear to significantly alter the immediate post-treatment spike in serum calcium concentration following intravenous calcium borogluconate administration. In both scenarios, a rapid increase to hypercalcemic levels is observed, which then gradually declines.[4][7]

• Phosphorus: As expected, the administration of a phosphorus-containing solution leads to a significant and rapid increase in serum phosphorus levels, correcting the concurrent hypophosphatemia often seen in milk fever cases.[4][7] Treatment with calcium borogluconate alone has little to no effect on serum phosphorus concentrations.[7]

• Magnesium: The studies reviewed did not show significant changes in serum magnesium levels when it was not included in the treatment solution.[5][7] However, commercial preparations containing calcium, phosphorus, and magnesium are available, indicating a clinical recognition of the importance of addressing potential magnesium deficiencies.[2][8]

• Potassium: There is a notable lack of published experimental data directly comparing the effects of intravenous calcium borogluconate with and without potassium supplementation in large animals. Commercial multi-electrolyte solutions for cattle often contain potassium.[8]

Experimental Protocols

The methodologies employed in the cited studies provide a framework for future research in this area.

Study 1: Braun et al. (2009) [4]

• Objective: To compare the effects of intravenous calcium borogluconate alone versus a combination of intravenous and oral calcium and phosphorus in cows with milk fever.

• Subjects: 30 dairy cows with parturient paresis.

• Group A (n=15): Received 500 ml of a 40% calcium borogluconate solution containing 6% magnesium hypophosphite intravenously over 10 minutes.

• Group B (n=15): Received the same intravenous treatment as Group A, supplemented with 500 ml of a 10% sodium phosphate solution intravenously over 10 minutes, and oral administration of 80 g of calcium as calcium lactate (B86563) and 70 g of inorganic phosphorus as sodium phosphate in drinking water.

• Data Collection: Blood samples were collected before treatment and at multiple time points over 3 days post-treatment to measure total and ionized calcium, inorganic phosphorus, and magnesium.

• Outcome: The addition of intravenous and oral phosphorus resulted in a rapid and sustained increase in serum phosphorus, but did not improve the overall success rate of treatment for milk fever compared to calcium borogluconate with magnesium hypophosphite alone.[4]

Study 2: Braun et al. (2009) [5][6]

• Objective: To evaluate the effect of different administration protocols of sodium phosphate in conjunction with calcium borogluconate in cows with parturient paresis.

• Subjects: 30 cows with parturient paresis, divided into three groups of 10.

• Group 1: Received 500 ml of a 40% calcium borogluconate solution intravenously over 10 minutes.

• Group 2: Received the same calcium borogluconate treatment as Group 1, followed immediately by 500 ml of a 10% sodium phosphate solution intravenously over 10 minutes.

• Group 3: Received the same calcium borogluconate treatment as Group 1, followed by 200 ml of 10% sodium phosphate administered rapidly and the remaining 300 ml added to 10 liters of sodium chloride and glucose solution for slow infusion over six hours.

• Data Collection: Blood samples were collected to measure serum concentrations of calcium, inorganic phosphorus, magnesium, and parathyroid hormone.

• Outcome: There were no significant differences in the clinical outcomes or serum calcium and magnesium concentrations among the three groups. The groups receiving sodium phosphate showed an initial increase in serum phosphorus.[5][6]

Signaling Pathways and Experimental Workflows

Hormonal Regulation of Electrolyte Homeostasis

The interplay between calcium, phosphorus, and magnesium is tightly regulated by a complex hormonal feedback system, primarily involving Parathyroid Hormone (PTH) and Vitamin D.[9][10][11] Understanding this pathway is crucial for appreciating the rationale behind multi-electrolyte therapies.

References

• 1. ams.usda.gov [ams.usda.gov]
• 2. Response of Holstein cows with milk fever to first treatment using two calcium regimens: a retrospective clinical study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. globalcalcium.com [globalcalcium.com]
• 4. sat.gstsvs.ch [sat.gstsvs.ch]
• 5. Effect of intravenous calcium borogluconate and sodium phosphate in cows with parturient paresis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. zora.uzh.ch [zora.uzh.ch]
• 7. Treatment of cows with milk fever using intravenous and oral calcium and phosphorus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. CMPK Solution [dailymed.nlm.nih.gov]
• 9. PTH and Vitamin D - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Calcium and Phosphate Homeostasis - Endotext - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 11. Regulation of Phosphate Homeostasis by PTH, Vitamin D, and FGF23 - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Calcium Borogluconate for the Treatment of Clinical Hypocalcemia

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive evaluation of the clinical outcomes associated with calcium borogluconate (B8569688) treatment for hypocalcemia, primarily focusing on parturient paresis (milk fever) in dairy cattle. It offers a comparative analysis with other parenteral calcium formulations, supported by experimental data, detailed methodologies, and visual representations of relevant physiological pathways and experimental workflows.

I. Comparative Analysis of Parenteral Calcium Formulations

Calcium borogluconate is a widely used and effective treatment for hypocalcemia. Its clinical efficacy is best understood in comparison to other available calcium salts, such as calcium gluconate and calcium chloride. The primary goal of treatment is the rapid restoration of normal blood calcium levels to resolve clinical signs and prevent relapse.

Key Performance Indicators:

• Efficacy in Resolving Clinical Signs: Intravenous administration of calcium borogluconate leads to a rapid increase in serum calcium concentrations, typically resolving the clinical signs of milk fever, such as recumbency, within minutes to a few hours.[1][2][3] Studies have shown that a large percentage of cows treated with intravenous calcium borogluconate are able to stand within eight hours of treatment.[1][4]

• Relapse Rate: A significant concern in the treatment of milk fever is the rate of relapse, where a cow that has initially recovered becomes recumbent again. The relapse rate following a single intravenous treatment of calcium borogluconate can be significant, with some reports suggesting a range of 24-53%.[5] Combining intravenous administration with a subcutaneous depot of calcium borogluconate has been shown to significantly reduce the relapse rate.[6] In one study, the relapse rate for cows receiving only intravenous therapy was 36-40%, while for those receiving both intravenous and subcutaneous therapy, it was only 4-8%.[6]

• Safety Profile: Calcium borogluconate is considered a safer alternative to calcium chloride for parenteral administration.[7] Calcium chloride is highly caustic and can cause severe tissue necrosis if administered outside of the vein.[7] While all intravenous calcium solutions carry a risk of cardiotoxicity if administered too rapidly, calcium chloride is associated with a higher incidence of cardiac arrhythmias.[7] Calcium borogluconate is also noted for its improved solubility and shelf life compared to calcium gluconate.[7]

Data Summary:

The following tables summarize the available quantitative data from comparative studies.

Treatment Regimen	Number of Animals	Initial Success Rate (Standing within 8 hours)	Relapse Rate	Reference
500 ml 40% Calcium Borogluconate IV	15	73.3%	Not specified in this study, but another reported 36-40% for IV only	[1][6]
500 ml 40% Calcium Borogluconate IV + Oral Calcium & Phosphorus	15	73.3%	Higher than IV only group in this study	[1]
Calcium Borogluconate IV only	Not specified	Not specified	36-40%	[6]
Calcium Borogluconate IV + SC	Not specified	Not specified	4-8%	[6]

Calcium Salt	Primary Advantages	Primary Disadvantages
Calcium Borogluconate	Good solubility and shelf-life, safer for parenteral use than calcium chloride.[7]	Relapse can occur with IV administration alone.[5]
Calcium Chloride	Low cost, high solubility, rapid increase in ionized calcium.[7]	Highly irritating, risk of tissue necrosis, higher risk of cardiac arrhythmias.[7]
Calcium Gluconate	Less irritating than calcium chloride.	Lower concentration of elemental calcium.
Calcium Propionate (Oral)	Less irritating than oral calcium chloride, provides a gluconeogenic substrate.[7]	Higher cost and requires larger volumes.[7]

II. Experimental Protocols

Protocol for a Comparative Clinical Trial of Intravenous Calcium Treatments for Parturient Paresis

This protocol outlines a methodology for a randomized controlled trial to compare the efficacy of different intravenous calcium solutions.

1. Study Population:

• Inclusion criteria: Multiparous dairy cows diagnosed with stage II or III parturient paresis (recumbent but in sternal or lateral recumbency, respectively) within 24 hours of parturition. Diagnosis is based on clinical signs and confirmed by pre-treatment blood samples showing hypocalcemia.

• Exclusion criteria: Cows with other concurrent diseases, fractures, or nerve damage.

2. Treatment Groups:

• Group A: 500 ml of 23% calcium borogluconate solution administered intravenously.

• Group B: An equimolar amount of calcium administered as a calcium gluconate solution intravenously.

• Group C: An equimolar amount of calcium administered as a calcium chloride solution intravenously.

3. Administration:

• All treatments are to be administered slowly over a period of 10-20 minutes.

• The heart rate and rhythm should be monitored by auscultation during administration. If severe arrhythmias or bradycardia develop, the infusion should be slowed or temporarily stopped.

4. Data Collection:

• Clinical Response: Time to standing, resolution of clinical signs (e.g., return of normal heart rate, body temperature, and rumen motility).

• Blood Sampling: Blood samples to be collected before treatment (0 hours), and at 1, 4, 8, 12, 24, and 48 hours post-treatment. Serum to be analyzed for total and ionized calcium, phosphorus, and magnesium concentrations.

• Relapse: Record any cow that becomes recumbent again within 48 hours after a successful initial treatment.

5. Statistical Analysis:

• Time to recovery can be analyzed using survival analysis.

• Changes in serum mineral concentrations can be analyzed using a repeated-measures analysis of variance.

• Relapse rates between groups can be compared using a chi-square test.

III. Visualizing the Science

Calcium Homeostasis Signaling Pathway

The maintenance of calcium homeostasis is a complex process primarily regulated by the parathyroid hormone (PTH) and Vitamin D. Hypocalcemia triggers a cascade of events aimed at restoring normal blood calcium levels.

References

• 1. sat.gstsvs.ch [sat.gstsvs.ch]
• 2. Treatment of cows with milk fever using intravenous and oral calcium and phosphorus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. thepharmajournal.com [thepharmajournal.com]
• 4. Effect of intravenous calcium borogluconate and sodium phosphate in cows with parturient paresis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. The latest thinking and practices in milk-fever mitigation [veterinaryirelandjournal.com]
• 6. bovine-ojs-tamu.tdl.org [bovine-ojs-tamu.tdl.org]
• 7. dvm360.com [dvm360.com]

"in vitro comparison of the solubility of calcium borogluconate and other calcium sources"

For researchers, scientists, and drug development professionals, the selection of an appropriate calcium salt is a critical decision, profoundly impacting the efficacy and bioavailability of therapeutic formulations. This guide provides an objective, data-driven comparison of the in vitro solubility of calcium borogluconate (B8569688) against other commonly used calcium sources, underscoring its advantages in applications requiring rapid and high concentrations of calcium.

Calcium borogluconate has long been favored in veterinary medicine for the treatment of hypocalcemia, and its properties are increasingly relevant in pharmaceutical development.[1][2] Its enhanced solubility is a key attribute, facilitating the preparation of concentrated solutions for injection and ensuring the rapid availability of calcium ions.[1][2][3]

Unveiling the Solubility Advantage: The Role of Borogluconate Complexation

The superior solubility of calcium borogluconate is not inherent to calcium gluconate alone but is the result of a synergistic interaction with boric acid.[3][4] In an aqueous solution, boric acid and calcium gluconate form a stable, water-soluble chelate complex.[1][3] This borogluconate anion effectively sequesters calcium ions, preventing their precipitation and allowing for the creation of highly concentrated and stable solutions.[3] The formation of this complex is a key differentiator from other calcium salts.

Quantitative Solubility Comparison

The following table summarizes the available quantitative data for the solubility of calcium borogluconate and other calcium salts in water. It is important to note the differing temperatures at which these solubilities were determined, which can influence the values.

Calcium Salt	Solubility in Water	Temperature (°C)
Calcium Borogluconate	1 g in 1 mL (1000 g/L) [5]	15
Calcium Gluconate	35 g/L	25
Calcium Lactate	93 g/L	25
Calcium Citrate (B86180)	0.2 g/L	25
Calcium Carbonate	Insoluble (~0.013 g/L)	25
Tricalcium Phosphate (B84403)	Poor solubility	-

Data for calcium gluconate, lactate, and citrate is compiled from various sources indicating their solubility at or around 25°C.

As the data illustrates, calcium borogluconate exhibits exceptionally high solubility, far surpassing that of other common calcium salts. This property is critical for formulations where a high concentration of calcium needs to be delivered in a small volume.

In Vitro Solubility Under Simulated Gastrointestinal Conditions

Beyond simple water solubility, the behavior of calcium salts under varying pH conditions, such as those found in the gastrointestinal tract, is crucial for oral formulations. While specific comparative data for calcium borogluconate in such models is limited in the available literature, studies on other calcium salts reveal significant pH-dependent solubility.

For instance, the solubility of calcium carbonate and calcium phosphate is known to be highly dependent on an acidic environment for dissolution, with their solubility decreasing as the pH increases towards the neutral conditions of the small intestine. In contrast, salts like calcium citrate and calcium citrate malate (B86768) exhibit higher solubility over a broader pH range. The high intrinsic solubility of calcium borogluconate suggests it would maintain a significant advantage in solubility across different pH environments.

Experimental Protocols for In Vitro Solubility Determination

To provide a framework for the comparative analysis of calcium salt solubility, a detailed experimental protocol is outlined below. This protocol is a composite of established methodologies for determining the equilibrium solubility of sparingly soluble salts and in vitro models simulating physiological conditions.

I. Determination of Aqueous Solubility (Equilibrium Method)

Objective: To determine the equilibrium concentration of a calcium salt in water at a specified temperature.

Materials:

• Calcium salt to be tested (e.g., Calcium Borogluconate, Calcium Gluconate, etc.)

• Deionized water

• Constant temperature water bath or incubator

• Magnetic stirrer and stir bars

• Filtration apparatus (e.g., 0.45 µm syringe filters)

• Analytical balance

• Volumetric flasks and pipettes

• Inductively Coupled Plasma-Optical Emission Spectrometry (ICP-OES) or Atomic Absorption Spectroscopy (AAS) for calcium quantification. Alternatively, complexometric titration with EDTA can be used.

Procedure:

• Preparation of Saturated Solution: Add an excess amount of the calcium salt to a known volume of deionized water in a sealed container.

• Equilibration: Place the container in a constant temperature water bath (e.g., 25°C ± 0.5°C) and stir continuously for a predetermined period (e.g., 24-48 hours) to ensure equilibrium is reached.

• Phase Separation: Allow the suspension to settle.

• Sample Collection and Filtration: Carefully withdraw an aliquot of the supernatant and immediately filter it through a 0.45 µm syringe filter to remove any undissolved solids.

• Dilution: Accurately dilute the filtered solution with deionized water to a concentration suitable for the analytical method.

• Calcium Quantification: Analyze the concentration of calcium in the diluted solution using a calibrated ICP-OES, AAS, or through titration with a standardized EDTA solution.

• Calculation: Calculate the solubility of the calcium salt in g/L or mol/L based on the measured calcium concentration and the stoichiometry of the salt.

II. In Vitro Solubility under Simulated Gastrointestinal pH Conditions

Objective: To evaluate the solubility of a calcium salt under conditions that mimic the pH of the stomach and small intestine.

Materials:

• Calcium salt to be tested

• Simulated Gastric Fluid (SGF): 0.1 N HCl, pH ~1.2

• Simulated Intestinal Fluid (SIF): Phosphate buffer, pH ~6.8

• pH meter

• Constant temperature shaker bath (37°C)

Procedure:

• Gastric Phase: Disperse a known amount of the calcium salt in SGF.

• Incubation: Incubate the mixture in a shaker bath at 37°C for a specified time (e.g., 1-2 hours).

• Sampling (Gastric): Withdraw an aliquot, filter, and analyze for dissolved calcium as described in Protocol I.

• Transition to Intestinal Phase: Adjust the pH of the remaining mixture to ~6.8 by adding a concentrated phosphate buffer solution to simulate the transition to the small intestine.

• Incubation (Intestinal): Continue incubation at 37°C for an additional period (e.g., 2-3 hours).

• Sampling (Intestinal): Withdraw a final aliquot, filter, and analyze for dissolved calcium.

Visualizing the Process: Experimental Workflow

The following diagram illustrates the general workflow for the in vitro comparison of calcium salt solubility.

Caption: Experimental workflow for comparing calcium salt solubility.

The Chelation Advantage: A Signaling Pathway Analogy

The enhanced solubility of calcium borogluconate can be conceptually visualized as a simplified signaling pathway where the formation of the borogluconate complex is the key event leading to increased calcium availability.

Caption: Chelation mechanism leading to high solubility.

References

• 1. wbcil.com [wbcil.com]
• 2. cphi-online.com [cphi-online.com]
• 3. Calcium borogluconate | 5743-34-0 | Benchchem [benchchem.com]
• 4. CN103191053A - Calcium borogluconate solution and preparation method thereof - Google Patents [patents.google.com]
• 5. ams.usda.gov [ams.usda.gov]

Navigating Hypocalcemia Treatment: A Comparative Guide to Calcium Borogluconate and Alternatives in Animal Health

For researchers, scientists, and drug development professionals, this guide provides a comprehensive comparison of calcium borogluconate (B8569688) with alternative treatments for hypocalcemia in animals, primarily focusing on bovine health. The information is based on available short- and medium-term follow-up studies, highlighting treatment efficacy, physiological responses, and production outcomes.

Calcium borogluconate has long been the cornerstone of intravenous therapy for parturient paresis (milk fever) in cattle and other livestock.[1][2] Its high solubility and rapid action in restoring blood calcium levels have made it a vital tool in veterinary medicine.[3] However, the search for improved outcomes, reduced relapse rates, and more sustainable herd health management has led to the investigation of alternative and supplementary treatment strategies. This guide synthesizes experimental data to offer a clear comparison of these approaches.

Comparative Efficacy of Calcium Formulations and Administration Routes

The primary goal of hypocalcemia treatment is the rapid and sustained restoration of normal blood calcium levels. While intravenous administration of calcium borogluconate is standard for acute cases, research has explored the efficacy of different administration routes and the inclusion of other minerals to prevent relapses and address concurrent deficiencies.

A key consideration in treatment is the prevention of relapse, which can occur in a significant number of cases following a single intravenous infusion.[4] Studies have shown that combining intravenous and subcutaneous administration of calcium borogluconate can significantly reduce relapse rates compared to intravenous therapy alone.[4]

Table 1: Comparison of Relapse Rates and Serum Calcium Levels with Different Calcium Borogluconate Administration Protocols in Holstein Cows with Parturient Hypocalcemia

Treatment Group	Administration Route	Relapse Rate (%)	Serum Calcium (mmol/L) at 12h Post-Treatment	Serum Phosphorus (mmol/L) at 12h Post-Treatment
Calcium Borogluconate	500 ml IV	40	Lower	Lower
Calcium Borogluconate	500 ml IV and 500 ml SC	8	Significantly Higher	Significantly Higher
Ca, P, Mg, Dextrose Prep.	500 ml IV	36	Lower	Lower
Ca, P, Mg, Dextrose Prep.	500 ml IV and 500 ml SC	4	Significantly Higher	Significantly Higher

Source: Adapted from a study on 100 Holstein cows with parturient hypocalcemia.[4]

The data clearly indicates that providing a depot of calcium subcutaneously leads to more sustained serum calcium and phosphorus levels, thereby reducing the likelihood of relapse.[4] There was no significant difference in relapse rates between cows treated with calcium borogluconate and those receiving a preparation that also contained phosphorus, magnesium, and dextrose.[4]

Another study compared subcutaneous calcium borogluconate with oral calcium boluses as a supplement to prepartum anionic diets.[5] While both methods effectively raised serum calcium compared to no supplementation, the long-term impact on milk production varied.

Table 2: Short- and Long-Term Effects of Postpartum Calcium Supplementation in Holstein Cows

Treatment Group	Serum Calcium at 6h (mmol/L)	Serum Calcium at 12h (mmol/L)	Milk Yield within first 3 weeks	Milk Yield over 3 months
Control (No Supplement)	2.01	1.90	Higher than SUB	No significant difference
Subcutaneous Ca Borogluconate (SUB)	2.34	2.14	Lowest	No significant difference
Oral Ca Bolus (BOL)	-	2.16	Higher than SUB	No significant difference

Source: A study on 36 multiparous Holstein cows.[5]

Interestingly, while subcutaneous calcium borogluconate led to a quick increase in serum calcium, it was associated with lower milk yields in the first three weeks of lactation compared to control and oral bolus groups.[5] However, these differences in milk production did not persist over a three-month period.[5] This suggests that while effective in correcting hypocalcemia, the method of calcium supplementation may have short-term impacts on productivity that warrant consideration.

Experimental Protocols

To ensure a clear understanding of the presented data, the methodologies of the key cited experiments are detailed below.

Study on Relapse Rates and Serum Mineral Levels

• Objective: To determine if the type of drug and the method of administration influence relapse rate and serum levels of calcium and inorganic phosphorus in parturient hypocalcemia.

• Animals: 100 Holstein cows recumbent with parturient hypocalcemia.

• Treatment Groups:

  • CAGLU 1: 500 ml calcium borogluconate intravenously (IV).

  • CAGLU 2: 500 ml calcium borogluconate IV and 500 ml subcutaneously (SC).

  • CADEX 1: 500 ml of a preparation containing calcium, phosphorus, magnesium, and dextrose IV.

  • CADEX 2: 500 ml of the Ca, P, Mg, dextrose preparation IV and 500 ml SC.

• Data Collection: Blood samples were collected before treatment and at 12, 24, and 48 hours post-treatment to measure serum calcium and inorganic phosphorus levels. Relapse was defined as a cow becoming recumbent again after standing for at least 6 hours.

• Key Findings: The combined IV and SC administration routes significantly reduced relapse rates and maintained higher serum calcium and phosphorus levels at 12 hours post-treatment compared to IV administration alone.[4]

Comparison of Treatment Protocols and Outcomes.

Study on Postpartum Calcium Supplementation

• Objective: To evaluate the short- and long-term effects of different sources of postpartum calcium supplementation in cows fed prepartum anionic diets.

• Animals: 36 multiparous Holstein cows.

• Treatment Groups:

  • CON: Control group with no calcium supplement.

  • SUB: Subcutaneous injection of 500 ml of 40% w/v calcium borogluconate immediately post-calving.

  • BOL: Oral supplement of a calcium bolus containing 45 g of calcium immediately and 24 hours post-calving.

• Data Collection: Serum concentrations of calcium, phosphorus, and magnesium were measured at various time points. Milk yield and composition were monitored for the first three months of lactation.

• Key Findings: Subcutaneous calcium borogluconate provided the quickest rise in serum calcium but was associated with a temporary decrease in milk yield during the first three weeks of lactation.[5]

Experimental Workflow for Postpartum Calcium Supplementation Study.

Alternatives and Preventative Strategies

While injectable calcium borogluconate is critical for treating acute clinical hypocalcemia, a more sustainable long-term approach involves preventative measures and alternative supplementation for subclinical cases.

Dietary Management: The most effective alternative to treatment is prevention through proper nutrition.[1] Feeding diets with a low dietary cation-anion difference (DCAD) for at least two weeks before calving is a well-established strategy to decrease the incidence of periparturient hypocalcemia.[6] This dietary adjustment helps to mobilize calcium from the cow's bones more effectively at the onset of lactation.

Oral Calcium Supplements: For cows that are still standing or as a follow-up to intravenous therapy, oral calcium supplements are a valuable tool.[6][7] They are absorbed rapidly and do not pose the risk of inducing hypercalcemia followed by rebound hypocalcemia that can be associated with prophylactic intravenous calcium administration.[7] The most common oral formulations contain calcium chloride or calcium propionate.[6]

Other Calcium Salts: While calcium borogluconate is preferred for its solubility, other injectable calcium salts like calcium chloride exist.[1] However, calcium chloride is more irritating to tissues and is not recommended for subcutaneous administration.[6] It can also lead to more cardiac arrhythmias during intravenous administration compared to calcium gluconate-based solutions.[6]

Conclusion and Future Directions

The available evidence confirms that intravenous calcium borogluconate is a rapid and effective treatment for acute hypocalcemia. However, for improved long-term outcomes and prevention of relapses, a combined approach of intravenous and subcutaneous administration is superior to intravenous therapy alone. Oral calcium supplementation presents a safe and effective alternative for less severe cases and as a preventative measure.

The finding that subcutaneous calcium borogluconate may have a short-term negative impact on milk yield warrants further investigation. Long-term follow-up studies that track the productivity, reproductive performance, and overall health of animals following different hypocalcemia treatment protocols are notably scarce in the published literature. Such studies would be invaluable for developing evidence-based best practices that not only address the immediate clinical signs but also support the long-term health and productivity of the animals. Future research should focus on these longitudinal studies to provide a more complete picture of the downstream effects of various calcium supplementation strategies.

References

• 1. ams.usda.gov [ams.usda.gov]
• 2. Calcium Borate Injection: A Sharp Tool For Calcium Supplementation in Animals - News [chunovet.com]
• 3. wbcil.com [wbcil.com]
• 4. bovine-ojs-tamu.tdl.org [bovine-ojs-tamu.tdl.org]
• 5. Short- and long-term effects of postpartum oral bolus v. subcutaneous Ca supplements on blood metabolites and productivity of Holstein cows fed a prepartum anionic diet - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. dvm360.com [dvm360.com]
• 7. Parturient Paresis in Cows - Metabolic Disorders - MSD Veterinary Manual [msdvetmanual.com]

A Comparative Meta-Analysis of Clinical Trials Involving Calcium Borogluconate for the Treatment of Bovine Hypocalcemia

A detailed guide for researchers and drug development professionals on the efficacy, experimental protocols, and physiological action of calcium borogluconate (B8569688) compared to its alternatives in treating parturient paresis (milk fever) in dairy cattle.

This guide provides a comprehensive comparison of calcium borogluconate with other therapeutic options for bovine hypocalcemia, a critical metabolic disorder affecting dairy cattle around parturition. While a formal, large-scale meta-analysis directly comparing all available calcium salt formulations is not extensively documented in published literature, this guide synthesizes data from various clinical trials and reviews to offer an objective comparison. The information is intended for researchers, scientists, and professionals in drug development to support evidence-based decisions.

Comparative Efficacy of Calcium Formulations

Calcium borogluconate is a cornerstone of intravenous therapy for acute hypocalcemia in cattle. Its primary advantages over other calcium salts, such as calcium gluconate, are its enhanced solubility and stability in solution, which allows for the preparation of concentrated formulations suitable for administration.[1] Oral calcium supplements, primarily calcium chloride and calcium propionate, serve as important alternatives, particularly for prophylactic use or as adjuncts to intravenous therapy.

The following tables summarize quantitative data from clinical trials comparing different treatment protocols for bovine hypocalcemia.

Table 1: Intravenous Calcium Borogluconate Combination Therapy

Treatment Group	N	Primary Outcome Measure	Success Rate (Stood within 8 hours)	Serum Calcium Levels	Serum Phosphorus Levels	Citation
Group A: 500ml 40% Calcium Borogluconate IV	15	Cow standing within 8 hours	73.3% (11/15)	Rapid increase, then steady decrease to hypocalcemic range	Little effect	[2]
Group B: Group A treatment + 500ml 10% Sodium Phosphate (B84403) IV + 80g Oral Calcium Lactate	15	Cow standing within 8 hours	73.3% (11/15)	Similar profile to Group A	Rapid and sustained increase to normophosphatemic range	[2]
Group 1: 500ml 40% Calcium Borogluconate IV	10	Cow standing within 8 hours	60-70%	No significant difference between groups	-	[3]
Group 2: Group 1 treatment + 500ml 10% Sodium Phosphate IV (rapid)	10	Cow standing within 8 hours	60-70%	No significant difference between groups	Increased above normal range initially	[3]
Group 3: Group 1 treatment + 500ml 10% Sodium Phosphate IV (slow infusion)	10	Cow standing within 8 hours	60-70%	No significant difference between groups	Increased above normal range initially	[3]

Table 2: Comparison of Oral Calcium Salts

Treatment Group	Primary Outcome Measure	Result	Key Findings	Citation
Calcium Chloride (Oral Drench)	Change in Plasma Calcium Concentration	Highest increase	Most effective at raising plasma calcium. Caution advised due to risk of metabolic acidosis.	[4]
Calcium Propionate (Oral Drench)	Change in Plasma Calcium Concentration	Moderate increase	Less effective than CaCl₂, but more effective than CaCO₃. Less irritating than CaCl₂.[4]	[4]
Calcium Carbonate (Oral Drench)	Change in Plasma Calcium Concentration	Lowest increase	Least effective of the three salts for rapid plasma calcium elevation.	[4]

Physiological Action and Signaling Pathways

The therapeutic effect of calcium borogluconate is the rapid restoration of systemic calcium levels, which is crucial for normal neuromuscular function. The underlying physiological regulation of calcium in dairy cattle is a complex interplay of hormones, primarily Parathyroid Hormone (PTH), Calcitonin, and the active form of Vitamin D (Calcitriol).

When blood calcium levels fall, the parathyroid gland increases secretion of PTH.[5] PTH acts on bone to stimulate calcium resorption and on the kidneys to increase calcium reabsorption.[6] It also stimulates the conversion of Vitamin D to calcitriol, which in turn enhances calcium absorption from the intestine.[5] Conversely, when calcium levels are high, the thyroid gland releases calcitonin, which inhibits bone resorption.[7] The administration of intravenous calcium borogluconate directly addresses the calcium deficit, supporting these homeostatic mechanisms.

Caption: Hormonal regulation of calcium homeostasis in dairy cattle.

Experimental Protocols and Methodologies

The clinical trials referenced in this guide employ rigorous methodologies to assess the efficacy of different calcium treatments. Below is a generalized experimental workflow and details on key protocols.

Experimental Workflow for a Comparative Clinical Trial

The following diagram illustrates a typical workflow for a randomized controlled trial comparing intravenous calcium borogluconate with an alternative treatment for milk fever.

Caption: Generalized workflow for a comparative clinical trial on milk fever treatments.

Detailed Methodologies

• Animal Selection: Studies typically enroll multiparous dairy cows diagnosed with parturient paresis (milk fever) within 24-48 hours of calving.[2] Diagnosis is based on clinical signs such as recumbency, muscle weakness, and a characteristic S-shaped curve of the neck.

• Treatment Administration:

  • Intravenous: Calcium borogluconate solutions (e.g., 40% concentration in 500ml) are administered slowly over a period of 10-20 minutes into the jugular vein.[2][3] Heart rate is monitored continuously during infusion to detect potential cardiac arrhythmias.[4]

  • Oral: Oral calcium salts are administered as a drench, gel, or bolus. The volume and concentration vary depending on the salt used. For example, 50g of elemental calcium as calcium chloride may be administered.[4]

• Blood Sampling and Analysis:

  • Blood samples are typically collected via jugular or coccygeal venipuncture into evacuated tubes without anticoagulant to obtain serum.[2]

  • A baseline sample is taken before treatment, followed by a series of post-treatment samples at defined intervals (e.g., hourly for the first few hours, then at 12, 24, and 48 hours) to monitor changes in mineral concentrations.[4][8]

  • Serum concentrations of total calcium, ionized calcium, inorganic phosphorus, and magnesium are measured using standard laboratory techniques such as atomic absorption spectrophotometry or automated biochemical analyzers.[2]

Conclusion and Future Directions

Calcium borogluconate remains the standard for intravenous treatment of acute bovine hypocalcemia due to its high solubility and proven efficacy.[4] Clinical trial data suggests that while combination therapies with phosphorus may correct concurrent hypophosphatemia, they do not significantly improve the primary success rate (cow standing) over calcium borogluconate alone in many cases.[2][3] Oral calcium supplements, particularly calcium chloride, are effective for increasing plasma calcium but are generally used for milder cases or as a preventative measure due to risks associated with administration in recumbent animals and potential for metabolic acidosis.[4]

While qualitative evidence suggests calcium borogluconate is superior to calcium gluconate in terms of its physicochemical properties, there is a notable gap in the literature regarding direct, large-scale clinical trials quantitatively comparing the therapeutic outcomes of these two intravenous formulations. Future research should focus on head-to-head comparisons to provide more definitive guidance on the relative efficacy of different intravenous calcium salts.

References

• 1. Calcium borogluconate | 5743-34-0 | Benchchem [benchchem.com]
• 2. sat.gstsvs.ch [sat.gstsvs.ch]
• 3. Effect of intravenous calcium borogluconate and sodium phosphate in cows with parturient paresis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. dvm360.com [dvm360.com]
• 5. naturalremedy.com [naturalremedy.com]
• 6. Review: Endocrine pathways to regulate calcium homeostasis around parturition and the prevention of hypocalcemia in periparturient dairy cows | animal | Cambridge Core [cambridge.org]
• 7. thethyroidinstitute.com [thethyroidinstitute.com]
• 8. researchgate.net [researchgate.net]

Assessing the Cost-Effectiveness of Calcium Borogluconate Therapy for Hypocalcemia

A Comparative Guide for Researchers and Drug Development Professionals

Parturient paresis, commonly known as milk fever, is a metabolic disorder prevalent in high-producing dairy cattle, characterized by acute hypocalcemia around the time of calving. The economic repercussions of this condition are significant, encompassing not only direct treatment costs but also substantial indirect losses from reduced milk yield, increased susceptibility to other diseases, and potential mortality.[1][2] Prompt and effective treatment is therefore crucial for both animal welfare and farm profitability. This guide provides a comprehensive cost-effectiveness assessment of calcium borogluconate (B8569688) therapy in comparison to other intravenous calcium formulations, supported by experimental data and detailed methodologies.

Executive Summary

Calcium borogluconate is a widely utilized and highly effective intravenous treatment for hypocalcemia in cattle.[3] Its primary advantages lie in its high solubility and bioavailability, which facilitate a rapid increase in blood calcium levels.[4] This is attributed to the chelating effect of the borogluconate component, which enhances the solubility of calcium gluconate.[5] While calcium chloride can induce a more rapid increase in ionized plasma calcium, it carries a significant risk of tissue necrosis if administered perivascularly and can lead to metabolic acidosis.[6][7] Calcium gluconate, though safer than calcium chloride, has lower solubility compared to calcium borogluconate.[8] From a cost perspective, while calcium chloride may appear as a lower-cost option per dose, the potential for complications and the need for careful administration can offset this initial saving. Calcium borogluconate and calcium gluconate are comparably priced, with the former's superior formulation offering a key advantage in clinical practice.

Comparative Efficacy and Performance

The primary goal of hypocalcemia treatment is the rapid restoration of normal blood calcium levels to resolve clinical signs and prevent secondary complications. The choice of calcium salt significantly influences the speed and safety of this restoration.

Key Performance Metrics:

• Solubility and Bioavailability: Calcium borogluconate's enhanced solubility allows for the administration of a concentrated calcium solution, minimizing the required volume and reducing administration time.[5] This high solubility is a direct result of the boric acid forming a complex with calcium gluconate.[5]

• Speed of Action: Intravenous administration of calcium borogluconate leads to a rapid increase in blood calcium levels, with clinical improvement often observed within minutes of administration.[4]

• Safety Profile: Compared to calcium chloride, calcium borogluconate is considerably safer for subcutaneous and intravenous administration, with a lower risk of tissue irritation and necrosis.[8] While rapid intravenous infusion of any calcium salt can pose a risk of cardiac arrhythmia, the improved formulation of calcium borogluconate is generally considered to have a good safety profile when administered correctly.

Cost-Effectiveness Analysis

The economic viability of a hypocalcemia treatment extends beyond the initial cost of the product. It must account for the direct costs of treatment, including the drug itself and veterinary services, as well as the indirect costs associated with the disease, such as lost milk production, increased risk of other metabolic diseases (e.g., ketosis, displaced abomasum), and potential animal mortality.[9]

Table 1: Direct Cost Comparison of Intravenous Calcium Therapies

Treatment	Formulation	Typical Dose (Cattle)	Estimated Cost per Dose (USD)	Source(s)
Calcium Borogluconate	23% Solution	500 mL	$13.99 - $15.90	[3][10]
Calcium Gluconate	23% Solution	500 mL	$6.99 - $7.99
Calcium Chloride	Drench	12 oz	~$8.70

Note: Prices are estimates based on publicly available online veterinary suppliers and may vary based on location, supplier, and volume discounts.

Table 2: Economic Impact of Clinical and Subclinical Hypocalcemia

Economic Factor	Estimated Cost per Case (USD)	Key Contributors	Source(s)
Clinical Milk Fever	$220 - $330	Treatment costs, lost milk production, increased labor, potential mortality.	[2]
Subclinical Hypocalcemia	~$137	Reduced milk yield, impaired immune function, increased risk of secondary diseases.	[2][9]
Additional Costs (Subclinical)	~$59	Increased artificial insemination attempts, longer calving intervals, mastitis treatment.	[1]

While calcium gluconate appears to be the most economical option based on direct cost per dose, the enhanced solubility and established efficacy of calcium borogluconate may lead to faster recovery and a reduced likelihood of relapse, potentially offsetting the initial cost difference through the mitigation of indirect losses. Calcium chloride, although inexpensive, carries a higher risk of adverse effects that can lead to additional treatment costs and animal welfare concerns.[6]

Experimental Protocols

The following is a representative experimental protocol for a comparative study evaluating the efficacy of different intravenous calcium therapies for the treatment of parturient paresis in dairy cows, synthesized from methodologies described in multiple clinical trials.

Objective: To compare the effects of intravenous administration of calcium borogluconate, calcium gluconate, and calcium chloride on serum calcium concentrations and clinical recovery in dairy cows with clinical hypocalcemia.

Materials and Methods:

• Animal Selection:

  • Multiparous dairy cows diagnosed with stage II or III parturient paresis (recumbent but in sternal or lateral recumbency) within 24 hours of calving.

  • Exclusion criteria: cows with other concurrent diseases, musculoskeletal injuries, or those that have received prior calcium treatment for the current episode of hypocalcemia.

• Treatment Groups (Randomized, Double-Blinded):

  • Group A (Calcium Borogluconate): Intravenous administration of 500 mL of a 23% calcium borogluconate solution.

  • Group B (Calcium Gluconate): Intravenous administration of 500 mL of a 23% calcium gluconate solution.

  • Group C (Calcium Chloride): Intravenous administration of a molar equivalent dose of calcium chloride in a sterile solution (administered with extreme caution to avoid perivascular leakage).

• Administration Protocol:

  • All treatments are administered intravenously via the jugular vein over a period of 10-15 minutes.

  • The infusion rate is monitored closely, and the heart rate is auscultated throughout the administration period.

• Data Collection:

  • Blood Sampling: Blood samples are collected via jugular venipuncture at the following time points:

    • Time 0 (immediately before treatment)

    • 15, 30, and 60 minutes post-treatment

    • 2, 4, 8, 12, and 24 hours post-treatment

  • Serum Analysis: Serum is harvested and analyzed for total and ionized calcium concentrations.

  • Clinical Assessment: Clinical recovery is assessed based on the time to standing, resolution of clinical signs (e.g., muscle tremors, tachycardia), and return of normal rumen motility.

• Statistical Analysis:

  • Repeated measures ANOVA will be used to compare serum calcium concentrations between treatment groups over time.

  • Survival analysis (time-to-event) will be used to compare the time to standing between groups.

  • Chi-square or Fisher's exact test will be used to compare the incidence of adverse events.

Signaling Pathway in Calcium Homeostasis

Hypocalcemia triggers a physiological response primarily mediated by the parathyroid hormone (PTH). The following diagram illustrates the signaling pathway initiated by low blood calcium levels, leading to the restoration of calcium homeostasis.

References

• 1. Frontiers | Subclinical hypocalcemia in dairy cows: reproductive and economic impacts on Eastern European farms [frontiersin.org]
• 2. Hypocalcemia in dairy cows: how to manage the risk?  - Phosphea [phosphea.com]
• 3. 500ml Veterinary Calcium Borogluconate Solution for cattle, horses, caraboas, sheep, swine, goats and fowls | Lazada PH [lazada.com.ph]
• 4. dvm360.com [dvm360.com]
• 5. agproud.com [agproud.com]
• 6. hashbrowns.shop [hashbrowns.shop]
• 7. nrsworld.com [nrsworld.com]
• 8. farmvet.com [farmvet.com]
• 9. coburn.com [coburn.com]
• 10. Subclinical hypocalcemia in dairy cows: reproductive and economic impacts on Eastern European farms - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of Calcium Borogluconate: A Guide for Laboratory Professionals

The proper disposal of calcium borogluconate (B8569688) is a critical component of laboratory safety and environmental responsibility. For researchers, scientists, and drug development professionals, adherence to established protocols is essential for regulatory compliance and maintaining a safe workspace. While calcium borogluconate is not typically classified as a hazardous material for transport, its disposal requires careful consideration of its form, potential contamination, and, most importantly, local and institutional regulations.[1][2][3]

This guide provides a procedural, step-by-step approach to the safe handling and disposal of calcium borogluconate waste in a laboratory setting.

Immediate Safety and Spill Response

In the event of a spill, immediate and appropriate action is necessary to prevent exposure and environmental contamination.

• Ensure Proper Ventilation: Evacuate personnel to safe areas if necessary and ensure the area is well-ventilated.[1][2]

• Utilize Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-impermeable gloves, safety glasses, and a face shield.[1][2] For significant dust generation, a particle respirator may be required.[2]

• Contain the Spill: Prevent further spillage or leakage if it is safe to do so.[1] Crucially, do not allow the chemical to enter drains, surface water, or groundwater.[1][3]

• Clean-Up:

  • For solid spills: Carefully sweep or shovel the material and place it into a suitable, closed, and clearly labeled container for disposal.[2][4] Avoid actions that create dust.[2]

  • For liquid spills: Absorb the spill with inert material such as sand, sawdust, or spill pillows.[3] Collect the absorbed material into a suitable container for disposal.[1]

• Decontaminate the Area: Clean the affected area thoroughly with water.[4]

• Dispose of Contaminated Materials: All contaminated materials, including PPE and cleaning supplies, should be placed in a sealed container and disposed of in the same manner as the original waste product.[4]

Standard Disposal Protocol for Calcium Borogluconate Waste

The primary directive for the disposal of any chemical waste, including calcium borogluconate, is to act in accordance with all applicable local, state, and national laws and regulations.[5][6]

Step 1: Waste Characterization

The first and most critical step is to characterize the waste. Determine if the calcium borogluconate is:

• Unused or expired pure product.

• Mixed with other chemicals. If mixed, the entire waste product must be treated as hazardous if any of the components are hazardous.

• Contaminated materials (e.g., PPE, weighing boats, paper towels).

While pure calcium borogluconate is generally not classified as hazardous waste, the responsibility for this determination lies with the waste generator.[4]

Step 2: Segregation and Collection

Collect calcium borogluconate waste in a suitable, closed container that is clearly labeled.[1][2] Do not mix with other waste streams unless institutional protocols permit it. Keeping chemicals in their original containers, when possible, can prevent misidentification.

Step 3: Disposal Path Determination

For Unused or Expired Product (Pure):

• Preferred Method: Contact a licensed professional waste disposal service for proper disposal.[2] Incineration at a licensed facility is a recommended method for the product and its residues.[3]

• Environmental Precaution: Do not discharge the material into surface or wastewater.[3]

For Contaminated Materials:

• Handle uncleaned containers and contaminated lab materials (gloves, wipes, etc.) as you would the product itself.

• These materials can typically be disposed of in the regular solid waste stream only if the calcium borogluconate has been confirmed to be non-hazardous according to your institution's guidelines.[4] Otherwise, they must be disposed of through a licensed waste contractor.

For Empty Containers:

• Ensure containers are fully empty.

• Deface or remove the original label to prevent misuse.

• Dispose of the container through regular trash or recycling, in accordance with your facility's specific procedures.[3][4]

Summary of Waste Characteristics

Characteristic	Summary	Citations
Hazard Classification	Generally not classified as dangerous goods for transport. The end-user is responsible for the final waste characterization.	[1][2][3][4]
Environmental Hazards	Discharge into the environment, especially drains and waterways, must be avoided.	[1][3][7]
Primary Disposal Route	Contact a licensed professional waste disposal service. Adhere to local, state, and national regulations.	[2][5]
Spill Containment	Prevent entry into drains. Collect with absorbent material (liquid) or by sweeping (solid) into a closed container for disposal.	[1][2][3]

Calcium Borogluconate Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of calcium borogluconate waste in a laboratory setting.

Caption: Decision workflow for the proper disposal of Calcium Borogluconate waste.

References

• 1. echemi.com [echemi.com]
• 2. static.cymitquimica.com [static.cymitquimica.com]
• 3. andrewmaskery.co.uk [andrewmaskery.co.uk]
• 4. benchchem.com [benchchem.com]
• 5. vmd.defra.gov.uk [vmd.defra.gov.uk]
• 6. assets.hpra.ie [assets.hpra.ie]
• 7. chemicalbook.com [chemicalbook.com]

Comprehensive Safety and Handling Guide for Calcium Borogluconate

This guide provides essential safety protocols and logistical information for the handling and disposal of Calcium Borogluconate (B8569688), tailored for research, scientific, and drug development professionals. Adherence to these procedures is critical for ensuring a safe laboratory environment.

Personal Protective Equipment (PPE) Summary

Proper selection and use of Personal Protective Equipment are the first line of defense against potential exposure to Calcium Borogluconate. The following table summarizes the required PPE.

Protection Type	Equipment Specification	Standard/Reference
Eye/Face Protection	Tightly fitting safety goggles with side-shields	EN 166 (EU) or NIOSH (US)[1][2]
Face shield (in addition to goggles for splash hazards)	ANSI Z.87.1[3]
Skin Protection	Chemical impermeable gloves	EU Directive 89/686/EEC, EN 374[1]
Fire/flame resistant and impervious clothing	[1]
Complete protective suit against chemicals	[2]
Respiratory Protection	Full-face respirator	Required if exposure limits are exceeded or irritation occurs[1]
Self-contained breathing apparatus (SCBA)	For firefighting[1][4]

Detailed Operational Protocols

Engineering Controls and Safe Handling

Proper handling procedures are crucial to minimize exposure and ensure safety.

• Ventilation: Always handle Calcium borogluconate in a well-ventilated area.[1][4] Use appropriate exhaust ventilation where dust may form.[2]

• Avoid Contact: Take measures to avoid contact with skin and eyes.[1][4]

• Dust and Aerosol Prevention: Avoid the formation of dust and aerosols during handling.[1][4]

• Tools: Use non-sparking tools to prevent ignition sources.[1][4]

• Hygiene Practices: Wash hands thoroughly before breaks and at the end of the workday after handling the substance.[2] Contaminated gloves should be disposed of in accordance with applicable laws and good laboratory practices.[2]

Storage Procedures

• Container: Store in a tightly closed, suitable container.[1][4]

• Conditions: Keep the storage area dry, cool, and well-ventilated.[1][4]

• Incompatibilities: Store separately from foodstuff containers and other incompatible materials.[1][4]

Emergency and Disposal Plans

Accidental Release Measures (Spill Protocol)

In the event of a spill, follow these steps to ensure safety and proper cleanup:

• Evacuate: Evacuate personnel to a safe area, keeping people away from and upwind of the spill.[1][4]

• Ventilate: Ensure the area is adequately ventilated.[1][4]

• Wear PPE: Use appropriate personal protective equipment, including chemical impermeable gloves, safety goggles, and respiratory protection if necessary.[1][4]

• Prevent Spread: Prevent further leakage or spillage if it is safe to do so.[1][4] Do not allow the chemical to enter drains, as discharge into the environment must be avoided.[1][4]

• Contain and Clean: Collect the spilled material using spark-proof tools and explosion-proof equipment.[1][4]

• Dispose: Place the collected material into a suitable, closed container for disposal.[1][4] Adhered or collected material should be promptly disposed of in accordance with appropriate laws and regulations.[1][4]

First Aid Measures

Exposure Route	First Aid Protocol
Inhalation	Move the person into fresh air. If breathing is difficult, give oxygen. If not breathing, provide artificial respiration and seek immediate medical attention.[4]
Skin Contact	Immediately remove contaminated clothing. Wash the affected area with soap and plenty of water. Consult a doctor.[4]
Eye Contact	Rinse cautiously with pure water for at least 15 minutes. Remove contact lenses if present and easy to do. Continue rinsing and consult a doctor.[2][4]
Ingestion	Rinse mouth with water. Do not induce vomiting. Never give anything by mouth to an unconscious person. Call a doctor or Poison Control Center immediately.[4]

Disposal Plan

• Waste Disposal: All waste materials, including unused product, should be disposed of in accordance with local, state, and federal regulations.[1][4]

• Container Disposal: Do not reuse empty containers. Dispose of them in the same manner as the product.

Operational Workflow for Handling Calcium Borogluconate

The following diagram illustrates the standard operational workflow for the safe handling of Calcium borogluconate from receipt to disposal.

Caption: Workflow for Safe Handling of Calcium Borogluconate.

References

• 1. echemi.com [echemi.com]
• 2. static.cymitquimica.com [static.cymitquimica.com]
• 3. Chemical Safety: Personal Protective Equipment | Environment, Health & Safety [ehs.ucsf.edu]
• 4. chemicalbook.com [chemicalbook.com]